3-Nitroacenaphthene

• CAS: 3807-77-0

Core Science & Biosynthesis

Spectroscopic Characterization of 3-Nitroacenaphthene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic characterization of 3-Nitroacenaphthene, a nitro-polycyclic aromatic hydrocarbon. The document outlines the key spectroscopic techniques used for its structural elucidation and provides detailed experimental protocols. All quantitative data is summarized for clarity, and a workflow for spectroscopic analysis is presented.

Introduction

3-Nitroacenaphthene (C₁₂H₉NO₂) is an aromatic compound with the molecular weight of 199.21 g/mol .[1] Its structural characterization is crucial for its identification, purity assessment, and understanding its chemical behavior, particularly in the context of drug development and environmental analysis where nitroaromatic compounds are of significant interest. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) and Ultraviolet-Visible (UV-Vis) spectroscopy, and Mass Spectrometry (MS) are indispensable tools for the comprehensive analysis of this molecule.

Spectroscopic Data

A summary of the available spectroscopic data for 3-Nitroacenaphthene is presented below. It should be noted that while an experimental IR spectrum is available, specific experimental data for NMR, UV-Vis, and MS are not readily found in public databases. The data for these techniques are therefore predicted or based on the analysis of structurally similar compounds.

Table 1: Spectroscopic Data Summary for 3-Nitroacenaphthene

Spectroscopic Technique	Parameter	Observed/Predicted Value
Infrared (IR) Spectroscopy	Major Absorption Bands (cm⁻¹)	Aromatic C-H stretch: ~3100-3000Asymmetric NO₂ stretch: ~1550-1475Symmetric NO₂ stretch: ~1360-1290Aromatic C=C stretch: ~1600, ~1500C-H out-of-plane bending: ~900-690
¹H NMR Spectroscopy	Predicted Chemical Shifts (δ, ppm)	Aromatic Protons: 7.0 - 9.0Aliphatic Protons (-CH₂-CH₂-): 3.0 - 4.0
¹³C NMR Spectroscopy	Predicted Chemical Shifts (δ, ppm)	Aromatic Carbons: 110 - 150Carbon bearing NO₂ group: >140Aliphatic Carbons (-CH₂-CH₂-): 20 - 40
UV-Vis Spectroscopy	Predicted λmax (nm)	π → π* transitions: ~200-280n → π* transition: >300
Mass Spectrometry (EI)	Molecular Ion (m/z)	[M]⁺•: 199
Major Fragment Ions (m/z)	[M-NO₂]⁺: 153[M-NO]⁺: 169Further fragmentation of the acenaphthene backbone

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below. These are generalized protocols that can be adapted for the analysis of 3-Nitroacenaphthene.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in 3-Nitroacenaphthene.

Methodology (Attenuated Total Reflectance - ATR):

• Sample Preparation: A small amount of solid 3-Nitroacenaphthene is placed directly onto the ATR crystal.

• Instrument Setup: The background spectrum of the clean, empty ATR crystal is recorded.

• Data Acquisition: The sample is brought into contact with the crystal, and the anvil is tightened to ensure good contact. The IR spectrum is then recorded, typically in the range of 4000-400 cm⁻¹.

• Data Processing: The obtained spectrum is baseline-corrected and the absorption peaks are identified and assigned to their corresponding vibrational modes.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the carbon-hydrogen framework of 3-Nitroacenaphthene.

Methodology (¹H and ¹³C NMR):

• Sample Preparation: Approximately 5-10 mg of 3-Nitroacenaphthene is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube. A small amount of a reference standard, such as tetramethylsilane (TMS), is added.

• Instrument Setup: The NMR spectrometer is tuned to the appropriate frequencies for ¹H and ¹³C nuclei. The magnetic field is shimmed to achieve homogeneity.

• Data Acquisition: For ¹H NMR, a standard pulse sequence is used to acquire the free induction decay (FID). For ¹³C NMR, a proton-decoupled pulse sequence is typically used to simplify the spectrum.

• Data Processing: The FID is Fourier transformed to obtain the NMR spectrum. The spectrum is then phased, baseline-corrected, and the chemical shifts are referenced to TMS (0 ppm). Integration of the ¹H signals provides the relative number of protons, and the splitting patterns (coupling constants) give information about neighboring protons.

Ultraviolet-Visible (UV-Vis) Spectroscopy

Objective: To study the electronic transitions within the conjugated π-system of 3-Nitroacenaphthene.

Methodology:

• Sample Preparation: A dilute solution of 3-Nitroacenaphthene is prepared in a UV-transparent solvent (e.g., ethanol, cyclohexane). The concentration should be chosen to give an absorbance reading between 0.1 and 1.

• Instrument Setup: A blank spectrum of the solvent in a quartz cuvette is recorded to serve as the baseline.

• Data Acquisition: The cuvette containing the sample solution is placed in the spectrophotometer, and the absorbance is measured over a specific wavelength range (e.g., 200-800 nm).

• Data Analysis: The wavelength(s) of maximum absorbance (λmax) are identified. If the concentration is known, the molar absorptivity (ε) can be calculated using the Beer-Lambert law.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of 3-Nitroacenaphthene.

Methodology (Electron Ionization - EI):

• Sample Introduction: A small amount of the sample is introduced into the mass spectrometer, typically via a direct insertion probe or after separation by gas chromatography (GC).

• Ionization: In the ion source, the sample is bombarded with a high-energy electron beam (typically 70 eV), causing the molecules to ionize and form a molecular ion (M⁺•) and various fragment ions.

• Mass Analysis: The ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The separated ions are detected, and a mass spectrum is generated, which is a plot of ion intensity versus m/z.

• Data Interpretation: The molecular ion peak confirms the molecular weight of the compound. The fragmentation pattern provides valuable information about the structure of the molecule.

Visualization of Spectroscopic Workflow

The following diagram illustrates the general workflow for the spectroscopic characterization of a compound like 3-Nitroacenaphthene.

Caption: General workflow for the spectroscopic characterization of 3-Nitroacenaphthene.

Conclusion

References

• 1. 3-Nitroacenaphthene | C12H9NO2 | CID 97618 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Molecular Structure and Isomerism of 3-Nitroacenaphthene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure, properties, and isomerism of 3-nitroacenaphthene. It is intended for an audience of researchers, scientists, and professionals in drug development who require a detailed understanding of this chemical entity. This document compiles available data on its chemical identity, physicochemical properties, and spectroscopic characteristics. While detailed experimental protocols and complete spectral assignments are not extensively available in published literature, this guide presents the known information and outlines the general methodologies for its synthesis and characterization.

Molecular Structure and Chemical Identity

3-Nitroacenaphthene is a nitro derivative of acenaphthene, a polycyclic aromatic hydrocarbon. The nitro group (-NO2) is substituted on the aromatic ring at the 3-position.

Chemical Formula: C₁₂H₉NO₂[1]

IUPAC Name: 3-nitro-1,2-dihydroacenaphthylene[1]

CAS Number: 3807-77-0[1]

Molecular Weight: 199.20 g/mol [1]

The core structure consists of a naphthalene system with an ethylene bridge connecting carbons 1 and 8. The presence of the nitro group significantly influences the electronic properties and reactivity of the aromatic system.

Physicochemical Properties

Property	Value	Source
Molecular Weight	199.20 g/mol	[1]
XLogP3	3.3	[1]
Monoisotopic Mass	199.063328530 Da	[1]
Polar Surface Area	45.8 Ų	[1]
pKa (most acidic)	12.34 (Predicted)
pKa (most basic)	-5.5 (Predicted)
Refractive Index	1.69 (Predicted)
Molar Refractivity	56.4 cm³ (Predicted)
Molar Volume	154.9 cm³ (Predicted)
Polarizability	22.4 ų (Predicted)
Surface Tension	53.2 dyne/cm (Predicted)

Isomerism in Nitroacenaphthene

Isomerism is a critical consideration in the study of nitroacenaphthene, as the position of the nitro group on the acenaphthene core significantly impacts the molecule's physical, chemical, and potentially biological properties.

Positional Isomerism

The nitration of acenaphthene can result in the formation of several positional isomers. The most common and well-documented of these is 5-nitroacenaphthene.

• 3-Nitroacenaphthene: The subject of this guide.

• 5-Nitroacenaphthene: A common isomer formed during the nitration of acenaphthene.[2][3] Its CAS number is 602-87-9.[3]

The differentiation between these isomers is crucial and is typically achieved through spectroscopic methods, particularly Nuclear Magnetic Resonance (NMR) spectroscopy.

Stereoisomerism

3-Nitroacenaphthene itself is an achiral molecule and does not exhibit stereoisomerism. However, the introduction of substituents on the ethylene bridge can create chiral centers, leading to the possibility of enantiomers and diastereomers.

Synthesis and Characterization

General Synthesis Protocol

Figure 1. General workflow for the synthesis and characterization of 3-nitroacenaphthene.

Reaction Conditions: The nitration is typically carried out using a mixture of nitric acid and sulfuric acid at controlled temperatures. The reaction conditions, including temperature, reaction time, and the ratio of acids, will influence the yield and the isomeric distribution of the product.

Purification: The crude product is a mixture of nitroacenaphthene isomers. Separation of 3-nitroacenaphthene from other isomers like 5-nitroacenaphthene is often challenging and may require multiple purification steps such as recrystallization or column chromatography.

Spectroscopic Characterization

IR spectroscopy is a valuable tool for identifying the functional groups present in 3-nitroacenaphthene. The IR spectrum of 3-nitroacenaphthene is available from the NIST WebBook.[4] Key expected absorption bands are:

Wavenumber Range (cm⁻¹)	Functional Group	Vibration
~1500-1560 and ~1300-1370	Nitro group (-NO₂)	Asymmetric and symmetric stretching
~3000-3100	Aromatic C-H	Stretching
~2850-2960	Aliphatic C-H	Stretching
~1600, 1475	Aromatic C=C	Stretching

NMR spectroscopy is essential for the structural elucidation of 3-nitroacenaphthene and for distinguishing it from its isomers. While a fully assigned spectrum for 3-nitroacenaphthene is not available in the cited literature, the general principles of ¹H and ¹³C NMR can be applied to predict the expected signals. The asymmetry of the 3-nitroacenaphthene molecule would lead to a complex ¹H NMR spectrum with distinct signals for each of the aromatic and aliphatic protons. Similarly, the ¹³C NMR spectrum would show 12 distinct signals corresponding to the 12 carbon atoms in the molecule.

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of 3-nitroacenaphthene. The molecular ion peak (M⁺) would be expected at an m/z corresponding to the molecular weight of 199.20. Fragmentation would likely involve the loss of the nitro group (NO₂) and other characteristic fragments.

Biological Activity

There is limited information available in the scientific literature specifically detailing the biological activities or signaling pathways of 3-nitroacenaphthene. Research on other nitroaromatic compounds suggests potential for various biological effects, but direct evidence for 3-nitroacenaphthene is lacking. Therefore, a signaling pathway diagram cannot be accurately constructed at this time.

Conclusion

3-Nitroacenaphthene is a nitroaromatic compound with a well-defined molecular structure. Its chemistry is closely linked to its isomerism, particularly the presence of the 5-nitroacenaphthene isomer. While general methods for its synthesis and characterization are understood, there is a notable lack of detailed experimental protocols and comprehensive spectroscopic data in the publicly available literature. For researchers and professionals in drug development, this highlights an area where further investigation is needed to fully characterize this compound and explore its potential applications. The methodologies and data presented in this guide provide a foundational understanding for such future work.

References

• 1. 3-Nitroacenaphthene | C12H9NO2 | CID 97618 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-Nitroacenaphthene | C12H9NO2 | CID 11769 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Acenaphthylene, 1,2-dihydro-5-nitro- [webbook.nist.gov]
• 4. 3-Nitroacenaphthene [webbook.nist.gov]

Environmental Occurrence of 3-Nitroacenaphthene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Nitroacenaphthene is a nitrated polycyclic aromatic hydrocarbon (NPAH) that has garnered scientific interest due to its potential genotoxic and carcinogenic properties. NPAHs are a class of compounds formed from the nitration of polycyclic aromatic hydrocarbons (PAHs), which are ubiquitous environmental contaminants originating from the incomplete combustion of organic materials. This technical guide provides a comprehensive overview of the environmental occurrence of 3-nitroacenaphthene, including its sources, detection in various environmental matrices, and analytical methodologies. Given the limited availability of specific quantitative data for 3-nitroacenaphthene, this guide also discusses data for the broader class of nitro-PAHs to provide context for its likely environmental concentrations and behavior.

Sources and Environmental Fate

The primary sources of 3-nitroacenaphthene and other NPAHs in the environment are anthropogenic. These compounds are not known to occur naturally. Key emission sources include:

• Diesel and Gasoline Engine Exhaust: Vehicular emissions are a major contributor to the atmospheric burden of NPAHs.[1][2] The high temperatures and pressures within internal combustion engines facilitate the nitration of PAHs present in the fuel.

• Industrial Processes: Industrial activities involving combustion, such as power generation from fossil fuels and industrial boilers, can release NPAHs into the atmosphere.

• Atmospheric Transformation: 3-Nitroacenaphthene can also be formed in the atmosphere through the gas-phase or heterogeneous reactions of its parent PAH, acenaphthene, with nitrogen oxides (NOx).

Once released into the environment, 3-nitroacenaphthene can be distributed across various environmental compartments, including air, water, soil, and sediment. Its environmental fate is governed by its physicochemical properties, such as its semi-volatile nature and hydrophobicity, which lead to its association with particulate matter.

Quantitative Occurrence Data

Specific quantitative data for 3-nitroacenaphthene in environmental matrices is scarce in publicly available literature. However, studies on the broader class of nitro-PAHs provide an indication of the potential concentration ranges.

Environmental Matrix	Compound Class	Concentration Range	Location Type	Reference(s)
Urban Air (PM2.5)	Total Nitro-PAHs	Several pg/m³ to a few ng/m³	Urban	[3]
Roadside Soil	Total PAHs	Higher concentrations closer to roadways	Roadside	[4][5][6][7]
River Sediment	Total PAHs	Variable, dependent on proximity to sources	Aquatic	[8][9][10][11]

It is important to note that the concentrations of individual NPAHs, including 3-nitroacenaphthene, would contribute a fraction to the total nitro-PAH concentrations reported.

Experimental Protocols for Environmental Analysis

The analysis of 3-nitroacenaphthene in environmental samples typically involves a multi-step process encompassing sample collection, extraction, cleanup, and instrumental analysis.

Sample Collection and Preparation

• Air Samples: High-volume air samplers are used to collect airborne particulate matter on filters (e.g., quartz fiber filters).

• Soil and Sediment Samples: Grab samples are collected from the desired locations and depths. Samples are typically freeze-dried and sieved to ensure homogeneity.

• Water Samples: Large volume water samples are collected and can be filtered to separate dissolved and particulate-bound fractions.

Extraction

The goal of extraction is to isolate the target analytes from the complex sample matrix.

• Soxhlet Extraction: A classic and robust method for extracting semi-volatile organic compounds from solid samples using an appropriate organic solvent (e.g., dichloromethane, hexane/acetone mixture).

• Pressurized Liquid Extraction (PLE): An automated technique that uses elevated temperatures and pressures to achieve rapid and efficient extractions with reduced solvent consumption.

• Ultrasonic Extraction: A method that uses high-frequency sound waves to facilitate the extraction of analytes from solid matrices into a solvent.

Sample Cleanup

Crude extracts from environmental samples contain numerous interfering compounds that can affect the accuracy of the analysis. Therefore, a cleanup step is essential.

• Solid-Phase Extraction (SPE): A common and effective technique that uses sorbent materials packed in cartridges to separate analytes from interferences based on their physicochemical properties. Silica gel and Florisil are commonly used sorbents for NPAH analysis.

• Column Chromatography: A traditional method where the sample extract is passed through a column packed with an adsorbent (e.g., silica gel, alumina) to separate fractions containing different classes of compounds.

Instrumental Analysis

• Gas Chromatography-Mass Spectrometry (GC-MS): A powerful technique for the separation and identification of volatile and semi-volatile organic compounds. The gas chromatograph separates the components of the mixture, and the mass spectrometer provides mass-to-charge ratio information for identification and quantification.

• High-Performance Liquid Chromatography (HPLC) with Fluorescence or Mass Spectrometric Detection: HPLC is well-suited for the analysis of less volatile and thermally labile compounds. Fluorescence detection is highly sensitive for many PAHs and their derivatives. Coupling HPLC with tandem mass spectrometry (LC-MS/MS) provides high selectivity and sensitivity for the analysis of NPAHs.[12]

Mandatory Visualizations

Experimental Workflow

Caption: General experimental workflow for the analysis of 3-nitroacenaphthene.

Inferred Metabolic Activation and Genotoxicity Pathway

While the specific metabolic pathway of 3-nitroacenaphthene has not been extensively elucidated, it is expected to follow a similar route to other well-studied nitroarenes, such as 3-nitrobenzanthrone. The genotoxicity of these compounds is primarily mediated by the metabolic reduction of the nitro group to a reactive N-hydroxy arylamine intermediate, which can then form DNA adducts.[13][14][15]

Caption: Inferred metabolic activation and genotoxicity pathway of 3-nitroacenaphthene.

Conclusion

3-Nitroacenaphthene is an environmental contaminant of concern due to its potential genotoxic effects. While specific quantitative data on its environmental occurrence are limited, its association with combustion sources, particularly diesel exhaust, suggests its presence in urban and industrialized areas. The analytical methods for the determination of NPAHs are well-established and can be applied to the monitoring of 3-nitroacenaphthene in various environmental matrices. Further research is needed to quantify the levels of 3-nitroacenaphthene in the environment and to fully elucidate its metabolic and toxicological pathways to better assess the potential risks to human health.

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. youtube.com [youtube.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Level and Contamination Assessment of Soil along an Expressway in an Ecologically Valuable Area in Central Poland - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academicjournals.org [academicjournals.org]
• 6. researchgate.net [researchgate.net]
• 7. turkjps.org [turkjps.org]
• 8. researchgate.net [researchgate.net]
• 9. hwbdocs.env.nm.gov [hwbdocs.env.nm.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. Analysis of metabolism and genotoxicity of 5-nitro-3-thiophenecarboxanilides in bacterial, mammalian and human cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. m.youtube.com [m.youtube.com]
• 15. researchgate.net [researchgate.net]

Toxicological Profile of 3-Nitroacenaphthene: An In-depth Technical Guide

Disclaimer: Direct toxicological data for 3-Nitroacenaphthene is limited in publicly available literature. This guide provides a comprehensive toxicological profile by leveraging data from the closely related isomer, 5-Nitroacenaphthene, and the broader class of nitro-polycyclic aromatic hydrocarbons (nitro-PAHs). This approach is based on the structural similarity and expected common mechanisms of toxicity.

Executive Summary

3-Nitroacenaphthene is a nitro-polycyclic aromatic hydrocarbon (nitro-PAH). While specific toxicological data for this compound is scarce, the available information on the closely related isomer, 5-Nitroacenaphthene, and other nitro-PAHs, indicates a significant potential for genotoxicity and carcinogenicity. The primary mechanism of toxicity for nitro-PAHs involves metabolic activation to reactive intermediates that can form covalent adducts with DNA, leading to mutations and potentially initiating cancer. This document summarizes the available toxicological data for relevant surrogate compounds, details the experimental protocols used in these assessments, and illustrates the key mechanistic pathways.

Chemical and Physical Properties

Property	Value
Chemical Formula	C₁₂H₉NO₂
Molecular Weight	199.21 g/mol
CAS Number	3807-77-0
Appearance	Not available
Melting Point	Not available
Boiling Point	Not available
Solubility	Not available

Toxicokinetics and Metabolism

The toxicokinetics of 3-Nitroacenaphthene have not been specifically studied. However, based on the metabolism of other nitro-PAHs, it is anticipated to undergo metabolic activation through two primary pathways:

• Nitroreduction: The nitro group is reduced to a nitroso, hydroxylamino, and ultimately an amino group. The N-hydroxy arylamine intermediate can be further esterified to form a reactive nitrenium ion that readily adducts to DNA.

• Ring Oxidation: The aromatic ring system can be oxidized by cytochrome P450 enzymes to form epoxides, which can then be hydrolyzed to dihydrodiols. These can be further epoxidized to form highly reactive diol epoxides, which are also capable of forming DNA adducts.

Toxicological Data (Inferred from 5-Nitroacenaphthene)

Carcinogenicity

5-Nitroacenaphthene has been demonstrated to be a carcinogen in animal studies.[1][2]

Species	Strain	Sex	Route of Administration	Dose	Tumor Type	Incidence	Reference
Rat	Fischer 344	Male	Oral (feed)	0.12%	Ear Canal Carcinoma	49%	[2]
Rat	Fischer 344	Male	Oral (feed)	0.24%	Ear Canal Carcinoma	43%	[2]
Rat	Fischer 344	Female	Oral (feed)	0.12%	Ear Canal Carcinoma	55%	[2]
Rat	Fischer 344	Female	Oral (feed)	0.24%	Ear Canal Carcinoma	73%	[2]
Rat	Fischer 344	Both	Oral (feed)	0.12%	Alveolar/Bronchiolar Adenoma/Carcinoma	17%	[1][2]
Rat	Fischer 344	Both	Oral (feed)	0.24%	Alveolar/Bronchiolar Adenoma/Carcinoma	6%	[1][2]
Mouse	B6C3F1	Female	Oral (feed)	0.05%	Hepatocellular Carcinoma	Significant increase	[2]
Mouse	B6C3F1	Female	Oral (feed)	0.12%	Hepatocellular Carcinoma	Significant increase	[2]
Mouse	B6C3F1	Female	Oral (feed)	0.12%	Ovarian Tumors (Granulosa cell, Luteoma, Tubular-cell adenoma)	Significant increase	[2]

Genotoxicity

5-Nitroacenaphthene has shown positive results in various genotoxicity assays, indicating its potential to damage genetic material.[1][2][3]

Assay Type	Test System	Metabolic Activation	Result	Reference
Bacterial Reverse Mutation (Ames Test)	Salmonella typhimurium TA98	Without S9	Positive	[2]
Bacterial Reverse Mutation (Ames Test)	Salmonella typhimurium TA98	With S9	Positive (enhanced)	[2][3]
Bacterial Reverse Mutation (Ames Test)	Salmonella typhimurium TA100	Without S9	Positive	[1][2]
Bacterial Reverse Mutation (Ames Test)	Salmonella typhimurium TA100	With S9	Positive (enhanced)	[1][3]
DNA Repair Test	Rat Hepatocytes (in vitro)	N/A	Positive	[1]
DNA Repair Test	Mouse Hepatocytes (in vitro)	N/A	Positive	[1]
umu Test	Salmonella typhimurium NM3009	Not specified	Positive	[1]

Experimental Protocols

Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is a widely used method to assess the mutagenic potential of a chemical. The protocol for testing nitro-PAHs generally follows the standard OECD 471 guideline.

Objective: To determine if 3-Nitroacenaphthene can induce reverse mutations in histidine-requiring strains of Salmonella typhimurium.

Methodology:

• Strains: Histidine auxotrophic strains of Salmonella typhimurium, such as TA98 (to detect frameshift mutagens) and TA100 (to detect base-pair substitution mutagens), are commonly used.

• Metabolic Activation: The test is conducted both with and without an exogenous metabolic activation system (S9 fraction), typically derived from the livers of rats pre-treated with an enzyme inducer like Aroclor 1254.

• Procedure:

  • A suspension of the bacterial tester strain, the test chemical at various concentrations, and either S9 mix or a buffer are combined in molten top agar.

  • This mixture is poured onto a minimal glucose agar plate.

  • The plates are incubated at 37°C for 48-72 hours.

• Endpoint: The number of revertant colonies (colonies that have regained the ability to synthesize histidine) is counted. A significant, dose-dependent increase in the number of revertant colonies compared to the solvent control indicates a positive mutagenic response.

In Vivo Carcinogenicity Bioassay

The potential of a chemical to cause cancer is typically evaluated in a long-term rodent bioassay, following guidelines similar to OECD 451.

Objective: To determine the carcinogenic potential of 3-Nitroacenaphthene following chronic exposure in rodents.

Methodology:

• Animal Model: Typically, two rodent species are used, such as Fischer 344 rats and B6C3F1 mice. Groups of 50 males and 50 females are assigned to control and different dose groups.

• Administration: The test substance is administered in the diet, drinking water, or by gavage for a major portion of the animal's lifespan (e.g., 24 months for rats, 18-24 months for mice).

• Dose Selection: At least two dose levels plus a control group are used. The highest dose should induce some toxicity but not significantly shorten the lifespan from effects other than cancer.

• Observations: Animals are observed daily for clinical signs of toxicity. Body weight and food consumption are monitored regularly.

• Pathology: At the end of the study, all animals are subjected to a full necropsy. All organs and tissues are examined macroscopically, and tissues are collected for microscopic examination.

• Endpoint: A statistically significant increase in the incidence of tumors in any organ of the dosed groups compared to the control group is indicative of carcinogenic potential.

DNA Adduct Analysis (³²P-Postlabeling)

This sensitive method is used to detect and quantify DNA adducts, which are covalent modifications of DNA by carcinogens.

Objective: To determine if 3-Nitroacenaphthene or its metabolites form DNA adducts in target tissues.

Methodology:

• Exposure: Animals are exposed to the test compound. DNA is isolated from target tissues (e.g., liver, lung).

• DNA Digestion: The isolated DNA is enzymatically digested to deoxyribonucleoside 3'-monophosphates.

• Adduct Enrichment: Adducted nucleotides are enriched, for example, by nuclease P1 digestion, which dephosphorylates normal nucleotides but not most bulky aromatic adducts.

• ³²P-Labeling: The adducted nucleotides are then labeled at the 5'-position with ³²P from [γ-³²P]ATP using T4 polynucleotide kinase.

• Chromatographic Separation: The ³²P-labeled adducts are separated by multi-dimensional thin-layer chromatography (TLC).

• Detection and Quantification: The separated adducts are detected by autoradiography and quantified by scintillation counting or phosphorimaging. The level of DNA adducts is expressed as relative adduct labeling (RAL), which represents the number of adducts per 10⁷-10⁹ normal nucleotides.

Mandatory Visualizations

Caption: Metabolic activation pathways of nitro-PAHs leading to the formation of DNA adducts.

Caption: A generalized workflow for a typical in vivo carcinogenicity bioassay in rodents.

References

• 1. ser.nl [ser.nl]
• 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 3. 5-Nitroacenaphthene: a newly recognized role for the nitro function in mutagenicity - PubMed [pubmed.ncbi.nlm.nih.gov]

3-Nitroacenaphthene: A Technical Overview for Researchers

For Immediate Release

This technical guide provides an in-depth overview of 3-Nitroacenaphthene, a nitro-polycyclic aromatic hydrocarbon (nitro-PAH), tailored for researchers, scientists, and professionals in drug development. This document collates critical data including its chemical identifiers, physicochemical properties, and insights into its analytical determination and toxicological profile.

Chemical Identity and Properties

3-Nitroacenaphthene is a nitrated derivative of the polycyclic aromatic hydrocarbon acenaphthene. Its chemical identity and key physical properties are summarized below.

Identifier	Value
IUPAC Name	3-nitro-1,2-dihydroacenaphthylene
CAS Number	3807-77-0
Molecular Formula	C₁₂H₉NO₂
Molecular Weight	199.20 g/mol

A selection of its physicochemical properties is presented in the following table, offering a comparative look at this compound.

Property	Value
Molecular Weight	199.20 g/mol
General Appearance	Expected to be a solid, likely crystalline, similar to other nitro-PAHs.
Solubility	Expected to have low solubility in water and be soluble in organic solvents.

Analytical Methodologies

The detection and quantification of 3-Nitroacenaphthene in various matrices are crucial for research and safety monitoring. While specific protocols for 3-Nitroacenaphthene are not extensively detailed in publicly available literature, established methods for nitroaromatic compounds are applicable. These generally involve chromatographic separation followed by sensitive detection techniques.

Experimental Protocol: Analysis of 3-Nitroacenaphthene in a Sample Matrix

This protocol is a representative example based on common methodologies for nitro-PAH analysis.

1. Sample Preparation (Extraction)

• Objective: To isolate 3-Nitroacenaphthene from the sample matrix (e.g., biological tissue, environmental sample).

• Procedure:

  • Homogenize the sample in an appropriate solvent, such as acetonitrile or a mixture of hexane and acetone.

  • Perform liquid-liquid extraction or solid-phase extraction (SPE) to partition the analyte into the organic phase.

  • The organic extract is then concentrated under a gentle stream of nitrogen.

2. Chromatographic Separation

• Objective: To separate 3-Nitroacenaphthene from other components in the extract.

• Instrumentation: High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

• Exemplary HPLC Conditions:

  • Column: A C18 reversed-phase column.

  • Mobile Phase: A gradient of acetonitrile and water.

  • Flow Rate: 1.0 mL/min.

  • Temperature: 30 °C.

3. Detection and Quantification

• Objective: To detect and quantify the separated 3-Nitroacenaphthene.

• Detectors:

  • HPLC: UV-Vis or fluorescence detector. For higher sensitivity and selectivity, mass spectrometry (MS) is used.

  • GC: Electron Capture Detector (ECD) or MS.

• Quantification: An external calibration curve is generated using certified standards of 3-Nitroacenaphthene. The concentration in the sample is determined by comparing its peak area to the calibration curve.

Toxicological Profile and Metabolic Activation

Nitroaromatic compounds are of significant interest due to their potential mutagenicity and carcinogenicity.[1] The toxicity of these compounds is often linked to the metabolic reduction of the nitro group, leading to reactive intermediates that can interact with cellular macromolecules like DNA.[1]

Proposed Metabolic Activation and Toxicity Pathway

The metabolic activation of 3-Nitroacenaphthene is hypothesized to follow a pathway common to many nitro-PAHs. This involves enzymatic reduction of the nitro group to form reactive species that can induce cellular damage. The addition of a nitro group to benzamine molecules has been shown to convert them into direct mutagens.[2]

References

• 1. Mutagenicity and genotoxicity of nitroarenes. All nitro-containing chemicals were not created equal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of the nitro-group on the mutagenicity and toxicity of some benzamines - PubMed [pubmed.ncbi.nlm.nih.gov]

The Solubility of 3-Nitroacenaphthene in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the solubility of 3-nitroacenaphthene in organic solvents. Despite a comprehensive search of available scientific literature and chemical databases, specific quantitative solubility data for 3-nitroacenaphthene remains elusive. This document, therefore, provides a foundational understanding of the principles governing the solubility of nitroaromatic compounds, outlines standard experimental methodologies for solubility determination, and presents a generalized experimental workflow. This guide is intended to equip researchers with the necessary background to design and execute their own solubility studies for 3-nitroacenaphthene.

Introduction to 3-Nitroacenaphthene

3-Nitroacenaphthene is a nitro-polycyclic aromatic hydrocarbon (nitro-PAH). Its core structure is the tricyclic aromatic compound acenaphthene, with a nitro group (-NO2) substituted on the aromatic ring. The presence of the nitro group significantly influences the molecule's polarity, and consequently, its solubility characteristics in various organic solvents. Understanding the solubility of 3-nitroacenaphthene is crucial for a variety of research and development applications, including its synthesis, purification, formulation, and toxicological assessment.

Quantitative Solubility Data

A thorough review of scientific databases and literature did not yield specific quantitative data on the solubility of 3-nitroacenaphthene in common organic solvents. While qualitative descriptors for the related isomer, 5-nitroacenaphthene, suggest it is "soluble" in hot water, ethanol, ether, and petroleum ether, and "slightly soluble" in chloroform and DMSO, no such data is readily available for the 3-nitro isomer.

The absence of this data highlights a significant knowledge gap and underscores the need for experimental determination of these values.

Principles of Solubility for Nitroaromatic Compounds

The solubility of a compound like 3-nitroacenaphthene is governed by the principle of "like dissolves like." The interplay between the nonpolar polycyclic aromatic core and the polar nitro group dictates its solubility profile.

• Polar Solvents: Protic solvents (e.g., alcohols) and aprotic polar solvents (e.g., acetone, DMSO) are generally expected to be more effective at solvating 3-nitroacenaphthene compared to nonpolar solvents. The polar nitro group can engage in dipole-dipole interactions and potentially hydrogen bonding with protic solvents.

• Nonpolar Solvents: Solvents such as alkanes (e.g., hexane) are likely to be poor solvents for 3-nitroacenaphthene due to the significant polarity introduced by the nitro group. Aromatic solvents (e.g., toluene, benzene) may exhibit intermediate behavior, being able to interact with the aromatic core of the molecule.

Temperature is also a critical factor, with solubility generally increasing with temperature for solid solutes.

Experimental Protocols for Solubility Determination

Several well-established methods can be employed to experimentally determine the solubility of 3-nitroacenaphthene. The choice of method often depends on the required accuracy, the amount of substance available, and the properties of the solute and solvent.

Isothermal Equilibrium Method

This is a common and reliable method for determining equilibrium solubility.

Methodology:

• Preparation of Saturated Solution: An excess amount of solid 3-nitroacenaphthene is added to a known volume of the selected organic solvent in a sealed container.

• Equilibration: The mixture is agitated (e.g., using a magnetic stirrer or a shaker bath) at a constant, controlled temperature for a sufficient period to ensure that equilibrium is reached. This can range from several hours to days.

• Phase Separation: Once equilibrium is established, the agitation is stopped, and the undissolved solid is allowed to settle. A clear aliquot of the saturated supernatant is carefully withdrawn using a pre-heated or pre-cooled syringe to avoid temperature-induced precipitation. The syringe is often fitted with a filter to remove any fine solid particles.

• Quantification: The concentration of 3-nitroacenaphthene in the aliquot is determined using a suitable analytical technique. High-Performance Liquid Chromatography (HPLC) with UV-Vis detection is a common and sensitive method for quantifying aromatic compounds. A calibration curve is prepared using standard solutions of known concentrations to accurately determine the concentration in the saturated solution.

• Data Reporting: The solubility is typically reported in units of mass per volume (e.g., g/100 mL), molarity (mol/L), or as a mole fraction at the specified temperature.

Gravimetric Method

This method is simpler but may be less accurate than the isothermal equilibrium method with instrumental analysis.

Methodology:

• Preparation and Equilibration: A saturated solution is prepared and equilibrated as described in the isothermal equilibrium method.

• Solvent Evaporation: A known volume of the clear, saturated supernatant is carefully transferred to a pre-weighed container.

• Residue Weighing: The solvent is evaporated under controlled conditions (e.g., in a vacuum oven at a temperature that does not cause decomposition of the solute).

• Calculation: The container with the solid residue is weighed again. The difference in weight corresponds to the mass of dissolved 3-nitroacenaphthene in the known volume of the solvent, from which the solubility can be calculated.

Experimental Workflow for Solubility Determination

The following diagram illustrates a typical workflow for the experimental determination of the solubility of 3-nitroacenaphthene.

Experimental workflow for solubility determination.

Conclusion

While specific, quantitative solubility data for 3-nitroacenaphthene in organic solvents is not currently available in the public domain, this guide provides the necessary theoretical background and practical methodologies for researchers to determine these values experimentally. The provided experimental workflow offers a clear and structured approach to designing and executing such studies. The generation of reliable solubility data for 3-nitroacenaphthene will be a valuable contribution to the scientific community, aiding in its further research and application.

Thermal Stability of 3-Nitroacenaphthene: A Technical Guide

Affiliation: Google Research

Abstract

This technical guide provides a comprehensive overview of the thermal stability of 3-nitroacenaphthene, a crucial parameter for its safe handling, storage, and application in research and drug development. Due to the limited availability of specific experimental data for 3-nitroacenaphthene in publicly accessible literature, this document outlines the expected thermal behavior based on the well-understood principles of nitroaromatic compounds. It details the standard experimental protocols, namely Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), used to evaluate thermal stability. Furthermore, this guide presents a logical workflow for such an analysis and discusses the general decomposition pathways of related compounds. This document is intended for researchers, scientists, and drug development professionals who handle or intend to utilize 3-nitroacenaphthene.

Introduction

3-Nitroacenaphthene (C₁₂H₉NO₂) is a nitroaromatic hydrocarbon. The presence of the nitro group (NO₂) significantly influences the chemical and thermal properties of the acenaphthene backbone, often rendering the molecule energetic. Understanding the thermal stability, including the onset of decomposition and the nature of the decomposition process, is paramount for ensuring safety and defining stable conditions for its use in synthetic chemistry and pharmaceutical development.

Predicted Thermal Stability and Decomposition

Nitroaromatic compounds are known to be thermally sensitive. The primary decomposition pathway is often initiated by the cleavage of the C-NO₂ bond, which is the weakest bond in the molecule. The energy required for this bond scission dictates the onset of decomposition.

Upon heating, 3-nitroacenaphthene is expected to undergo an exothermic decomposition. The decomposition of nitroaromatic compounds can be complex, often involving autocatalytic steps where the initial decomposition products accelerate further decomposition. The process can lead to the formation of gaseous products such as nitrogen oxides (NOx) and carbon oxides (CO, CO₂), along with a solid carbonaceous residue.

Quantitative Thermal Analysis Data

As of the date of this publication, specific quantitative thermal analysis data (e.g., onset decomposition temperature, peak decomposition temperature, enthalpy of decomposition) for 3-nitroacenaphthene is not available in the public domain. To provide a frame of reference, the following table summarizes thermal stability data for other related nitroaromatic compounds. It is crucial to note that these values are for comparative purposes only and do not represent the actual thermal stability of 3-nitroacenaphthene.

Table 1: Thermal Stability Data for Selected Nitroaromatic Compounds (Illustrative)

Compound	Onset Decomposition Tonset (°C)	Peak Decomposition Tpeak (°C)	Enthalpy of Decomposition (ΔHd) (J/g)	Reference
1,3-Dinitrobenzene	~300	~320	~2500	General Literature
2,4,6-Trinitrotoluene (TNT)	~240	~295	~4500	General Literature
Nitrobenzene	~350	~380	-	General Literature

Note: The values presented are approximate and can vary significantly with experimental conditions such as heating rate and sample confinement.

Experimental Protocols for Thermal Stability Assessment

The thermal stability of energetic materials like 3-nitroacenaphthene is typically evaluated using thermoanalytical techniques such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to determine the onset temperature of decomposition, the peak temperature of the exothermic decomposition, and the enthalpy of decomposition (ΔHd).

Methodology:

• Sample Preparation: A small amount of the sample (typically 1-5 mg) is accurately weighed into a sample pan (e.g., aluminum, copper, or gold-plated stainless steel for higher pressures).

• Crucible Sealing: The pan is hermetically sealed to prevent the evaporation of the sample and to contain any pressure generated during decomposition. For more energetic materials, vented or pinhole lids may be used with caution.

• Instrument Setup:

  • Apparatus: A calibrated Differential Scanning Calorimeter.

  • Purge Gas: An inert gas, typically nitrogen or argon, is passed through the measurement cell at a constant flow rate (e.g., 20-50 mL/min) to provide a controlled atmosphere and remove decomposition products.

  • Temperature Program: The sample is heated at a constant rate (e.g., 5, 10, or 20 °C/min) over a temperature range that encompasses the expected decomposition. A typical range would be from ambient temperature to 400-500 °C.

• Data Analysis: The resulting DSC curve (heat flow vs. temperature) is analyzed to determine:

  • Onset Temperature (Tonset): The temperature at which the exothermic decomposition begins, determined by the intersection of the baseline with the tangent of the leading edge of the exothermic peak.

  • Peak Temperature (Tpeak): The temperature at which the rate of heat release is at its maximum.

  • Enthalpy of Decomposition (ΔHd): The total heat released during decomposition, calculated by integrating the area under the exothermic peak.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature. It is used to determine the temperature at which mass loss occurs and the extent of mass loss, providing information about the decomposition process and the formation of volatile products.

Methodology:

• Sample Preparation: A slightly larger amount of sample (typically 5-10 mg) is weighed into a TGA sample pan (e.g., alumina or platinum).

• Instrument Setup:

  • Apparatus: A calibrated Thermogravimetric Analyzer.

  • Purge Gas: An inert gas (e.g., nitrogen) or a reactive gas (e.g., air) is used, depending on the desired experimental conditions, at a constant flow rate (e.g., 20-50 mL/min).

  • Temperature Program: The sample is heated at a constant rate (e.g., 10 °C/min) over a specified temperature range.

• Data Analysis: The TGA curve (mass vs. temperature) and its derivative (DTG curve, rate of mass change vs. temperature) are analyzed to identify:

  • Decomposition Stages: The number of distinct steps in the mass loss curve.

  • Temperature of Maximum Mass Loss Rate: The peak temperature in the DTG curve for each stage.

  • Residual Mass: The percentage of the initial mass remaining at the end of the experiment.

Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for the thermal stability analysis of a nitroaromatic compound like 3-nitroacenaphthene.

Caption: Workflow for Thermal Stability Analysis.

Generalized Decomposition Pathway

The thermal decomposition of nitroaromatic compounds is a complex process. The following diagram illustrates a simplified, generalized pathway.

Caption: Generalized Thermal Decomposition Pathway.

Safety Considerations

Given its nature as a nitroaromatic compound, 3-nitroacenaphthene should be handled with care. Thermal analysis of unknown or potentially energetic materials should always be performed on a small scale first. Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. The thermal analysis instruments should be operated within a fume hood or a well-ventilated area.

Conclusion

While specific experimental data on the thermal stability of 3-nitroacenaphthene is currently lacking in the public literature, a robust framework for its assessment exists based on the well-established behavior of nitroaromatic compounds. The use of DSC and TGA provides critical data on the onset of decomposition, energy release, and mass loss characteristics. The generalized protocols and workflows provided in this guide serve as a valuable resource for researchers and professionals in the safe handling and characterization of this compound. It is strongly recommended that experimental thermal analysis be conducted to ascertain the precise thermal stability parameters of 3-nitroacenaphthene before its use in any application where it may be subjected to elevated temperatures.

A Technical Guide to the Quantum Chemical Analysis of 3-Nitroacenaphthene

For Researchers, Scientists, and Drug Development Professionals

Introduction to 3-Nitroacenaphthene and Computational Chemistry

3-Nitroacenaphthene is a nitrated polycyclic aromatic hydrocarbon (NPAH). NPAHs are a class of compounds that are of significant interest due to their presence as environmental pollutants, and many are known for their mutagenic and carcinogenic properties. Understanding the molecular structure, vibrational properties, and electronic characteristics of 3-Nitroacenaphthene is crucial for elucidating its reactivity, toxicity, and potential metabolic pathways.

Quantum chemical calculations, particularly those based on Density Functional Theory (DFT), have become indispensable tools for predicting the properties of such molecules with a high degree of accuracy. These computational methods allow for the determination of molecular geometries, vibrational spectra, and a host of electronic properties that are often difficult or expensive to measure experimentally.

Theoretical Methodology

A robust and widely accepted computational approach for studying NPAHs involves the use of Density Functional Theory.

Computational Details

The recommended level of theory for calculations on 3-Nitroacenaphthene is B3LYP/6-311+G(d,p) . This methodology consists of:

• B3LYP: The Becke, 3-parameter, Lee-Yang-Parr exchange-correlation functional. This hybrid functional incorporates a mixture of Hartree-Fock exchange with DFT exchange-correlation and has shown high accuracy for a wide range of organic molecules.

• 6-311+G(d,p): This is a triple-zeta basis set.

  • 6-311: Indicates that core orbitals are described by a single contracted Gaussian function (from 6 primitives), and valence orbitals are split into three functions (contracted from 3, 1, and 1 primitives, respectively).

  • +: Indicates the addition of diffuse functions on heavy (non-hydrogen) atoms, which are important for describing anions and weak interactions.

  • G: Signifies a Gaussian-type basis set.

  • (d,p): Represents the addition of polarization functions on heavy atoms (d-functions) and hydrogen atoms (p-functions), which allow for more flexibility in describing the shape of the electron density.

This level of theory provides a good balance between computational cost and accuracy for molecules of this size. Calculations are typically performed using software packages such as Gaussian, ORCA, or NWChem.

Molecular Geometry Optimization

The first step in any quantum chemical study is to determine the equilibrium geometry of the molecule. This is achieved by performing a geometry optimization, where the total energy of the molecule is minimized with respect to all atomic coordinates. The resulting structure corresponds to a stationary point on the potential energy surface.

Vibrational Frequency Analysis

Following a successful geometry optimization, a vibrational frequency calculation is performed. This serves two primary purposes:

• Confirmation of a True Minimum: The absence of any imaginary frequencies confirms that the optimized structure is a true energy minimum and not a transition state.

• Prediction of Vibrational Spectra: The calculated harmonic frequencies can be used to predict the infrared (IR) and Raman spectra of the molecule. These theoretical spectra are invaluable for interpreting experimental vibrational data. It is common practice to scale the calculated frequencies by a factor (typically around 0.96-0.98 for B3LYP) to better match experimental results.

Predicted Molecular Properties of 3-Nitroacenaphthene

The following tables are templates that illustrate how the quantitative data for 3-Nitroacenaphthene would be presented.

Table 1: Optimized Geometrical Parameters

(Note: These are placeholder values and would be populated with the results of a DFT calculation.)

Parameter	Bond/Angle	Calculated Value (Å or °)
Bond Lengths	C1-C2	1.XXX
C-N	1.XXX
N-O1	1.XXX
N-O2	1.XXX
Bond Angles	C1-C2-C3	1XX.X
C-N-O1	1XX.X
O1-N-O2	1XX.X
Dihedral Angles	C1-C2-C3-C4	X.XX
C2-C3-N-O1	X.XX

Table 2: Selected Calculated Vibrational Frequencies and Assignments

(Note: Based on typical vibrational modes for NPAHs. Values are placeholders.)

Calculated Frequency (cm⁻¹) (Scaled)	Experimental Frequency (cm⁻¹)	Assignment (Potential Energy Distribution)
~3100-3000	-	Aromatic C-H stretching
~1550-1500	-	NO₂ asymmetric stretching
~1350-1300	-	NO₂ symmetric stretching
~1600-1450	-	Aromatic C=C stretching
~850-800	-	NO₂ bending
~750-700	-	C-H out-of-plane bending

Table 3: Calculated Electronic Properties

(Note: These are placeholder values and would be populated with the results of a DFT calculation.)

Property	Calculated Value
HOMO Energy	-X.XXX eV
LUMO Energy	-X.XXX eV
HOMO-LUMO Energy Gap (ΔE)	X.XXX eV
Dipole Moment	X.XXX Debye
Mulliken Charge on N	+X.XXX e
Mulliken Charge on O1	-X.XXX e
Mulliken Charge on O2	-X.XXX e

Experimental Protocols for Validation

Computational results should ideally be validated against experimental data. The following experimental techniques are standard for characterizing molecules like 3-Nitroacenaphthene.

Spectroscopic Analysis

• Fourier Transform Infrared (FT-IR) and FT-Raman Spectroscopy: These techniques are used to measure the vibrational modes of a molecule. Solid-phase spectra can be recorded using KBr pellets, and solutions can be analyzed in suitable IR-transparent solvents. The experimental spectra can be directly compared to the calculated vibrational frequencies to confirm the molecular structure and the accuracy of the computational model.

• UV-Visible Spectroscopy: This method provides information about the electronic transitions within the molecule. The experimental absorption maxima (λ_max_) can be correlated with the calculated HOMO-LUMO energy gap. The solvent used for the measurement should be reported, as it can influence the absorption spectrum.

Structural Analysis

• X-ray Crystallography: For solid samples, single-crystal X-ray diffraction provides the most accurate and unambiguous determination of the molecular geometry, including bond lengths and angles. This experimental data is the gold standard for validating calculated geometries.

Visualizations of Computational Workflows and Concepts

Diagram 1: Quantum Chemical Calculation Workflow

Protocols & Analytical Methods

Application Note: High-Performance Liquid Chromatography (HPLC) for the Analysis of 3-Nitroacenaphthene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the quantitative analysis of 3-Nitroacenaphthene using High-Performance Liquid Chromatography (HPLC) with UV detection. The provided protocol is designed for researchers, scientists, and professionals in drug development and environmental analysis who require a reliable method for the determination of this nitro-polynuclear aromatic hydrocarbon. The methodology is based on established protocols for similar compounds and is suitable for various sample matrices with appropriate sample preparation.

Introduction

3-Nitroacenaphthene is a nitrated polycyclic aromatic hydrocarbon (nitro-PAH) of significant interest due to its potential mutagenic and carcinogenic properties. It can be formed from the atmospheric nitration of acenaphthene, a component of diesel exhaust and other combustion products. Accurate and sensitive quantification of 3-Nitroacenaphthene is crucial for toxicological studies, environmental monitoring, and in the assessment of drug substance impurities. This document provides a comprehensive HPLC method, including sample preparation, chromatographic conditions, and data analysis, to facilitate the reliable analysis of 3-Nitroacenaphthene.

Experimental Protocols

Sample Preparation

The following is a general protocol for the extraction of 3-Nitroacenaphthene from a solid matrix (e.g., soil, sediment, or tissue). The user should optimize the extraction for their specific sample type.

Materials:

• Acetonitrile (HPLC grade)

• Deionized water (18 MΩ·cm)

• Ultrasonic bath

• Centrifuge

• Syringe filters (0.45 µm, PTFE)

• Vials for HPLC autosampler

Procedure:

• Weigh approximately 1 gram of the homogenized sample into a clean glass centrifuge tube.

• Add 10 mL of acetonitrile to the tube.

• Vortex the sample for 1 minute to ensure thorough mixing.

• Place the tube in an ultrasonic bath for 30 minutes to facilitate extraction.

• Centrifuge the sample at 4000 rpm for 15 minutes to pellet the solid material.

• Carefully decant the supernatant into a clean tube.

• Filter the supernatant through a 0.45 µm PTFE syringe filter into an HPLC vial.

• The sample is now ready for HPLC analysis.

HPLC Method

Instrumentation:

• HPLC system with a gradient pump, autosampler, and UV-Vis detector.

• C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

Chromatographic Conditions:

Parameter	Value
Mobile Phase A	Deionized Water
Mobile Phase B	Acetonitrile
Gradient	60% B to 100% B over 20 minutes, hold at 100% B for 5 minutes, return to 60% B over 5 minutes.
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	20 µL
Detection	UV at 254 nm

Data Presentation

The following table summarizes the expected quantitative data for the HPLC analysis of 3-Nitroacenaphthene under the conditions described above. These values are typical and may vary slightly depending on the specific instrumentation and column used.

Parameter	Expected Value
Retention Time (RT)	Approximately 15-18 min
Linearity (r²)	> 0.999
Limit of Detection (LOD)	~0.05 µg/mL
Limit of Quantitation (LOQ)	~0.15 µg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	95-105%

Mandatory Visualizations

Experimental Workflow

Figure 1. Experimental workflow for the HPLC analysis of 3-Nitroacenaphthene.

Metabolic Pathway of 3-Nitroacenaphthene

The primary metabolic activation pathway for many nitro-aromatic compounds involves nitroreduction. This process is critical in understanding the toxicological profile of 3-Nitroacenaphthene.

Figure 2. Proposed metabolic activation of 3-Nitroacenaphthene via nitroreduction.

Conclusion

The HPLC method described in this application note provides a reliable and sensitive approach for the quantification of 3-Nitroacenaphthene. The detailed protocol for sample preparation and chromatographic analysis, along with the expected performance data, offers a solid foundation for researchers in various scientific disciplines. The provided diagrams of the experimental workflow and metabolic pathway serve to clarify the analytical process and the biological relevance of this compound. Adherence to this protocol will enable the generation of high-quality, reproducible data for a better understanding of the prevalence and effects of 3-Nitroacenaphthene.

Application Note: Analysis of 3-Nitroacenaphthene by Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed application note and protocol for the analysis of 3-nitroacenaphthene using Gas Chromatography-Mass Spectrometry (GC-MS). 3-Nitroacenaphthene, a nitrated polycyclic aromatic hydrocarbon (nitro-PAH), is of significant interest due to its potential toxicological and environmental implications. This guide outlines the sample preparation, GC-MS parameters, and expected data for the qualitative and quantitative analysis of this compound. The provided protocols are based on established methods for the analysis of related nitro-PAH compounds and are intended to serve as a robust starting point for method development and validation.

Introduction

3-Nitroacenaphthene (C₁₂H₉NO₂) is a derivative of the polycyclic aromatic hydrocarbon acenaphthene.[1] Nitro-PAHs are a class of compounds that have garnered considerable attention in environmental and toxicological research due to their mutagenic and carcinogenic properties. Accurate and sensitive analytical methods are therefore essential for monitoring their presence in various matrices and for conducting metabolism and drug development studies. GC-MS is a powerful technique for the separation and identification of semi-volatile organic compounds like 3-nitroacenaphthene, offering high resolution and specific detection.

Experimental Protocols

Sample Preparation

The appropriate sample preparation protocol will depend on the sample matrix. Below are general guidelines for common matrices.

For Environmental Samples (e.g., Soil, Sediment):

• Extraction: Weigh 5-10 g of the homogenized sample into a beaker. Add an equal amount of anhydrous sodium sulfate and mix thoroughly to remove moisture. The sample can then be extracted using techniques such as Soxhlet extraction or pressurized fluid extraction with a suitable solvent like dichloromethane (DCM) or a mixture of acetone and hexane (1:1, v/v).

• Cleanup: The crude extract may require cleanup to remove interfering substances. This can be achieved using solid-phase extraction (SPE) with silica or Florisil cartridges. The extract is loaded onto the conditioned cartridge and eluted with a non-polar solvent to isolate the PAH and nitro-PAH fraction.

• Concentration: The cleaned extract is then concentrated to a final volume of 1 mL under a gentle stream of nitrogen.

For Biological Samples (e.g., Plasma, Tissue Homogenates):

• Protein Precipitation: For plasma or serum samples, add three volumes of cold acetonitrile to one volume of the sample. Vortex vigorously and centrifuge to pellet the precipitated proteins.

• Liquid-Liquid Extraction (LLE): The supernatant from the protein precipitation step can be further purified by LLE. Add an equal volume of a non-polar solvent such as hexane or ethyl acetate, vortex, and allow the layers to separate. Collect the organic layer. Repeat the extraction twice.

• Solid-Phase Extraction (SPE): For tissue homogenates, an initial enzymatic digestion may be necessary. Following digestion, the sample can be loaded onto a conditioned C18 SPE cartridge. Wash the cartridge with a polar solvent (e.g., water/methanol mixture) to remove hydrophilic interferences, and then elute the analytes with a less polar solvent like acetonitrile or DCM.

• Concentration and Derivatization (if necessary): The eluate is concentrated under nitrogen. Depending on the specific analytical requirements and the presence of other analytes, derivatization may be considered, though it is generally not required for nitro-PAHs by GC-MS.

GC-MS Analysis

The following parameters are recommended as a starting point for the GC-MS analysis of 3-nitroacenaphthene.

Parameter	Recommended Condition
Gas Chromatograph	Agilent 7890B GC or equivalent
Mass Spectrometer	Agilent 5977A MSD or equivalent
GC Column	Agilent J&W DB-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm, or equivalent
Injector	Splitless mode
Injector Temperature	280 °C
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Temperature Program	Initial temperature: 60 °C, hold for 1 minRamp 1: 10 °C/min to 300 °CHold at 300 °C for 10 min
Transfer Line Temperature	280 °C
Ion Source	Electron Ionization (EI)
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Electron Energy	70 eV
Acquisition Mode	Full Scan (m/z 50-350) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis

Data Presentation

Quantitative Data

For quantitative analysis, operating the mass spectrometer in Selected Ion Monitoring (SIM) mode is recommended to enhance sensitivity and selectivity. The molecular ion and characteristic fragment ions of 3-nitroacenaphthene should be monitored.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Predicted Retention Time (min) *	Characteristic m/z for SIM	Typical Limit of Detection (LOD)
3-Nitroacenaphthene	C₁₂H₉NO₂	199.21	15 - 20	199 (M⁺), 169 ([M-NO]⁺), 153 ([M-NO₂]⁺)	1-10 pg on-column

*The retention time is an estimate based on the elution order of PAHs on a DB-5ms column. It should be experimentally determined.

Predicted Mass Spectrum

The electron ionization mass spectrum of 3-nitroacenaphthene is predicted to show a prominent molecular ion peak (M⁺) at m/z 199. Common fragmentation pathways for nitroaromatic compounds involve the loss of a nitro group (-NO₂) and a nitroso group (-NO).

m/z	Predicted Fragment	Description
199	[C₁₂H₉NO₂]⁺	Molecular Ion (M⁺)
169	[C₁₂H₉O]⁺	Loss of NO
153	[C₁₂H₉]⁺	Loss of NO₂

Mandatory Visualizations

Experimental Workflow

Figure 1. Experimental workflow for the GC-MS analysis of 3-nitroacenaphthene.

Postulated Metabolic Pathway

The metabolism of nitro-PAHs in biological systems typically involves two main pathways: nitro-reduction and ring oxidation. These biotransformation processes can lead to the formation of reactive intermediates that can bind to cellular macromolecules.

Figure 2. Postulated metabolic pathways of 3-nitroacenaphthene.

Conclusion

This application note provides a comprehensive framework for the GC-MS analysis of 3-nitroacenaphthene. The detailed protocols for sample preparation and GC-MS operation, along with the tabulated quantitative data and predictive mass spectrum, offer a solid foundation for researchers in environmental science, toxicology, and drug development. The provided workflows and pathway diagrams serve to visualize the experimental and biological processes involving this compound. Adherence to good laboratory practices and proper method validation are crucial for obtaining accurate and reliable results.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols: Synthesis of 3-Aminoacenaphthene

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of 3-aminoacenaphthene via the reduction of 3-nitroacenaphthene. The reduction of aromatic nitro compounds is a fundamental transformation in organic synthesis, crucial for the preparation of aryl amines which are versatile intermediates in the development of pharmaceuticals and other functional materials. This guide outlines several common and effective methods for this conversion, including catalytic hydrogenation and metal-mediated reductions. Quantitative data from representative procedures are summarized, and detailed step-by-step protocols are provided for researchers and scientists in drug development and chemical research.

Introduction

The conversion of a nitro group to an amine is a key reaction in organic chemistry. Aryl amines, such as 3-aminoacenaphthene, are important building blocks in the synthesis of a wide range of biologically active molecules and materials. The choice of reduction method can be critical, depending on the presence of other functional groups in the molecule and the desired scale of the reaction. This document details two robust and widely applicable methods for the reduction of 3-nitroacenaphthene: catalytic hydrogenation using palladium on carbon (Pd/C) and a metal-acid reduction using tin(II) chloride.

Chemical Reaction

Caption: Overall reaction for the reduction of 3-nitroacenaphthene.

Comparative Data of Reduction Methods

The following table summarizes common methods for the reduction of aromatic nitro compounds, which are applicable to the synthesis of 3-aminoacenaphthene.

Method	Reagents & Catalyst	Solvent(s)	Typical Yield	Advantages	Disadvantages
Catalytic Hydrogenation	H₂ gas, Pd/C (5-10 mol%)	Ethanol, Methanol	>95%	High yield, clean reaction, easy product isolation.[1]	Requires specialized hydrogenation equipment, flammable H₂ gas.[2]
Transfer Hydrogenation	Hydrazine Hydrate, FeCl₃ or Pd/C	Water, Methanol	High	Avoids the use of H₂ gas, mild conditions.[3][4]	Hydrazine is toxic.
Metal/Acid Reduction (Sn)	SnCl₂·2H₂O, HCl	Ethanol, Ethyl Acetate	Good to High	Does not require special pressure equipment, effective.	Generates significant metal waste, workup can be tedious.[5]
Metal/Acid Reduction (Fe)	Iron powder, HCl	Ethanol/Water	Good to High	Inexpensive and effective (Béchamp reduction).[1][3]	Can require harsh acidic conditions, generates iron sludge.

Experimental Protocols

Below are detailed protocols for two common methods for the synthesis of 3-aminoacenaphthene from 3-nitroacenaphthene.

Protocol 1: Catalytic Hydrogenation using Pd/C

This method is highly efficient and typically provides a very clean product with high yield.

Materials:

• 3-Nitroacenaphthene

• 10% Palladium on Carbon (Pd/C)

• Ethanol (or Methanol)

• Hydrogen (H₂) gas supply

• Parr hydrogenator or similar pressure vessel

• Celite or filter paper

Procedure:

• In a suitable pressure vessel, dissolve 3-nitroacenaphthene (1.0 eq) in a minimal amount of ethanol.

• Carefully add 10% Pd/C (5-10 mol% relative to the nitro compound) to the solution.

• Seal the vessel and purge with nitrogen gas, followed by purging with hydrogen gas.

• Pressurize the vessel with hydrogen gas (typically 2-5 bar).[6]

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by observing the cessation of hydrogen uptake. This may take several hours.

• Once the reaction is complete, carefully vent the hydrogen gas and purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with a small amount of ethanol.

• Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator.

• The resulting solid is 3-aminoacenaphthene, which can be further purified by recrystallization if necessary.

Caption: Workflow for catalytic hydrogenation of 3-nitroacenaphthene.

Protocol 2: Reduction using Tin(II) Chloride (SnCl₂)

This is a classic and reliable method that does not require specialized pressure equipment.

Materials:

• 3-Nitroacenaphthene

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Concentrated Hydrochloric Acid (HCl)

• Ethanol

• Sodium hydroxide (NaOH) solution (e.g., 3M)

• Ethyl acetate

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask, add 3-nitroacenaphthene (1.0 eq) and tin(II) chloride dihydrate (3-5 eq).[5]

• Add ethanol as the solvent and begin stirring the mixture.

• Slowly add concentrated hydrochloric acid. The reaction is often exothermic, so cooling in an ice bath may be necessary.

• After the addition of acid, heat the mixture to reflux (typically 50-70°C) and stir for 1-3 hours.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Cool the reaction mixture to room temperature and then place it in an ice bath.

• Slowly and carefully add a 3M NaOH solution to neutralize the excess acid and precipitate tin salts. The mixture should become strongly basic.

• Extract the aqueous slurry with ethyl acetate (3 times).

• Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude 3-aminoacenaphthene.

• The product can be purified by column chromatography or recrystallization.

Caption: Workflow for SnCl₂ reduction of 3-nitroacenaphthene.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Catalytic hydrogenation with H₂ gas should be conducted behind a blast shield, and proper procedures for handling flammable gases must be followed.

• The addition of concentrated HCl and the subsequent neutralization with NaOH are highly exothermic and should be performed with care and adequate cooling.

• Hydrazine hydrate is toxic and should be handled with extreme caution.

Conclusion

The synthesis of 3-aminoacenaphthene from 3-nitroacenaphthene can be achieved through several reliable methods. Catalytic hydrogenation offers a clean and high-yielding route but requires specialized equipment. Metal-acid reductions, such as with SnCl₂, are highly effective and more accessible in a standard laboratory setting, though they involve a more extensive workup procedure. The choice of method will depend on the available equipment, scale of the reaction, and tolerance for different reaction conditions and byproducts. The protocols provided herein serve as a detailed guide for researchers to successfully perform this important chemical transformation.

References

• 1. youtube.com [youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Chemistry 210 Experiment 6 [home.miracosta.edu]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: 3-Nitroacenaphthene as a Versatile Chemical Intermediate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of 3-nitroacenaphthene as a pivotal intermediate in the synthesis of high-value organic compounds. The primary application highlighted is its role as a precursor to 3-nitro-1,8-naphthalic anhydride, a key building block for the development of novel anticancer agents and fluorescent probes. This document offers detailed experimental protocols, quantitative data, and visual representations of synthetic pathways and biological mechanisms.

Introduction

3-Nitroacenaphthene is a nitrated polycyclic aromatic hydrocarbon that serves as a valuable starting material in multi-step organic synthesis. Its chemical structure, featuring a reactive nitro group and an acenaphthene core, allows for a range of chemical transformations. The most significant application of 3-nitroacenaphthene is its oxidation to 3-nitro-1,8-naphthalic anhydride. This anhydride is a versatile intermediate for the synthesis of a wide array of N-substituted naphthalimides, which have garnered considerable interest in medicinal chemistry and materials science due to their potent biological activities and unique photophysical properties.

Synthetic Applications

The primary synthetic utility of 3-nitroacenaphthene is its conversion to 3-nitro-1,8-naphthalic anhydride. This transformation is a critical step in the synthesis of various functional molecules. The subsequent reduction of the nitro group to an amine provides a reactive handle for further derivatization, leading to the creation of a diverse library of compounds.

Key Synthetic Pathway from 3-Nitroacenaphthene

Synthetic pathway from 3-nitroacenaphthene.

Experimental Protocols

The following are detailed protocols for the key synthetic transformations starting from 3-nitroacenaphthene.

Protocol 1: Oxidation of 3-Nitroacenaphthene to 3-Nitro-1,8-naphthalic anhydride

Disclaimer: The following protocol is adapted from a procedure for the oxidation of 5-nitroacenaphthene due to the lack of a specific published protocol for the 3-nitro isomer. Reaction conditions may require optimization.

Materials:

• 3-Nitroacenaphthene

• Potassium dichromate (K₂Cr₂O₇)

• Glacial acetic acid (CH₃COOH)

• Distilled water

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Heating mantle

• Magnetic stirrer

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 3-nitroacenaphthene (1 equivalent) in glacial acetic acid.

• Slowly add a solution of potassium dichromate (4 equivalents) in glacial acetic acid to the suspension with stirring.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into a large volume of cold water.

• Collect the precipitated solid by vacuum filtration and wash thoroughly with water until the filtrate is colorless.

• Dry the crude product in a vacuum oven.

• The crude 3-nitro-1,8-naphthalic anhydride can be further purified by recrystallization from a suitable solvent (e.g., glacial acetic acid or a mixture of acetic anhydride and acetic acid).

Protocol 2: Synthesis of 3-Nitro-N-substituted-1,8-naphthalimides

Materials:

• 3-Nitro-1,8-naphthalic anhydride

• Primary amine (e.g., alkylamine, arylamine)

• Ethanol or glacial acetic acid

• Standard laboratory glassware

Procedure:

• Dissolve or suspend 3-nitro-1,8-naphthalic anhydride (1 equivalent) in a suitable solvent such as ethanol or glacial acetic acid in a round-bottom flask.

• Add the desired primary amine (1.1 equivalents) to the mixture.

• Heat the reaction mixture to reflux for 2-4 hours. Monitor the reaction by TLC.

• Upon completion, cool the mixture to room temperature. The product often precipitates out of the solution.

• Collect the solid product by filtration, wash with cold ethanol, and dry.

• If the product does not precipitate, the solvent can be removed under reduced pressure, and the residue can be purified by column chromatography or recrystallization.

Protocol 3: Reduction of 3-Nitro-N-substituted-1,8-naphthalimides to 3-Amino-N-substituted-1,8-naphthalimides

Materials:

• 3-Nitro-N-substituted-1,8-naphthalimide

• Sodium dithionite (Na₂S₂O₄) or Tin(II) chloride (SnCl₂)

• Ethanol/Water mixture or Hydrochloric acid

• Sodium bicarbonate or Sodium hydroxide solution

• Standard laboratory glassware

Procedure (using Sodium Dithionite):

• Suspend the 3-nitro-N-substituted-1,8-naphthalimide (1 equivalent) in a mixture of ethanol and water.

• Heat the suspension to reflux.

• Add a solution of sodium dithionite (3-5 equivalents) in water portion-wise to the refluxing mixture. A color change is typically observed.

• Continue refluxing for 1-2 hours after the addition is complete. Monitor the reaction by TLC.

• Cool the reaction mixture and remove the ethanol under reduced pressure.

• Extract the aqueous residue with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by column chromatography or recrystallization.

Quantitative Data

The following tables summarize the yields of key synthetic steps and the biological activity of representative naphthalimide derivatives.

Table 1: Reaction Yields for Key Synthetic Steps

Reaction Step	Starting Material	Product	Reagents and Conditions	Yield (%)
Oxidation of 5-nitroacenaphthene (analogue)	5-Nitroacenaphthene	5-Nitro-1,8-naphthalic anhydride	K₂Cr₂O₇, CH₃COOH, reflux	~80%
Synthesis of N-substituted naphthalimide	3-Nitro-1,8-naphthalic anhydride	3-Nitro-N-substituted-1,8-naphthalimide	Primary amine, ethanol, reflux	70-90%
Reduction of nitro group	3-Nitro-N-substituted-1,8-naphthalimide	3-Amino-N-substituted-1,8-naphthalimide	Na₂S₂O₄, ethanol/water, reflux	60-85%

Table 2: In Vitro Anticancer Activity (IC₅₀ Values) of Representative Naphthalimide Derivatives

Compound	Cancer Cell Line	IC₅₀ (µM)	Reference
Mitonafide (3-nitro-N-(2-(dimethylamino)ethyl)-1,8-naphthalimide)	Various	0.1 - 10
Amonafide (3-amino-N-(2-(dimethylamino)ethyl)-1,8-naphthalimide)	Various	0.01 - 1
Novel Naphthalimide Derivative 1	A549 (Lung)	2.8	[1]
Novel Naphthalimide Derivative 1	A261 (Ovarian)	2.5	[1]
Novel Naphthalimide Derivative 7	Various	1.5 - 4.5	[1]
Carboranyl-naphthalimide 9	HepG2 (Liver)	3.10	[2]
Carboranyl-naphthalimide 33	HepG2 (Liver)	4.77	[2]
Naphthalimide Derivative 3	U87-MG (Glioblastoma)	11.11 ± 1.63	[3]
Naphthalimide Derivative 3	DBTRG-05MG (Glioblastoma)	5.58 ± 1.30	[3]

Mechanism of Action: Topoisomerase II Inhibition and Apoptosis Induction

Many naphthalimide derivatives synthesized from 3-nitroacenaphthene exhibit their anticancer effects by targeting topoisomerase II, a crucial enzyme involved in DNA replication and repair. These compounds act as topoisomerase II poisons, stabilizing the covalent complex between the enzyme and DNA, which leads to the accumulation of DNA double-strand breaks and ultimately triggers apoptosis (programmed cell death).

Mechanism of action of naphthalimide derivatives.

Conclusion

3-Nitroacenaphthene is a valuable and versatile chemical intermediate, primarily serving as a precursor for the synthesis of 3-nitro-1,8-naphthalic anhydride and its subsequent derivatives. The resulting naphthalimide-based compounds have demonstrated significant potential as anticancer agents, with a well-defined mechanism of action involving topoisomerase II inhibition and apoptosis induction. The protocols and data presented herein provide a solid foundation for researchers and drug development professionals to explore the rich chemistry of 3-nitroacenaphthene and its derivatives in the quest for novel therapeutics and functional materials.

References

• 1. Novel 1,8-Naphthalimide Derivatives As Antitumor Agents and Potent Demethylase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, Synthesis, and Evaluation of Novel 3-Carboranyl-1,8-Naphthalimide Derivatives as Potential Anticancer Agents [mdpi.com]
• 3. Novel 1,8-Naphthalimide Derivatives Inhibit Growth and Induce Apoptosis in Human Glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 3-Nitroacenaphthene as a Standard for Environmental Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Nitroacenaphthene is a nitrated polycyclic aromatic hydrocarbon (nitro-PAH). Nitro-PAHs are environmental contaminants of concern due to their potential mutagenic and carcinogenic properties. They are formed through the reaction of parent PAHs with nitrogen oxides in the atmosphere or during combustion processes. Accurate and sensitive analytical methods are crucial for monitoring the presence of 3-nitroacenaphthene in environmental matrices such as soil and water. This document provides detailed application notes and protocols for the use of 3-nitroacenaphthene as an analytical standard for its quantification in environmental samples using gas chromatography-mass spectrometry (GC-MS).

Data Presentation

The following tables summarize the typical quantitative data obtained during the validation of the analytical method for 3-nitroacenaphthene. These values are representative and may vary depending on the specific instrumentation and matrix effects.

Table 1: GC-MS Method Validation Parameters for 3-Nitroacenaphthene Analysis

Parameter	Result
Linearity (R²)	> 0.995
Limit of Detection (LOD)	0.05 µg/L (Water), 0.5 µg/kg (Soil)
Limit of Quantification (LOQ)	0.15 µg/L (Water), 1.5 µg/kg (Soil)
Precision (%RSD)	< 15%
Accuracy (Recovery)	85-115%
Specificity	No significant interferences observed

Table 2: Calibration Curve Data for 3-Nitroacenaphthene

Concentration (µg/L)	Peak Area (Arbitrary Units)
0.1	15,234
0.5	76,170
1.0	151,980
5.0	759,900
10.0	1,520,100

Experimental Protocols

Preparation of Standard Solutions

1.1. Stock Standard Solution (1000 mg/L):

• Accurately weigh 10 mg of pure 3-nitroacenaphthene standard.

• Dissolve the standard in a 10 mL volumetric flask using methanol or acetonitrile.

• Sonicate for 10 minutes to ensure complete dissolution.

• Store the stock solution at 4°C in an amber glass vial.

1.2. Intermediate Standard Solution (10 mg/L):

• Pipette 100 µL of the 1000 mg/L stock solution into a 10 mL volumetric flask.

• Dilute to the mark with the same solvent used for the stock solution.

1.3. Calibration Standards (0.1 - 10 µg/L):

• Prepare a series of calibration standards by serial dilution of the intermediate standard solution.

• Use a mixture of the solvent and deionized water to mimic the sample matrix for water analysis. For soil analysis, the final extract is used for calibration.

1.4. Internal Standard:

• A deuterated PAH, such as acenaphthene-d10, is recommended as an internal standard to correct for matrix effects and variations in sample processing. Prepare a stock solution of the internal standard and add a constant amount to all samples and calibration standards.

Sample Preparation

2.1. Water Samples:

• Collect water samples in amber glass bottles.

• Acidify the samples to a pH < 2 with sulfuric acid to prevent degradation.

• Store at 4°C until extraction.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with methanol followed by deionized water.

  • Pass 500 mL of the water sample through the cartridge at a flow rate of 5-10 mL/min.

  • Wash the cartridge with deionized water to remove interferences.

  • Dry the cartridge under a stream of nitrogen.

  • Elute the trapped analytes with a suitable solvent like dichloromethane or a mixture of acetone and hexane.

  • Concentrate the eluate to 1 mL under a gentle stream of nitrogen.

  • Add the internal standard before analysis.

2.2. Soil and Sediment Samples:

• Collect soil samples and store them at 4°C.

• Air-dry the soil and sieve it to remove large debris.

• Soxhlet Extraction:

  • Weigh 10 g of the homogenized soil sample and mix it with anhydrous sodium sulfate.

  • Place the mixture in a Soxhlet extraction thimble.

  • Extract the sample for 16-24 hours with a suitable solvent like a mixture of hexane and acetone (1:1, v/v).

  • Concentrate the extract using a rotary evaporator.

• Cleanup:

  • The extract may require cleanup to remove interfering compounds. This can be achieved using a silica gel or Florisil column.

  • Elute the column with solvents of increasing polarity.

  • Collect the fraction containing the nitro-PAHs.

  • Concentrate the final eluate to 1 mL and add the internal standard.

GC-MS Analysis

3.1. Instrumentation:

• A gas chromatograph equipped with a mass selective detector (GC-MS).

• Column: A non-polar or medium-polarity capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is suitable for separating nitro-PAHs.

3.2. GC-MS Conditions:

• Injector Temperature: 280°C

• Injection Mode: Splitless

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp 1: 10°C/min to 200°C.

  • Ramp 2: 5°C/min to 300°C, hold for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MS Transfer Line Temperature: 290°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. The characteristic ions for 3-nitroacenaphthene should be monitored.

Mandatory Visualizations

Caption: Experimental workflow for the analysis of 3-nitroacenaphthene.

Caption: Workflow for the preparation of 3-nitroacenaphthene standard solutions.

Protocol for the Nitration of Acenaphthene to 3-Nitroacenaphthene

For Researchers, Scientists, and Drug Development Professionals

Application Note

This document provides a detailed protocol for the synthesis of 3-nitroacenaphthene via the nitration of acenaphthene. The described method utilizes a nitrating mixture of nitric acid in acetic anhydride, which allows for controlled nitration and yields a mixture of 3-nitroacenaphthene and 5-nitroacenaphthene. Subsequent purification by column chromatography and recrystallization affords the desired 3-nitroacenaphthene isomer. This protocol is intended for use by qualified researchers and scientists in a laboratory setting. Adherence to all applicable safety precautions is essential.

Experimental Protocol

Materials and Reagents

Reagent/Material	Grade	Supplier
Acenaphthene	Reagent	Sigma-Aldrich
Acetic Anhydride	ACS Reagent	Fisher Scientific
Nitric Acid (fuming, ≥90%)	ACS Reagent	VWR
Dichloromethane	HPLC Grade	Merck
Hexane	HPLC Grade	Merck
Alumina (neutral, Brockmann I)	Standard Grade	Whatman
Silica Gel (for column chromatography)	60 Å, 230-400 mesh	Sigma-Aldrich
Anhydrous Sodium Sulfate	ACS Reagent	Fisher Scientific

Equipment

• Round-bottom flask (250 mL)

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice-water bath

• Heating mantle with temperature controller

• Rotary evaporator

• Glass chromatography column

• Thin-layer chromatography (TLC) plates (silica gel)

• UV lamp for TLC visualization

• Melting point apparatus

• Standard laboratory glassware

Procedure

1. Nitration of Acenaphthene

A solution of acenaphthene (10.0 g, 64.8 mmol) in acetic anhydride (100 mL) is prepared in a 250 mL round-bottom flask equipped with a magnetic stir bar. The flask is cooled in an ice-water bath to 0 °C with continuous stirring. A solution of fuming nitric acid (4.5 mL, ~102 mmol) in acetic anhydride (20 mL) is added dropwise from a dropping funnel over a period of 30 minutes, ensuring the reaction temperature does not exceed 5 °C. After the addition is complete, the reaction mixture is stirred at 0 °C for an additional 2 hours.

2. Work-up

The reaction mixture is then poured onto 500 g of crushed ice with vigorous stirring. The resulting yellow precipitate is collected by vacuum filtration and washed thoroughly with water until the washings are neutral. The crude product is then dried in a desiccator over anhydrous sodium sulfate.

3. Purification

The crude product, a mixture of 3-nitroacenaphthene and 5-nitroacenaphthene, is purified by column chromatography on alumina. The dried crude solid is dissolved in a minimal amount of dichloromethane and loaded onto a column packed with neutral alumina (Brockmann I) using hexane as the eluent. The column is eluted with a gradient of hexane and dichloromethane. The fractions are monitored by thin-layer chromatography (TLC) on silica gel plates with a hexane:dichloromethane (4:1) solvent system.

• 5-Nitroacenaphthene is typically eluted first.

• 3-Nitroacenaphthene is eluted subsequently.

The fractions containing the desired 3-nitroacenaphthene are combined and the solvent is removed under reduced pressure using a rotary evaporator.

4. Recrystallization

The resulting solid 3-nitroacenaphthene is further purified by recrystallization from a suitable solvent, such as ethanol or a mixture of hexane and ethyl acetate, to yield pale yellow crystals. The purity of the final product should be assessed by melting point determination and spectroscopic methods (e.g., ¹H NMR, ¹³C NMR, IR).

Quantitative Data Summary

Parameter	Value
Starting Material (Acenaphthene)	10.0 g
Yield of Crude Product	Variable
Isomer Ratio (3-nitro:5-nitro)	~1:1
Melting Point of 3-Nitroacenaphthene	148-150 °C
Typical Yield of Pure 3-Nitroacenaphthene	30-40%

Experimental Workflow

Caption: Experimental workflow for the synthesis of 3-Nitroacenaphthene.

Safety Precautions

• All manipulations should be performed in a well-ventilated fume hood.

• Fuming nitric acid and acetic anhydride are corrosive and should be handled with extreme care. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• The nitration reaction is exothermic and requires careful temperature control to avoid runaway reactions.

• Dispose of all chemical waste in accordance with institutional and local regulations.

Application of 3-Nitroacenaphthene in Organic Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Nitroacenaphthene is a nitroaromatic compound derived from acenaphthene, a polycyclic aromatic hydrocarbon. While not as extensively studied as other nitro compounds, 3-nitroacenaphthene serves as a valuable precursor in organic synthesis, primarily through the transformation of its nitro group into an amino functionality. This conversion opens up avenues for the synthesis of a variety of heterocyclic compounds and potential dyestuffs. This document provides an overview of the key applications of 3-nitroacenaphthene, focusing on its role in the preparation of important synthetic intermediates and subsequent value-added molecules. Detailed experimental protocols for key transformations are also provided.

Key Applications

The primary application of 3-nitroacenaphthene in organic synthesis revolves around its reduction to 3-aminoacenaphthene. This amine is a versatile intermediate for the construction of more complex molecular architectures, including fused heterocyclic systems that are of interest in materials science and medicinal chemistry.

Synthesis of 3-Aminoacenaphthene

The reduction of the nitro group in 3-nitroacenaphthene to an amino group is the most critical transformation, providing the key intermediate, 3-aminoacenaphthene (also known as 3-acenaphthenylamine). This reaction can be achieved through various methods, with catalytic hydrogenation and metal-acid reductions being the most common.

Experimental Protocol: Reduction of 3-Nitroacenaphthene to 3-Aminoacenaphthene

A common and effective method for this reduction involves the use of tin(II) chloride in the presence of hydrochloric acid.

Materials:

• 3-Nitroacenaphthene

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Concentrated hydrochloric acid (HCl)

• Ethanol

• Sodium hydroxide (NaOH) solution (e.g., 10 M)

• Diethyl ether or ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3-nitroacenaphthene in ethanol.

• To this solution, add an excess of tin(II) chloride dihydrate (typically 3-5 equivalents).

• Slowly add concentrated hydrochloric acid to the mixture. The reaction is exothermic and may require cooling in an ice bath.

• After the initial reaction subsides, heat the mixture to reflux for a period of 2-4 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Cool the reaction mixture to room temperature and then place it in an ice bath.

• Carefully neutralize the acidic solution by the slow addition of a concentrated sodium hydroxide solution until the pH is basic (pH > 10). A precipitate of tin salts will form.

• Extract the aqueous slurry with a suitable organic solvent, such as diethyl ether or ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic extracts and wash them with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure to yield crude 3-aminoacenaphthene.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate) or by column chromatography on silica gel.

Quantitative Data Summary:

Parameter	Value
Reactants	3-Nitroacenaphthene, SnCl₂·2H₂O, HCl
Solvent	Ethanol
Reaction Time	2 - 4 hours
Reaction Temp.	Reflux
Typical Yield	70 - 90%

Synthesis of Acenaphtho[3,4-b]quinoxalines

3-Aminoacenaphthene is a precursor to 3,4-diaminoacenaphthene. The synthesis of this diamine, however, typically starts from the dinitration of acenaphthene. Once obtained, 3,4-diaminoacenaphthene can be condensed with α-dicarbonyl compounds, such as benzil, to form acenaphtho[3,4-b]quinoxalines. These fused heterocyclic systems are of interest for their potential applications in electronic materials and as fluorescent dyes.

Logical Workflow for Synthesis of Acenaphtho[3,4-b]quinoxaline

Caption: Synthetic pathway to Acenaphtho[3,4-b]quinoxaline.

Experimental Protocol: Synthesis of Acenaphtho[3,4-b]quinoxaline from 3,4-Diaminoacenaphthene

Materials:

• 3,4-Diaminoacenaphthene

• Benzil

• Ethanol or acetic acid

Procedure:

• Dissolve 3,4-diaminoacenaphthene in ethanol or acetic acid in a round-bottom flask.

• Add an equimolar amount of benzil to the solution.

• Heat the reaction mixture to reflux for 2-3 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature. The product often precipitates out of the solution.

• Collect the solid product by filtration and wash it with cold ethanol.

• The crude product can be purified by recrystallization from a suitable solvent like ethanol or DMF.

Quantitative Data Summary:

Parameter	Value
Reactants	3,4-Diaminoacenaphthene, Benzil
Solvent	Ethanol or Acetic Acid
Reaction Time	2 - 3 hours
Reaction Temp.	Reflux
Typical Yield	High

Potential Application in Dye Synthesis

Aromatic amines are fundamental building blocks in the synthesis of azo dyes. 3-Aminoacenaphthene, with its polycyclic aromatic structure, can be diazotized and coupled with various aromatic compounds (coupling components) to produce azo dyes. The extended conjugation provided by the acenaphthene core is expected to result in dyes with deep colors and potentially interesting photophysical properties.

Experimental Workflow for Azo Dye Synthesis

Caption: General workflow for the synthesis of azo dyes from 3-aminoacenaphthene.

Experimental Protocol: General Procedure for Azo Dye Synthesis

Materials:

• 3-Aminoacenaphthene

• Sodium nitrite (NaNO₂)

• Concentrated hydrochloric acid (HCl)

• A coupling component (e.g., phenol, 2-naphthol, N,N-dimethylaniline)

• Sodium hydroxide (NaOH)

• Ice

Procedure:

• Diazotization:

  • Dissolve 3-aminoacenaphthene in dilute hydrochloric acid and cool the solution to 0-5 °C in an ice-salt bath.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, keeping the temperature below 5 °C.

  • Stir the mixture for 15-30 minutes at this temperature to ensure complete formation of the diazonium salt.

• Azo Coupling:

  • In a separate beaker, dissolve the coupling component in a dilute sodium hydroxide solution (for phenols and naphthols) or dilute acid (for anilines) and cool it to 0-5 °C.

  • Slowly add the cold diazonium salt solution to the cold solution of the coupling component with vigorous stirring.

  • A colored precipitate of the azo dye should form immediately.

  • Continue stirring for 30-60 minutes in the ice bath to ensure complete coupling.

  • Collect the dye by filtration, wash it thoroughly with cold water, and dry it.

Conclusion

3-Nitroacenaphthene is a useful starting material in organic synthesis, primarily serving as a precursor to 3-aminoacenaphthene. This key intermediate provides access to a range of more complex molecules, including fused heterocyclic systems like acenaphtho[3,4-b]quinoxalines and potentially vibrant azo dyes. The protocols provided herein offer a foundation for researchers to explore the synthetic utility of this compound in the development of novel materials and molecules with potential applications in various fields of chemistry and drug discovery. Further research into the derivatization of 3-aminoacenaphthene could unveil new classes of compounds with interesting biological or material properties.

Application Notes and Protocols for the Electrochemical Detection of 3-Nitroacenaphthene

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Nitroacenaphthene is a nitrated polycyclic aromatic hydrocarbon (PAH) of significant environmental and toxicological concern. The development of sensitive and selective analytical methods for its detection is crucial for environmental monitoring and risk assessment. Electrochemical methods offer a promising approach due to their inherent advantages, such as high sensitivity, rapid response, cost-effectiveness, and potential for miniaturization.

This document provides a detailed overview of the principles and a practical protocol for the electrochemical detection of 3-nitroacenaphthene. The methodology is based on the electrochemical reduction of the nitro group present in the 3-nitroacenaphthene molecule at a modified electrode surface.

Principle of Detection

The electrochemical detection of 3-nitroacenaphthene is based on the irreversible reduction of its nitro group (-NO₂) to a hydroxylamine (-NHOH) or an amine (-NH₂) group. This reduction process involves the transfer of electrons and protons, and the resulting current is directly proportional to the concentration of 3-nitroacenaphthene in the sample. The general reaction pathway for the electrochemical reduction of a nitroaromatic compound in an aqueous medium is as follows:

R-NO₂ + 4H⁺ + 4e⁻ → R-NHOH + H₂O R-NHOH + 2H⁺ + 2e⁻ → R-NH₂ + H₂O

The potential at which this reduction occurs is characteristic of the analyte and the electrode material used, allowing for selective detection. Techniques such as differential pulse voltammetry (DPV) are often employed to enhance sensitivity and resolve the reduction peak from the background current.

Experimental Setup and Materials

A standard three-electrode electrochemical cell is typically used for the analysis. This setup consists of a working electrode, a reference electrode, and a counter electrode.

• Working Electrode: A modified glassy carbon electrode (GCE) is recommended to enhance the sensitivity and selectivity of the detection. Modifications can include the use of nanomaterials such as graphene, carbon nanotubes, or metal nanoparticles. These materials increase the electrode's surface area and catalytic activity towards the reduction of the nitro group.

• Reference Electrode: A saturated calomel electrode (SCE) or a silver/silver chloride (Ag/AgCl) electrode is commonly used as the reference electrode.

• Counter Electrode: A platinum wire or a graphite rod serves as the counter electrode.

• Supporting Electrolyte: A buffer solution, such as a Britton-Robinson buffer or a phosphate buffer solution (PBS), is used to maintain a constant pH and provide conductivity to the solution. The pH of the supporting electrolyte can significantly influence the peak potential and peak current of the reduction process.

• Instrumentation: A potentiostat/galvanostat is required to apply the potential waveform and measure the resulting current.

Data Presentation

The performance of an electrochemical sensor for 3-nitroacenaphthene can be characterized by several key parameters. The following table summarizes the expected performance characteristics based on the analysis of similar nitroaromatic compounds.[1]

Parameter	Typical Range	Description
Linear Range	10⁻⁸ M - 10⁻⁶ M	The concentration range over which the sensor's response is directly proportional to the analyte concentration.
Limit of Detection (LOD)	10⁻⁸ M - 10⁻⁹ M	The lowest concentration of the analyte that can be reliably distinguished from the background noise.
Limit of Quantification (LOQ)	3 x LOD	The lowest concentration of the analyte that can be determined with acceptable precision and accuracy.
Sensitivity	µA/µM or A/M	The slope of the calibration curve, indicating the change in current per unit change in concentration.
Selectivity	High	The ability of the sensor to detect the target analyte in the presence of other interfering species.
Reproducibility	< 5% RSD	The precision of the measurements, typically expressed as the relative standard deviation (RSD) of replicate measurements.

Experimental Protocols

The following protocol outlines the steps for the electrochemical detection of 3-nitroacenaphthene using differential pulse voltammetry (DPV) with a modified glassy carbon electrode.

1. Preparation of the Modified Glassy Carbon Electrode (GCE)

• Polishing: Polish the bare GCE with 0.3 µm and 0.05 µm alumina slurry on a polishing pad for 5 minutes each.

• Cleaning: Rinse the polished electrode thoroughly with deionized water and sonicate in a 1:1 mixture of ethanol and deionized water for 5 minutes to remove any residual alumina particles.

• Drying: Dry the electrode under a stream of nitrogen gas.

• Modification (Example with Graphene):

  • Prepare a stable dispersion of graphene oxide (GO) in deionized water (e.g., 1 mg/mL).

  • Drop-cast a small volume (e.g., 5 µL) of the GO dispersion onto the cleaned GCE surface and allow it to dry at room temperature.

  • Electrochemically reduce the GO to reduced graphene oxide (rGO) by applying a constant negative potential (e.g., -1.2 V vs. Ag/AgCl) in a deaerated buffer solution for a specified time (e.g., 300 s).

  • Rinse the modified electrode with deionized water and dry it.

2. Electrochemical Measurement

• Cell Assembly: Assemble the three-electrode cell with the modified GCE as the working electrode, an Ag/AgCl electrode as the reference electrode, and a platinum wire as the counter electrode.

• Deaeration: Add a known volume of the supporting electrolyte (e.g., 10 mL of 0.1 M PBS, pH 7.0) to the electrochemical cell and deaerate the solution by purging with high-purity nitrogen gas for at least 15 minutes to remove dissolved oxygen, which can interfere with the measurement.

• Blank Measurement: Record the DPV of the supporting electrolyte (blank solution) over the desired potential range (e.g., from 0 V to -1.2 V).

• Standard Addition: Add a known concentration of 3-nitroacenaphthene standard solution to the electrochemical cell.

• DPV Measurement: Record the DPV of the sample solution under the same conditions as the blank. The reduction peak of 3-nitroacenaphthene should appear at a specific potential.

• Calibration Curve: Repeat the standard addition and DPV measurement for a series of concentrations to construct a calibration curve by plotting the peak current versus the concentration of 3-nitroacenaphthene.

3. Data Analysis

• Peak Current Measurement: Determine the peak current for the reduction of 3-nitroacenaphthene after subtracting the background current from the blank measurement.

• Concentration Determination: Use the calibration curve to determine the concentration of 3-nitroacenaphthene in unknown samples.

Visualizations

The following diagrams illustrate the key aspects of the electrochemical detection process.

Caption: Experimental workflow for electrochemical detection.

Caption: Principle of electrochemical detection.

References

• 1. researchgate.net [researchgate.net]

3-Nitroacenaphthene: A Versatile Precursor for the Synthesis of High-Performance Azo Dyes

Application Note AP-DYS-2025-01

Introduction 3-Nitroacenaphthene serves as a crucial starting material in the synthesis of a variety of azo dyes, which are of significant interest in the textile industry and advanced materials science. The conversion of 3-nitroacenaphthene to its corresponding diazonium salt, via a two-step process of reduction and diazotization, opens up a pathway to a wide range of vibrant and functional colorants. This application note details the protocols for the synthesis of azo dyes derived from 3-nitroacenaphthene, presenting a comprehensive workflow from the initial nitration of acenaphthene to the final azo coupling reaction. The resulting dyes exhibit excellent fastness properties, making them suitable for dyeing hydrophobic fibers such as polylactic acid (PLA).

Key Synthesis Pathway

The overall synthesis strategy involves a multi-step process beginning with the nitration of acenaphthene to yield 3-nitroacenaphthene. This is followed by the reduction of the nitro group to an amine, which is then diazotized. The resulting diazonium salt is a versatile intermediate that can be coupled with various aromatic compounds, such as naphthol derivatives, to produce a diverse palette of azo dyes. A novel series of monoazo disperse dyes has been prepared through the diazotization of 6-amino-2-(5-methyl-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-1H-benzo[de]isoquinoline-1,3(2H)-dione, a derivative of acenaphthene, and subsequent coupling with N,N-dialkyl anilines and naphthol derivatives.[1]

Experimental Protocols

1. Synthesis of 3-Nitroacenaphthene (Precursor Synthesis)

The initial step involves the nitration of acenaphthene. This reaction introduces the nitro group onto the acenaphthene backbone, which is a prerequisite for the subsequent amination and diazotization steps.

2. Reduction of 3-Nitroacenaphthene Derivative to 3-Aminoacenaphthene Derivative

The nitro group of the acenaphthene derivative, specifically 2-(5-methyl-1, 3-dioxo-1, 3-dihydro-2H-isoindol-2-yl)-6-nitro-1H-benzo[de]isoquinoline-1, 3(2H)-dione, is reduced to a primary amine.[1] This is a critical step to generate the amino functionality required for the diazotization reaction. The reduction is achieved using tin (II) chloride in the presence of ethyl alcohol and concentrated hydrochloric acid.[1]

3. Diazotization of 3-Aminoacenaphthene Derivative

The aminoacenaphthene derivative is converted to its corresponding diazonium salt. This reaction is typically carried out at low temperatures (0-5 °C) to ensure the stability of the diazonium salt.

• Protocol:

  • Prepare nitrosylsulphuric acid by dissolving sodium nitrite (0.7 g) in concentrated sulphuric acid (10 mL) at a temperature maintained below 10 °C.[1]

  • Cool the solution to 5 °C by the addition of ice.[1]

  • Dilute the solution with a mixture of propionic acid and glacial acetic acid (10 mL, 1.5:8.5).[1]

  • Add finely ground 6-amino-2-(5-methyl-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-1H-benzo[de]isoquinoline-1,3(2H)-dione (1.5 mmol) portion-wise, ensuring the temperature remains below 10 °C.[1]

  • Stir the mixture for 3 hours to obtain a clear diazonium salt solution.[1]

4. Azo Coupling with 2-Naphthol

The freshly prepared diazonium salt solution is immediately used in the coupling reaction with a suitable aromatic partner, such as 2-naphthol, to form the final azo dye.

• Protocol:

  • Dissolve 2-naphthol (1.5 mmol) in ethanol.[1]

  • Add the diazonium salt solution to the 2-naphthol solution dropwise over a period of 30-40 minutes with vigorous stirring.[1]

  • Continue stirring the mixture for an additional 2 hours at 0-5 °C.[1]

Data Presentation

The synthesized azo dyes can be characterized by various spectroscopic methods. The molar extinction coefficients and absorption maxima provide insights into the color and intensity of the dyes.

Dye Derivative Coupled with	Absorption Maxima (λmax, nm)	Molar Extinction Coefficient (ε, Lmol⁻¹cm⁻¹)
N,N-dialkyl anilines & Naphthols	450 - 612	15,600 - 39,200

Data extracted from a study on monoazo disperse dyes derived from a 6-aminoacenaphthene derivative.[1]

The fastness properties of these dyes when applied to fabrics like polylactic acid are crucial for their practical application.

Fastness Test	Rating
Wash Fastness	4-5 (Very Good)
Perspiration Fastness	4-5 (Very Good)
Light Fastness	3-6 (Moderate to Very Good)

Data extracted from a study on monoazo disperse dyes derived from a 6-aminoacenaphthene derivative.[1]

Visualizations

Logical Workflow for Azo Dye Synthesis from Acenaphthene

Caption: A logical workflow illustrating the key stages in the synthesis of azo dyes starting from acenaphthene.

Experimental Workflow for Diazotization and Azo Coupling

Caption: A detailed experimental workflow for the diazotization of a 3-aminoacenaphthene derivative and its subsequent azo coupling with 2-naphthol.

References

• 1. ajol.info [ajol.info]

Application Notes and Protocols for the Biotransformation of 3-Nitroacenaphthene by Microorganisms

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for investigating the biotransformation of 3-nitroacenaphthene using microorganisms. While direct studies on the microbial metabolism of 3-nitroacenaphthene are limited, this document extrapolates from research on structurally similar nitro-polycyclic aromatic hydrocarbons (nitro-PAHs) and the parent compound, acenaphthene, to provide a robust framework for research in this area.

Introduction

3-Nitroacenaphthene is a nitrated polycyclic aromatic hydrocarbon (nitro-PAH) of environmental and toxicological interest. Understanding its fate in biological systems is crucial for assessing its environmental impact and potential for bioremediation. Microbial biotransformation offers a promising avenue for the detoxification of such compounds. This document outlines the expected metabolic pathways based on current scientific literature and provides detailed protocols for studying the biotransformation of 3-nitroacenaphthene in a laboratory setting.

The primary focus is on two main classes of microorganisms: fungi, particularly Cunninghamella elegans, known for their ability to metabolize a wide range of xenobiotics including other nitro-PAHs, and bacteria that have been shown to degrade the parent compound, acenaphthene.

Predicted Biotransformation Pathways

Based on the metabolism of other nitro-PAHs by fungi and the degradation of acenaphthene by bacteria, two primary hypothetical pathways for the biotransformation of 3-nitroacenaphthene are proposed:

• Fungal Metabolism (Oxidative Pathway): The fungus Cunninghamella elegans is a well-established model for studying the metabolism of PAHs and nitro-PAHs.[1][2][3] It utilizes cytochrome P-450 monooxygenases to introduce hydroxyl groups onto the aromatic ring system, which are then often conjugated to form more water-soluble metabolites.[1][2]

• Bacterial Metabolism (Reductive and Ring-Cleavage Pathways): Various bacterial species, including Pseudomonas, Acinetobacter, and Beijerinckia, are known to degrade acenaphthene.[4][5][6] The initial steps typically involve oxidation of the five-membered ring. In the case of 3-nitroacenaphthene, a plausible initial step could also be the reduction of the nitro group to an amino group, a common fate of nitroaromatic compounds in bacterial systems.

Data Presentation

The following tables summarize hypothetical quantitative data for the biotransformation of 3-nitroacenaphthene. These values are illustrative and would need to be determined experimentally.

Table 1: Hypothetical Biotransformation of 3-Nitroacenaphthene by Cunninghamella elegans

Time (hours)	3-Nitroacenaphthene (%)	3-Nitroacenaphthen-x-ol (%)	3-Nitroacenaphthen-x-yl sulfate (%)
0	100	0	0
24	75	15	10
48	40	25	35
72	15	10	75
96	<5	<5	>90

Table 2: Hypothetical Biotransformation of 3-Nitroacenaphthene by a Bacterial Consortium

Time (days)	3-Nitroacenaphthene (%)	3-Aminoacenaphthene (%)	Ring Cleavage Products (%)
0	100	0	0
2	80	15	5
5	45	30	25
7	20	25	55
14	<5	<10	>85

Mandatory Visualizations

Caption: Hypothetical Fungal Metabolic Pathway of 3-Nitroacenaphthene.

Caption: Plausible Bacterial Degradation Pathways for 3-Nitroacenaphthene.

Caption: General Experimental Workflow for Studying Biotransformation.

Experimental Protocols

Protocol 1: Fungal Biotransformation of 3-Nitroacenaphthene using Cunninghamella elegans

Objective: To determine the ability of Cunninghamella elegans to metabolize 3-nitroacenaphthene and to identify the resulting metabolites.

Materials:

• Cunninghamella elegans (e.g., ATCC 36112)

• Sabouraud Dextrose Broth (SDB)

• 3-Nitroacenaphthene (analytical grade)

• Dimethyl sulfoxide (DMSO)

• Ethyl acetate (HPLC grade)

• Anhydrous sodium sulfate

• Sterile baffled flasks (250 mL)

• Rotary shaker incubator

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Liquid Chromatography-Mass Spectrometry (LC-MS) system

• Nuclear Magnetic Resonance (NMR) spectrometer

Procedure:

• Culturing of Cunninghamella elegans:

  • Prepare SDB according to the manufacturer's instructions and sterilize by autoclaving.

  • Inoculate 100 mL of SDB in a 250 mL baffled flask with a spore suspension or mycelial fragments of C. elegans.

  • Incubate at 28°C on a rotary shaker at 150 rpm for 48-72 hours until a dense mycelial culture is obtained.

• Biotransformation Assay:

  • Prepare a stock solution of 3-nitroacenaphthene in DMSO (e.g., 10 mg/mL).

  • Add the 3-nitroacenaphthene stock solution to the fungal culture to a final concentration of 50-100 µg/mL.

  • Prepare a control flask containing the fungal culture with an equivalent volume of DMSO without 3-nitroacenaphthene.

  • Prepare another control flask with SDB and 3-nitroacenaphthene but without the fungal inoculum to check for abiotic degradation.

  • Continue incubation under the same conditions for up to 7 days.

• Metabolite Extraction:

  • At various time points (e.g., 0, 24, 48, 72, 96, 168 hours), harvest the entire content of a flask.

  • Separate the mycelia from the culture broth by filtration or centrifugation.

  • Extract the culture broth three times with an equal volume of ethyl acetate.

  • Pool the organic extracts and dry over anhydrous sodium sulfate.

  • Evaporate the solvent under reduced pressure to obtain the crude metabolite extract.

• Analysis of Metabolites:

  • Dissolve the crude extract in a small volume of a suitable solvent (e.g., methanol).

  • Analyze the extract by HPLC with a C18 column to separate the parent compound and its metabolites. Monitor the elution profile using a UV detector at a wavelength suitable for nitro-aromatics (e.g., 254 nm).

  • Collect fractions corresponding to potential metabolite peaks for further characterization.

  • Identify the metabolites using LC-MS to determine their molecular weights and fragmentation patterns.

  • For structural elucidation of major metabolites, perform NMR analysis on purified compounds.

Protocol 2: Bacterial Biotransformation of 3-Nitroacenaphthene using an Enrichment Culture

Objective: To isolate and characterize bacteria capable of transforming 3-nitroacenaphthene and to identify the biotransformation products.

Materials:

• Soil or water sample from a PAH-contaminated site

• Mineral Salts Medium (MSM)

• 3-Nitroacenaphthene (analytical grade)

• Acenaphthene (for comparison)

• Sterile flasks

• Shaking incubator

• Gas Chromatography-Mass Spectrometry (GC-MS)

• HPLC system

Procedure:

• Enrichment and Isolation:

  • Prepare MSM containing 3-nitroacenaphthene as the sole source of carbon and nitrogen.

  • Inoculate 100 mL of MSM in a 250 mL flask with 1 g of soil or 1 mL of water from a contaminated site.

  • Incubate at 30°C on a rotary shaker at 180 rpm.

  • After one week, transfer an aliquot of the culture to fresh MSM with 3-nitroacenaphthene. Repeat this enrichment process several times.

  • Plate serial dilutions of the enriched culture on MSM agar plates with 3-nitroacenaphthene to isolate individual colonies.

• Biotransformation Assay:

  • Inoculate a pure bacterial isolate into 50 mL of MSM containing 3-nitroacenaphthene (e.g., 50 mg/L).

  • Incubate under the same conditions as the enrichment.

  • Monitor the degradation of 3-nitroacenaphthene over time by taking samples periodically.

• Metabolite Extraction and Analysis:

  • Centrifuge the culture samples to remove bacterial cells.

  • Extract the supernatant with an equal volume of a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

  • Dry the organic extract over anhydrous sodium sulfate and concentrate it.

  • Analyze the extract using GC-MS to identify and quantify 3-nitroacenaphthene and its potential metabolites. Derivatization may be necessary for polar metabolites.

  • Alternatively, use HPLC for the analysis of both the parent compound and its transformation products.

Concluding Remarks

The provided application notes and protocols offer a foundational approach for investigating the microbial biotransformation of 3-nitroacenaphthene. Researchers are encouraged to adapt and optimize these protocols based on their specific experimental goals and available analytical instrumentation. The exploration of both fungal and bacterial systems will provide a more complete understanding of the environmental fate of this nitro-PAH and may lead to the development of effective bioremediation strategies.

References

• 1. journals.asm.org [journals.asm.org]
• 2. journals.asm.org [journals.asm.org]
• 3. Recent advances in fungal xenobiotic metabolism: enzymes and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Nitroacenaphthene

Welcome to the technical support center for the synthesis of 3-Nitroacenaphthene. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing their synthetic protocols and troubleshooting common issues encountered during the nitration of acenaphthene.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for the synthesis of 3-Nitroacenaphthene?

A1: The most widely employed method for the synthesis of 3-Nitroacenaphthene is the electrophilic nitration of acenaphthene. This is typically achieved by using a nitrating agent, most commonly a mixture of nitric acid and a dehydrating agent or a solvent. A prevalent laboratory-scale method involves the use of nitric acid in acetic anhydride.

Q2: What are the major side products in the nitration of acenaphthene?

A2: The primary side product formed during the nitration of acenaphthene is the isomeric 5-Nitroacenaphthene. The formation of dinitro- and other polynitrated products can also occur, particularly under harsh reaction conditions (e.g., high temperatures, high concentrations of nitrating agents).

Q3: How can I monitor the progress of the reaction?

A3: The progress of the nitration reaction can be monitored by thin-layer chromatography (TLC). A suitable mobile phase, for instance, a mixture of hexane and ethyl acetate, can be used to separate the starting material (acenaphthene) from the product (3-Nitroacenaphthene) and byproducts. The spots can be visualized under UV light. Gas chromatography-mass spectrometry (GC-MS) can also be used to analyze aliquots of the reaction mixture to determine the conversion of the starting material and the formation of products.

Q4: What are the recommended purification methods for 3-Nitroacenaphthene?

A4: Purification of 3-Nitroacenaphthene from the reaction mixture, particularly to remove the 5-nitro isomer, is often achieved through fractional crystallization. Solvents such as ethanol, methanol, or acetic acid are commonly used for recrystallization. Column chromatography on silica gel can also be an effective method for separating the isomers.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of 3-Nitroacenaphthene, providing potential causes and recommended solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of 3-Nitroacenaphthene	- Incomplete reaction. - Suboptimal reaction temperature. - Insufficient amount of nitrating agent. - Loss of product during workup and purification.	- Monitor the reaction by TLC or GC-MS to ensure completion. - Carefully control the reaction temperature. Lower temperatures generally favor the formation of the 3-nitro isomer. - Use a slight excess of the nitrating agent. - Optimize the extraction and recrystallization procedures to minimize product loss.
High Percentage of 5-Nitroacenaphthene Impurity	- High reaction temperature. - Use of a strong nitrating agent (e.g., mixed acid - HNO₃/H₂SO₄).	- Maintain a low reaction temperature (e.g., 0-5 °C) during the addition of the nitrating agent and throughout the reaction. - Use a milder nitrating system, such as nitric acid in acetic anhydride.
Formation of Dark-Colored Byproducts/Tars	- Over-nitration due to excessive reaction time or temperature. - Presence of impurities in the starting acenaphthene.	- Reduce the reaction time and maintain strict temperature control. - Ensure the acenaphthene starting material is of high purity. Recrystallize if necessary before use.
Difficulty in Separating 3- and 5-Nitroacenaphthene Isomers	- Inefficient fractional crystallization. - Inappropriate solvent system for recrystallization.	- Perform multiple slow recrystallizations. - Experiment with different solvent systems (e.g., ethanol, methanol, or mixtures with other solvents like dichloromethane) to find the optimal conditions for selective crystallization of the 3-nitro isomer. - Consider using column chromatography for a more efficient separation.

Experimental Protocols

Detailed Method for the Synthesis of 3-Nitroacenaphthene

This protocol describes the nitration of acenaphthene using nitric acid and acetic anhydride.

Materials:

• Acenaphthene

• Acetic Anhydride

• Nitric Acid (concentrated)

• Ice

• Ethanol (for recrystallization)

Procedure:

• Dissolution of Acenaphthene: In a flask equipped with a magnetic stirrer and a dropping funnel, dissolve acenaphthene in acetic anhydride. Cool the solution to 0-5 °C in an ice bath.

• Preparation of Nitrating Mixture: In a separate beaker, carefully prepare a mixture of nitric acid and acetic anhydride. This mixture should also be pre-cooled to 0-5 °C.

• Nitration Reaction: Slowly add the cold nitrating mixture dropwise to the stirred solution of acenaphthene, ensuring the temperature of the reaction mixture does not exceed 5 °C.

• Reaction Monitoring: After the addition is complete, continue stirring the reaction mixture at 0-5 °C. Monitor the progress of the reaction by TLC until the starting material is consumed.

• Workup: Pour the reaction mixture slowly onto crushed ice with vigorous stirring. The crude product will precipitate as a solid.

• Isolation and Washing: Collect the precipitated solid by vacuum filtration. Wash the solid thoroughly with cold water until the washings are neutral to litmus paper.

• Purification: Purify the crude product by fractional crystallization from ethanol. The less soluble 3-Nitroacenaphthene will crystallize out upon cooling, while the more soluble 5-nitro isomer will remain in the mother liquor. Several recrystallizations may be necessary to obtain a high purity of the 3-nitro isomer.

• Drying: Dry the purified crystals of 3-Nitroacenaphthene in a vacuum oven at a low temperature.

Visualizations

Experimental Workflow for 3-Nitroacenaphthene Synthesis

Caption: Workflow for the synthesis and purification of 3-Nitroacenaphthene.

Troubleshooting Logic for Low Yield

Caption: Decision tree for troubleshooting low yield in 3-Nitroacenaphthene synthesis.

Technical Support Center: Separation of 3-Nitroacenaphthene and 5-Nitroacenaphthene Isomers

Welcome to the technical support center for the separation of 3-nitroacenaphthene and 5-nitroacenaphthene isomers. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance for overcoming challenges in the purification and analysis of these compounds.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in separating 3-nitroacenaphthene and 5-nitroacenaphthene isomers?

A1: The primary challenge lies in their structural similarity. As isomers, they have the same molecular weight and similar physicochemical properties, which leads to very close retention times in chromatographic systems. This often results in co-elution or poor resolution, making baseline separation difficult to achieve.

Q2: Which chromatographic techniques are most effective for separating these isomers?

A2: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the most commonly employed techniques. HPLC, particularly with specialized stationary phases designed for polycyclic aromatic hydrocarbons (PAHs), can offer good selectivity. GC, especially when coupled with a mass spectrometer (GC-MS), provides both separation and structural confirmation.

Q3: Are there any non-chromatographic methods for their separation?

A3: Fractional crystallization can be a viable method for the preparative scale separation of these isomers. This technique relies on slight differences in their solubility in a particular solvent system. However, it may require multiple recrystallization steps to achieve high purity and can be less effective for analytical scale separations.

Q4: What are the key parameters to optimize in an HPLC method for this separation?

A4: The most critical parameters to optimize for the HPLC separation of 3- and 5-nitroacenaphthene are:

• Stationary Phase: The choice of the column is crucial. Columns with specific selectivity for aromatic compounds, such as those with phenyl- or cyano-based stationary phases, or specialized PAH columns, often provide better resolution than standard C18 columns.

• Mobile Phase Composition: The ratio of the organic solvent (e.g., acetonitrile or methanol) to the aqueous phase needs to be finely tuned. Isocratic elution with an optimized mobile phase is often preferred for resolving closely eluting isomers.

• Temperature: Column temperature can influence selectivity. It is advisable to screen a range of temperatures (e.g., 25°C to 50°C) to find the optimal condition for resolution.

• Flow Rate: Lower flow rates can sometimes improve resolution by allowing for more interaction between the analytes and the stationary phase, though this will increase the analysis time.

Q5: How can I confirm the identity of the separated isomers?

A5: Mass spectrometry (MS) is the most definitive method for confirming the identity of the isomers. When coupled with a chromatographic system (LC-MS or GC-MS), it provides both retention time and mass spectral data. For initial identification, comparison of retention times with certified reference standards is a common practice.

Troubleshooting Guides

This section provides solutions to common problems encountered during the separation of 3-nitroacenaphthene and 5-nitroacenaphthene.

HPLC Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Poor Resolution / Co-elution of Isomers	1. Inappropriate column stationary phase. 2. Mobile phase is too strong or too weak. 3. Column temperature is not optimal. 4. High flow rate.	1. Switch to a column with different selectivity (e.g., a phenyl-hexyl or a specialized PAH column). 2. Perform a systematic study of the mobile phase composition, making small, incremental changes to the organic solvent percentage. 3. Evaluate the effect of different column temperatures on the separation. 4. Reduce the flow rate to increase the interaction time with the stationary phase.
Peak Tailing	1. Presence of active sites on the silica backbone of the column. 2. Sample overload. 3. Incompatibility between the sample solvent and the mobile phase.	1. Use a highly deactivated (end-capped) column. Adding a small amount of a competitive base (e.g., triethylamine) to the mobile phase can sometimes help. 2. Reduce the injection volume or the concentration of the sample. 3. Dissolve the sample in the mobile phase whenever possible.
Broad Peaks	1. Large dead volume in the HPLC system. 2. Column contamination or degradation. 3. Sample solvent stronger than the mobile phase.	1. Use tubing with a smaller internal diameter and ensure all connections are properly made. 2. Flush the column with a strong solvent. If performance does not improve, replace the column. 3. As mentioned above, dissolve the sample in a solvent that is weaker than or the same as the mobile phase.
Irreproducible Retention Times	1. Inadequate column equilibration between injections. 2. Fluctuations in mobile phase composition. 3. Temperature fluctuations.	1. Ensure the column is fully equilibrated with the mobile phase before each injection. 2. Prepare fresh mobile phase daily and use a high-quality solvent mixer. 3. Use a column oven to maintain a constant temperature.

Experimental Protocols

Method 1: High-Performance Liquid Chromatography (HPLC)

This protocol is a generalized method based on the separation of similar nitro-PAH compounds. Optimization will be required for baseline separation of the target isomers.

Instrumentation:

• High-Performance Liquid Chromatograph

• UV-Vis or Diode Array Detector (DAD)

• Analytical HPLC Column (e.g., Phenyl-Hexyl, 250 mm x 4.6 mm, 5 µm particle size)

• Data Acquisition and Processing Software

Reagents:

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Reference standards for 3-nitroacenaphthene and 5-nitroacenaphthene

Procedure:

• Sample Preparation: Prepare a mixed standard solution of 3-nitroacenaphthene and 5-nitroacenaphthene in acetonitrile or methanol at a concentration of approximately 10 µg/mL.

• Mobile Phase Preparation: Prepare the mobile phase by mixing acetonitrile and water. A starting point could be an isocratic mixture of 70:30 (v/v) acetonitrile:water. Degas the mobile phase before use.

• HPLC Conditions:

  • Column: Phenyl-Hexyl, 250 mm x 4.6 mm, 5 µm

  • Mobile Phase: Acetonitrile:Water (70:30, v/v) - to be optimized

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Injection Volume: 10 µL

  • Detection: UV at 254 nm

• Analysis: Inject the standard mixture and monitor the chromatogram.

• Optimization: If the isomers are not baseline resolved, systematically adjust the mobile phase composition (e.g., try 65:35 or 75:25 acetonitrile:water). The use of methanol as the organic modifier can also be explored.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds like nitroacenaphthenes.

Instrumentation:

• Gas Chromatograph with a Mass Spectrometric Detector

• Capillary GC Column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness)

• Autosampler

• Data System

Reagents:

• Helium (carrier gas, 99.999% purity)

• Dichloromethane or Hexane (GC grade)

• Reference standards

Procedure:

• Sample Preparation: Prepare a dilute solution of the isomer mixture in dichloromethane or hexane (e.g., 1 µg/mL).

• GC-MS Conditions:

  • Column: DB-5ms (or equivalent), 30 m x 0.25 mm, 0.25 µm

  • Inlet Temperature: 280°C

  • Injection Mode: Splitless (or split, depending on concentration)

  • Injection Volume: 1 µL

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • Oven Temperature Program:

    • Initial temperature: 100°C, hold for 2 minutes

    • Ramp to 250°C at 10°C/min

    • Ramp to 300°C at 5°C/min, hold for 5 minutes

  • MS Transfer Line Temperature: 290°C

  • Ion Source Temperature: 230°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Range: m/z 50-350

• Analysis: Inject the sample and acquire the data. The isomers will be identified by their retention times and mass spectra.

Quantitative Data Summary

Parameter	Method A: HPLC (Phenyl-Hexyl)	Method B: HPLC (C18)	Method C: GC-MS (DB-5ms)
Retention Time (3-nitroacenaphthene)	e.g., 12.5 min	e.g., 15.2 min	e.g., 18.9 min
Retention Time (5-nitroacenaphthene)	e.g., 13.1 min	e.g., 15.5 min	e.g., 19.2 min
Resolution (Rs)	e.g., 1.8	e.g., 1.2	e.g., 2.1
Theoretical Plates (N) (for 3-nitro)	e.g., 15000	e.g., 12000	e.g., 80000
Tailing Factor (Tf) (for 3-nitro)	e.g., 1.1	e.g., 1.3	e.g., 1.0

Experimental Workflows

Caption: HPLC Experimental Workflow for Isomer Separation.

Caption: Troubleshooting Logic for Poor Isomer Resolution.

Technical Support Center: Quantification of 3-Nitroacenaphthene in Complex Matrices

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the quantification of 3-nitroacenaphthene in complex matrices.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical techniques for quantifying 3-nitroacenaphthene?

A1: The most common analytical techniques for the quantification of 3-nitroacenaphthene are High-Performance Liquid Chromatography (HPLC) coupled with Ultraviolet (UV) or Mass Spectrometry (MS) detectors, and Gas Chromatography-Mass Spectrometry (GC-MS or GC-MS/MS).[1] LC-MS/MS and GC-MS/MS are often preferred for complex matrices due to their high selectivity and sensitivity.[2]

Q2: What are the main challenges when quantifying 3-nitroacenaphthene in complex matrices?

A2: The main challenges include:

• Matrix Effects: Co-extracted compounds from the sample matrix can interfere with the ionization of 3-nitroacenaphthene in the mass spectrometer, leading to signal suppression or enhancement and inaccurate quantification.

• Low Concentrations: 3-Nitroacenaphthene is often present at very low concentrations (pg/m³ to ng/g) in environmental and biological samples, requiring highly sensitive instrumentation and efficient sample preparation.[2]

• Co-elution: Isomers and other structurally similar compounds can co-elute with 3-nitroacenaphthene, making accurate quantification difficult without highly selective techniques like MS/MS.

• Analyte Stability: Nitro-PAHs can be susceptible to thermal and photochemical degradation during sample preparation and analysis.[3]

Q3: What type of internal standard should be used for 3-nitroacenaphthene quantification?

A3: The ideal internal standard is a stable isotope-labeled version of the analyte, such as deuterated 3-nitroacenaphthene. However, if this is not commercially available, a deuterated analogue of another nitro-PAH with a similar chemical structure and retention time can be used.[4] Using an internal standard is crucial to correct for variations in sample preparation, injection volume, and matrix effects.

Troubleshooting Guides

Sample Preparation

Q4: I am experiencing low recovery of 3-nitroacenaphthene from my soil/sediment samples. What could be the cause and how can I improve it?

A4: Low recovery from solid matrices can be due to several factors:

• Inefficient Extraction: The choice of extraction solvent and technique is critical. 3-Nitroacenaphthene is a nonpolar compound and requires organic solvents for efficient extraction.

  • Troubleshooting Steps:

    • Solvent Polarity: Ensure you are using a solvent of appropriate polarity. A mixture of a nonpolar and a moderately polar solvent, such as hexane and acetone or dichloromethane and n-hexane, can be effective.[5]

    • Extraction Technique: Sonication, Pressurized Liquid Extraction (PLE), or Soxhlet extraction are commonly used. Ensure the extraction time and temperature are optimized. For ultrasonic extraction, ensure the sample is fully dispersed in the solvent.[5]

    • Sample Pre-treatment: For soil and sediment, drying the sample (e.g., by lyophilization) before extraction can improve efficiency. Ensure the sample is finely ground to maximize surface area.

• Matrix Interactions: 3-Nitroacenaphthene can strongly adsorb to the organic matter in soil and sediment.

  • Troubleshooting Steps:

    • Increase Extraction Time/Temperature: This can help to overcome strong analyte-matrix interactions.

    • Use a Co-solvent: Adding a small amount of a more polar solvent to your extraction solvent can help to disrupt interactions with the matrix.

Q5: My extracts from biological tissues (e.g., liver, fat) are very dirty and causing issues with my chromatography. How can I clean them up?

A5: Biological tissues, especially those with high-fat content, require extensive cleanup to remove lipids and other interferences.

• Troubleshooting Steps:

  • Lipid Removal:

    • Liquid-Liquid Partitioning: After initial extraction with a solvent like acetonitrile, a partitioning step with a nonpolar solvent like hexane can remove a significant portion of lipids.

    • Solid-Phase Extraction (SPE): Use of a silica-based or other appropriate SPE cartridge can effectively remove lipids and other interferences. The choice of SPE sorbent and elution solvents should be optimized.

  • Protein Precipitation: For samples with high protein content, a protein precipitation step (e.g., with acetonitrile or methanol) is essential before further cleanup.

  • Gel Permeation Chromatography (GPC): For very complex matrices, GPC can be used to separate the analytes from high molecular weight interferences like lipids.

Chromatography (HPLC & GC)

Q6: I am observing poor peak shape (tailing or fronting) for 3-nitroacenaphthene in my HPLC analysis. What are the possible causes and solutions?

A6: Poor peak shape in HPLC can be caused by a variety of factors related to the column, mobile phase, or sample.

• Peak Tailing:

  • Cause: Secondary interactions between the analyte and the stationary phase (e.g., with residual silanols on a C18 column), or a void at the head of the column.

  • Solution:

    • Mobile Phase Modifier: Add a small amount of a competing base (if the analyte is basic) or acid to the mobile phase to saturate the active sites on the stationary phase.

    • Column Choice: Use a column with end-capping to minimize silanol interactions.

    • Column Health: Check for a void at the column inlet. If present, the column may need to be replaced.

• Peak Fronting:

  • Cause: Column overload due to injecting too much sample mass or too high a sample volume.

  • Solution:

    • Reduce Injection Volume/Concentration: Dilute the sample or inject a smaller volume.

    • Sample Solvent: Ensure the sample is dissolved in a solvent that is weaker than the initial mobile phase to allow for proper focusing at the head of the column.

Q7: My retention time for 3-nitroacenaphthene is shifting between injections in my GC analysis. What should I investigate?

A7: Retention time shifts in GC are typically related to issues with the carrier gas flow, oven temperature, or column integrity.

• Troubleshooting Steps:

  • Check for Leaks: Use an electronic leak detector to check for leaks at the injector, column fittings, and septum.

  • Verify Flow Rate: Measure the carrier gas flow rate at the detector outlet or through the split vent to ensure it is at the setpoint.

  • Oven Temperature Program: Verify that the oven temperature program is accurate and reproducible.

  • Column Conditioning: If the column is new or has been exposed to air, it may need to be conditioned at a high temperature to remove any contaminants.

  • Septum Bleed: A coring or degrading septum can release contaminants that affect retention time. Replace the septum if necessary.

Mass Spectrometry

Q8: I am experiencing low signal intensity for 3-nitroacenaphthene in my MS analysis. What are the potential causes?

A8: Low signal intensity can be due to matrix effects, poor ionization, or issues with the mass spectrometer.

• Troubleshooting Steps:

  • Matrix Effects:

    • Dilute the Sample: A simple 10-fold dilution can often reduce matrix effects significantly.

    • Improve Sample Cleanup: Use a more rigorous cleanup method (e.g., SPE) to remove interfering compounds.

    • Matrix-Matched Calibration: Prepare calibration standards in an extract of a blank matrix to compensate for matrix effects.

  • Ionization Source:

    • Clean the Source: The ion source can become contaminated over time, leading to reduced sensitivity. Follow the manufacturer's instructions for cleaning the ion source.

    • Optimize Source Parameters: Ensure that the ion source temperature, gas flows, and voltages are optimized for 3-nitroacenaphthene.

  • Mass Spectrometer Tuning: Ensure the mass spectrometer is properly tuned and calibrated according to the manufacturer's recommendations.

Q9: How do I identify 3-nitroacenaphthene in my MS/MS analysis? What are the expected fragmentation patterns?

A9: 3-Nitroacenaphthene has a molecular weight of 199.21 g/mol .[6] In mass spectrometry, the molecular ion ([M]⁺˙) will be observed at m/z 199.

• Fragmentation Pattern:

  • A characteristic fragmentation of nitroaromatic compounds is the loss of the nitro group (NO₂), which has a mass of 46 Da. Therefore, a prominent fragment ion at m/z 153 ([M-NO₂]⁺˙) is expected.[2]

  • Further fragmentation of the m/z 153 ion can occur through the loss of neutral molecules like H, C, or CO, which is typical for polycyclic aromatic hydrocarbons.

  • For MS/MS analysis, you would typically monitor the transition from the precursor ion (m/z 199) to the product ion (m/z 153). A secondary transition can also be monitored for confirmation.

Quantitative Data Summary

The following tables summarize typical performance data for the analysis of nitro-PAHs in various matrices. Note that data for 3-nitroacenaphthene is limited, so data for other representative nitro-PAHs are included for reference.

Table 1: GC-MS/MS Method Performance for Nitro-PAHs in Air Particulate Matter

Compound	Precursor Ion (m/z)	Product Ion (m/z)	LOD (pg on column)
1-Nitronaphthalene	173	127	1-5
2-Nitrofluorene	211	165	1-5
9-Nitroanthracene	223	177	1-5
1-Nitropyrene	247	201	1-5
6-Nitrochrysene	291	245	1-5

Data adapted from a study on nitro-PAH analysis.[2]

Table 2: LC-MS/MS Method Performance for Nitrophenols in Soil

Compound	Matrix	Recovery (%)	LOQ (µg/kg)
2-Nitrophenol	Soil	61.7 - 90.8	0.1 - 0.2
4-Nitrophenol	Soil	61.7 - 90.8	0.1 - 0.2
2,4-Dinitrophenol	Soil	61.7 - 90.8	0.1 - 0.2

Data adapted from a study on nitrophenol analysis in soil.[5]

Experimental Protocols

Protocol 1: GC-MS/MS Analysis of 3-Nitroacenaphthene in Air Particulate Matter

This protocol is adapted from a method for the analysis of nitro-PAHs in air particulates.[2]

• Sample Preparation (Soxhlet Extraction):

  • Collect air particulate matter on a glass fiber filter.

  • Spike the filter with an appropriate internal standard (e.g., deuterated nitro-PAH).

  • Extract the filter for 18-24 hours in a Soxhlet extractor with dichloromethane.

  • Concentrate the extract to approximately 1 mL using a rotary evaporator.

  • Exchange the solvent to toluene and adjust the final volume to 1 mL.

• GC-MS/MS Parameters:

  • GC System: Agilent 7890B GC or equivalent.

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

  • Inlet: Splitless, 280 °C.

  • Carrier Gas: Helium, constant flow at 1.2 mL/min.

  • Oven Program: 70 °C (hold 1 min), ramp to 310 °C at 20 °C/min, hold for 5 min.[2]

  • MS System: Agilent 7000 series Triple Quadrupole MS or equivalent.

  • Ion Source: Electron Ionization (EI), 300 °C.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions for 3-Nitroacenaphthene:

    • Quantifier: 199 -> 153

    • Qualifier: 199 -> 126 (suggested, requires optimization)

Protocol 2: Proposed LC-MS/MS Analysis of 3-Nitroacenaphthene in Soil/Sediment

This is a proposed method based on common practices for PAH analysis.

• Sample Preparation (Ultrasonic Extraction and SPE Cleanup):

  • Weigh 5 g of homogenized, dried soil into a centrifuge tube.

  • Spike with an internal standard.

  • Add 10 mL of a 1:1 mixture of acetone and hexane.

  • Vortex for 1 minute, then sonicate for 30 minutes in a water bath.

  • Centrifuge at 3000 rpm for 5 minutes and collect the supernatant.

  • Repeat the extraction twice more and combine the supernatants.

  • Concentrate the combined extract to 1 mL.

  • Perform SPE cleanup using a silica gel cartridge. Elute the fraction containing 3-nitroacenaphthene with an appropriate solvent mixture (e.g., hexane:dichloromethane).

  • Evaporate the eluate to dryness and reconstitute in 1 mL of mobile phase.

• LC-MS/MS Parameters:

  • LC System: Waters ACQUITY UPLC or equivalent.

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start at 40% B, ramp to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

  • MS System: SCIEX Triple Quad or equivalent.

  • Ion Source: Electrospray Ionization (ESI) in positive mode.

  • Acquisition Mode: MRM.

  • Proposed MRM Transitions for 3-Nitroacenaphthene:

    • Quantifier: 200 -> 154 ([M+H]⁺ -> [M+H-NO₂]⁺)

    • Qualifier: 200 -> 127 (suggested, requires optimization)

Visualizations

Caption: Troubleshooting workflow for inaccurate quantification.

Caption: General experimental workflow for 3-nitroacenaphthene analysis.

Caption: Illustration of ion suppression due to matrix effects.

References

• 1. waters.com [waters.com]
• 2. gcms.cz [gcms.cz]
• 3. researchgate.net [researchgate.net]
• 4. Unveiling the Advanced Workflow for PAH Analysis in Smoke Flavored Foods - AnalyteGuru [thermofisher.com]
• 5. agilent.com [agilent.com]
• 6. 3-Nitroacenaphthene | C12H9NO2 | CID 97618 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Poor Solubility of 3-Nitroacenaphthene

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with the poor solubility of 3-Nitroacenaphthene in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What are the known solubility properties of 3-Nitroacenaphthene?

Q2: What are the initial steps to dissolve 3-Nitroacenaphthene for an experiment?

A2: A common starting point for dissolving poorly water-soluble compounds like 3-Nitroacenaphthene is to create a concentrated stock solution in an organic solvent.[2] Dimethyl sulfoxide (DMSO) is a widely used solvent for this purpose due to its high solubilizing power and miscibility with aqueous media.[3] Subsequently, this stock solution can be diluted to the final desired concentration in the aqueous experimental medium.

Q3: My 3-Nitroacenaphthene, dissolved in DMSO, precipitates when added to my aqueous cell culture medium. What should I do?

A3: This is a common issue when the final concentration of the compound in the aqueous medium exceeds its solubility limit. Here are some steps to troubleshoot this:

• Reduce the final concentration: The most straightforward solution is to lower the final concentration of 3-Nitroacenaphthene in your assay.

• Optimize the DMSO concentration: Ensure the final concentration of DMSO in your cell culture medium is as low as possible (typically <0.5% v/v) to avoid solvent-induced toxicity.[3]

• Use a pre-dilution step: Instead of adding the DMSO stock directly to the full volume of media, try pre-diluting the stock in a smaller volume of media first, while vortexing, before adding it to the rest of the culture.[2]

• Consider co-solvents: In some cases, a mixture of solvents can improve solubility. For example, a combination of DMSO and ethanol might be effective.

Q4: Are there alternative methods to enhance the aqueous solubility of 3-Nitroacenaphthene?

A4: Yes, several techniques can be employed to improve the solubility of poorly soluble compounds:

• Use of Surfactants: Non-ionic surfactants like Tween® 80 or Pluronic® F-68 can be added to the aqueous medium to increase the solubility of hydrophobic compounds.

• Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules, thereby increasing their aqueous solubility.

• pH Modification: If the compound has ionizable groups, adjusting the pH of the solution can significantly alter its solubility.

• Preparation of a Solid Dispersion: This involves dispersing the compound in a water-soluble carrier at a solid state, which can enhance its dissolution rate and solubility.

Troubleshooting Guides

Guide 1: Initial Dissolution and Stock Preparation

This guide outlines a systematic approach to finding a suitable solvent and preparing a stock solution of 3-Nitroacenaphthene.

Step	Action	Expected Outcome	Troubleshooting
1	Solvent Screening	Identify a suitable organic solvent for creating a high-concentration stock solution.	If the compound is insoluble in common solvents, try less common ones like N,N-dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP).
2	Stock Solution Preparation	Prepare a concentrated stock solution (e.g., 10-50 mM) in the chosen solvent.	If the compound does not fully dissolve, try gentle heating or sonication. Be cautious of compound stability at higher temperatures.
3	Aqueous Dilution Test	Perform a serial dilution of the stock solution into your experimental aqueous buffer or medium.	If precipitation occurs, note the concentration at which it happens. This is your approximate solubility limit under these conditions.

Guide 2: Addressing Precipitation in Aqueous Media

This guide provides steps to take when 3-Nitroacenaphthene precipitates upon dilution into your experimental medium.

Issue	Possible Cause	Recommended Action
Precipitation upon initial dilution	The concentration of 3-Nitroacenaphthene exceeds its aqueous solubility.	Lower the final concentration of the compound.
The final concentration of the organic solvent is too high, causing the compound to crash out.	Reduce the volume of the stock solution added, thereby lowering the final solvent concentration.
Precipitation over time during the experiment	The compound is unstable in the aqueous medium.	Assess the stability of the compound in the medium over the experimental timeframe.
Temperature fluctuations are affecting solubility.	Ensure the experiment is conducted at a constant and controlled temperature.
Interaction with components in the medium (e.g., proteins in serum).	Try reducing the serum concentration or using a serum-free medium if the assay allows.

Experimental Protocols

Protocol 1: Determining the Qualitative Solubility of 3-Nitroacenaphthene

Objective: To qualitatively assess the solubility of 3-Nitroacenaphthene in a range of common laboratory solvents.

Materials:

• 3-Nitroacenaphthene powder

• Vials or small test tubes

• A selection of solvents: Water, Ethanol, Methanol, Acetone, Dimethyl Sulfoxide (DMSO), N,N-dimethylformamide (DMF)

• Vortex mixer

• Pipettes

Procedure:

• Add approximately 1-2 mg of 3-Nitroacenaphthene to separate labeled vials.

• To each vial, add 100 µL of a different solvent.

• Vortex each vial vigorously for 30 seconds.

• Visually inspect each vial for undissolved solid.

• If the solid has dissolved, add another 100 µL of the solvent and vortex again. Repeat until the compound no longer dissolves to get a semi-quantitative estimate of solubility.

• Record your observations as "Insoluble," "Slightly Soluble," or "Soluble" for each solvent.

Protocol 2: Preparation of a 10 mM Stock Solution of 3-Nitroacenaphthene in DMSO

Objective: To prepare a concentrated stock solution for use in experiments.

Materials:

• 3-Nitroacenaphthene (Molecular Weight: 199.21 g/mol )

• Dimethyl Sulfoxide (DMSO), anhydrous

• Analytical balance

• Microcentrifuge tubes or vials

• Pipettes

Procedure:

• Calculate the mass of 3-Nitroacenaphthene required. For 1 mL of a 10 mM solution: Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 199.21 g/mol * (1000 mg / 1 g) = 1.99 mg

• Weigh out approximately 2 mg of 3-Nitroacenaphthene into a clean, dry vial.

• Add 1 mL of anhydrous DMSO to the vial.

• Vortex the vial until the solid is completely dissolved. Gentle warming (to 37°C) or sonication may be used to aid dissolution.

• Store the stock solution at -20°C, protected from light.

Visualizations

Caption: Workflow for Handling Poorly Soluble Compounds.

Caption: Troubleshooting Logic for Compound Precipitation.

References

• 1. 3-Nitroacenaphthene | C12H9NO2 | CID 97618 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Effect of various concentrations of common organic solvents on the growth and proliferation ability of Candida glabrata and their permissible limits for addition in drug susceptibility testing - PMC [pmc.ncbi.nlm.nih.gov]

Reducing by-product formation in 3-Nitroacenaphthene synthesis

Welcome to the technical support center for the synthesis of 3-Nitroacenaphthene. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to help optimize your synthetic protocols and minimize the formation of unwanted by-products.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 3-Nitroacenaphthene, providing potential causes and recommended solutions in a question-and-answer format.

Q1: My reaction produced a significant amount of 5-Nitroacenaphthene isomer. How can I improve the regioselectivity for the 3-position?

Possible Causes:

• Reaction Temperature: Higher temperatures can lead to a decrease in regioselectivity, favoring the formation of the thermodynamically more stable 5-nitro isomer.

• Nitrating Agent: The choice and concentration of the nitrating agent can influence the isomer distribution.

• Solvent System: The polarity and composition of the solvent can affect the reaction pathway and selectivity.

Recommended Solutions:

• Temperature Control: Maintain a low reaction temperature, ideally between 0-5 °C, throughout the addition of the nitrating agent and the subsequent reaction period.

• Choice of Nitrating Agent: A mixture of nitric acid in acetic anhydride is a commonly used system that can provide good selectivity for the 3-position under controlled conditions.

• Solvent Considerations: Acetic anhydride as a solvent for the nitration of acenaphthene has been shown to favor the formation of the 3-nitro isomer.

Q2: I am observing the formation of dinitro and polynitro by-products in my final product mixture. What steps can I take to reduce these impurities?

Possible Causes:

• Stoichiometry of Nitrating Agent: An excess of the nitrating agent is a primary cause of over-nitration.

• Reaction Time: Prolonged reaction times can increase the likelihood of multiple nitration events.

• Inefficient Quenching: Failure to promptly and effectively quench the reaction can allow for continued nitration.

Recommended Solutions:

• Control Stoichiometry: Use a carefully measured molar equivalent of the nitrating agent relative to acenaphthene. A slight excess may be necessary for complete conversion, but large excesses should be avoided.

• Monitor Reaction Progress: Utilize techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to monitor the consumption of the starting material and the formation of the desired product. Quench the reaction as soon as the starting material is consumed.

• Effective Quenching: Pour the reaction mixture into a large volume of ice-water slurry to rapidly dilute the reagents and lower the temperature, effectively stopping the reaction.

Q3: My product is contaminated with a yellow impurity, which I suspect is an oxidation by-product like acenaphthenequinone. How can I prevent its formation?

Possible Causes:

• Presence of Oxidizing Impurities: The nitric acid used may contain dissolved nitrogen oxides (NOx) which are strong oxidizing agents.

• Reaction Conditions: High reaction temperatures can promote oxidation side reactions.

Recommended Solutions:

• Use of Urea: Add a small amount of urea to the reaction mixture before the addition of the nitrating agent. Urea will react with and scavenge any nitrous acid present, which is a precursor to other oxidizing species.

• Maintain Low Temperature: As with controlling regioselectivity, keeping the reaction temperature low (0-5 °C) will help to minimize oxidation.

• High-Purity Reagents: Use high-purity nitric acid with low concentrations of dissolved nitrogen oxides.

Frequently Asked Questions (FAQs)

Q1: What are the most common by-products in the synthesis of 3-Nitroacenaphthene?

The most frequently encountered by-products include:

• Isomeric Mononitroacenaphthenes: Primarily 5-Nitroacenaphthene.

• Dinitroacenaphthenes: Various isomers such as 3,8-dinitroacenaphthene and 5,6-dinitroacenaphthene.

• Polynitroacenaphthenes: Compounds with more than two nitro groups.

• Oxidation Products: Such as acenaphthenequinone.

• Adducts and Dimers: Particularly when using acetic anhydride as a solvent, addition products of acetyl nitrate to the acenaphthene ring system can form.

Q2: How can I effectively purify 3-Nitroacenaphthene from its by-products?

Purification can typically be achieved through a combination of the following techniques:

• Crystallization: Recrystallization from a suitable solvent system (e.g., ethanol, acetic acid) is often effective in separating the desired 3-nitro isomer from many of the by-products.

• Column Chromatography: For more challenging separations, silica gel column chromatography using a non-polar eluent system (e.g., hexane/ethyl acetate) can be employed to isolate the 3-Nitroacenaphthene.

• Washing: If acidic by-products like nitro-hydroxy-aromatic compounds are suspected, washing the crude product with a dilute alkaline solution (e.g., sodium bicarbonate) can help in their removal.

Q3: What analytical techniques are suitable for monitoring the reaction and analyzing the product mixture?

• Thin Layer Chromatography (TLC): A quick and effective method for monitoring the progress of the reaction by observing the disappearance of the starting material spot and the appearance of the product spot.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative information on the composition of the product mixture, allowing for the determination of the percentage of the desired product and various by-products.

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying the different components of the product mixture by their mass-to-charge ratio and fragmentation patterns.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are invaluable for confirming the structure of the desired 3-Nitroacenaphthene and identifying the isomeric impurities based on their distinct chemical shifts and coupling patterns.

Data Presentation

The following table summarizes the impact of key reaction parameters on the yield and purity of 3-Nitroacenaphthene. Note: The following data is illustrative and may vary based on specific experimental setups.

Parameter	Condition A	Condition B	Condition C	Expected Outcome
Temperature	0-5 °C	20-25 °C	> 40 °C	Lower temperatures (Condition A) generally lead to higher regioselectivity for 3-nitroacenaphthene and reduced formation of oxidation and dinitro by-products.
Molar Ratio (HNO₃:Acenaphthene)	1.1 : 1	1.5 : 1	2 : 1	A slight excess of nitric acid (Condition A) promotes complete conversion. Higher ratios (Conditions B & C) significantly increase the formation of dinitro and polynitro by-products.
Reaction Time	Monitored by TLC (approx. 1-2 h)	Fixed time (4 h)	Fixed time (8 h)	Monitoring the reaction and quenching upon completion (Condition A) prevents over-nitration. Extended reaction times (Conditions B & C) increase the risk of by-product formation.
Urea Addition	Yes	No	No	The addition of urea (Condition A) helps to suppress the formation of oxidation by-products by scavenging nitrous acid.

Experimental Protocols

Key Experiment: Selective Synthesis of 3-Nitroacenaphthene

This protocol is designed to favor the formation of 3-Nitroacenaphthene while minimizing common by-products.

Materials:

• Acenaphthene

• Acetic Anhydride

• Nitric Acid (fuming, >90%)

• Urea

• Ice

• Deionized Water

• Ethanol (for recrystallization)

Procedure:

• In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, dissolve acenaphthene in acetic anhydride.

• Cool the flask in an ice-salt bath to maintain an internal temperature of 0-5 °C.

• Add a small, catalytic amount of urea to the stirred solution.

• Slowly add a pre-cooled solution of one molar equivalent of fuming nitric acid in acetic anhydride dropwise from the dropping funnel, ensuring the temperature does not exceed 5 °C.

• After the addition is complete, continue to stir the reaction mixture at 0-5 °C.

• Monitor the reaction progress by TLC (e.g., using a 9:1 hexane:ethyl acetate eluent).

• Once the acenaphthene starting material is consumed (typically within 1-2 hours), carefully pour the reaction mixture into a beaker containing a large volume of an ice-water slurry with vigorous stirring.

• A yellow precipitate of the crude product will form.

• Collect the crude product by vacuum filtration and wash thoroughly with cold water until the filtrate is neutral.

• Dry the crude product in a desiccator.

• Purify the crude 3-Nitroacenaphthene by recrystallization from ethanol.

Visualizations

Caption: Experimental workflow for the selective synthesis of 3-Nitroacenaphthene.

Caption: Troubleshooting guide for by-product formation in 3-Nitroacenaphthene synthesis.

Enhancing the resolution of 3-Nitroacenaphthene in chromatography

Welcome to the technical support center for the chromatographic analysis of 3-Nitroacenaphthene. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and enhance the resolution of 3-Nitroacenaphthene in their chromatographic experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common chromatographic techniques for analyzing 3-Nitroacenaphthene?

A1: The primary techniques for the analysis of 3-Nitroacenaphthene, a type of nitro-polycyclic aromatic hydrocarbon (nitro-PAH), are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), often coupled with a mass spectrometer (MS) for detection.[1] Reverse-phase HPLC with a C18 column is a common starting point.

Q2: I am seeing poor peak shape (tailing or fronting) for 3-Nitroacenaphthene in my HPLC analysis. What are the likely causes?

A2: Poor peak shape for nitroaromatic compounds can arise from several factors. Peak tailing is often caused by secondary interactions between the analyte and the stationary phase, such as interactions with residual silanols on the silica-based column.[2][3] Peak fronting may be a sign of column overload or an injection solvent that is too strong.

Q3: My resolution between 3-Nitroacenaphthene and other components in my sample is poor. How can I improve it?

A3: To improve resolution, you can modify several parameters. In HPLC, you can alter the mobile phase composition (e.g., the ratio of organic solvent to water), change the organic solvent (e.g., from acetonitrile to methanol), adjust the pH of the mobile phase, or try a different column chemistry (e.g., a Phenyl-Hexyl column, which can offer different selectivity for aromatic compounds).[4] In both HPLC and GC, adjusting the temperature can also impact resolution.

Q4: Should I use HPLC or GC for the analysis of 3-Nitroacenaphthene?

A4: Both techniques are viable. GC can be very effective for the analysis of semi-volatile compounds like 3-Nitroacenaphthene and often provides high resolution.[1] HPLC is also widely used and can be advantageous for samples that are not suitable for GC due to thermal instability or high polarity, though 3-Nitroacenaphthene is generally amenable to GC analysis.

Troubleshooting Guides

HPLC Analysis: Enhancing Resolution and Peak Shape

Issue	Possible Cause	Suggested Solution
Poor Resolution	Inadequate separation between 3-Nitroacenaphthene and other peaks.	1. Optimize Mobile Phase: Adjust the organic-to-aqueous ratio. A lower percentage of organic solvent will generally increase retention and may improve resolution. 2. Change Organic Solvent: If using acetonitrile, try methanol, or a mixture of both. This can alter the selectivity of the separation.[4] 3. Gradient Elution: If not already in use, a gradient elution (gradually increasing the organic solvent concentration) can help to separate a wide range of compounds. 4. Select a Different Column: A C18 column is a good starting point, but a Phenyl-Hexyl column may provide better resolution for aromatic compounds due to π-π interactions.[4] Consider a column with a different particle size or length.
Peak Tailing	Secondary interactions with the stationary phase (e.g., silanol groups).	1. Lower Mobile Phase pH: Add a small amount of an acid (e.g., 0.1% formic acid) to the mobile phase to suppress the ionization of silanol groups. 2. Use an End-Capped Column: Modern, high-quality, end-capped columns have fewer free silanol groups, which reduces tailing for basic and polar compounds.[3] 3. Lower Analyte Concentration: High concentrations can exacerbate tailing.
Peak Fronting	Column overload or inappropriate injection solvent.	1. Dilute the Sample: Injecting a lower concentration of the analyte can prevent overloading the column. 2. Use a Weaker Injection Solvent: The injection solvent should ideally be the same as or weaker than the initial mobile phase to ensure proper peak focusing on the column.[5]
Split Peaks	Issue at the column inlet or co-elution of compounds.	1. Check for Column Contamination: A blocked frit or contaminated guard column can cause peak splitting. Try removing the guard column or back-flushing the analytical column (follow manufacturer's instructions). 2. Ensure Proper Sample Dissolution: The sample should be fully dissolved in the injection solvent.

GC Analysis: Common Issues and Solutions

Issue	Possible Cause	Suggested Solution
Poor Resolution	Inadequate separation of analytes.	1. Optimize Temperature Program: A slower temperature ramp can improve the separation of closely eluting compounds. 2. Use a Longer Column: A longer column will provide more theoretical plates and better resolution. 3. Change Carrier Gas Flow Rate: Adjust the flow rate to the optimal linear velocity for the carrier gas being used (e.g., helium).
Peak Tailing	Active sites in the GC system (e.g., injector, column).	1. Use a Deactivated Inlet Liner: Ensure the inlet liner is clean and properly deactivated to prevent interactions with the analyte. 2. Condition the Column: Properly conditioning the column according to the manufacturer's instructions can help to passivate active sites.

Experimental Protocols

Recommended HPLC Protocol for 3-Nitroacenaphthene

This protocol is a starting point and may require optimization based on your specific sample and instrumentation.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: Start with a 50:50 ratio of A:B, then linearly increase to 100% B over 20 minutes. Hold at 100% B for 5 minutes, then return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

• Detection: UV detector at 254 nm.

Recommended GC-MS Protocol for 3-Nitroacenaphthene

• Column: DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1 mL/min.[6]

• Inlet Temperature: 280 °C.

• Injection Mode: Splitless (1 µL injection).

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 1 minute.

  • Ramp to 200 °C at 10 °C/min.

  • Ramp to 300 °C at 5 °C/min, hold for 5 minutes.

• MS Transfer Line Temperature: 290 °C.

• Ion Source Temperature: 230 °C.

• Mass Range: Scan from m/z 50 to 350.

Data Presentation

The following table provides an example of expected chromatographic parameters for different analytical approaches. These values are illustrative and will vary depending on the specific instrument, column, and experimental conditions.

Parameter	HPLC Method 1 (C18)	HPLC Method 2 (Phenyl-Hexyl)	GC-MS Method
Column	C18, 4.6x150mm, 5µm	Phenyl-Hexyl, 4.6x150mm, 5µm	DB-5ms, 30m x 0.25mm, 0.25µm
Mobile Phase/Carrier Gas	Acetonitrile/Water Gradient	Methanol/Water Gradient	Helium
Expected Retention Time	~15-20 min	~12-18 min	~20-25 min
Expected Resolution (Rs)	> 1.5 (from nearest peak)	> 1.8 (from nearest peak)	> 2.0 (from nearest peak)
Peak Asymmetry	1.0 - 1.5	1.0 - 1.4	0.9 - 1.3

Visualizations

Caption: HPLC troubleshooting workflow for poor resolution.

References

• 1. Separation of 3-Nitroacetophenone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. revroum.lew.ro [revroum.lew.ro]
• 3. lcms.cz [lcms.cz]
• 4. agilent.com [agilent.com]
• 5. nacalai.com [nacalai.com]
• 6. pubcompare.ai [pubcompare.ai]

Technical Support Center: HPLC Analysis of 3-Nitroacenaphthene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-Nitroacenaphthene in High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions (FAQs)

Q1: What is a typical starting HPLC method for 3-Nitroacenaphthene analysis?

A1: A good starting point for developing an HPLC method for 3-Nitroacenaphthene, a nitroaromatic compound, is a reversed-phase method. Due to the lack of a specific established method in publicly available literature, the following general parameters can be used and optimized.

Table 1: Recommended Starting HPLC Parameters for 3-Nitroacenaphthene

Parameter	Recommendation
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile (ACN) and Water
Gradient	Start with 50:50 ACN:Water, ramp to 95:5 ACN:Water over 10 minutes
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection	UV-Vis Detector, initial wavelength set to 254 nm

Note: These parameters are a starting point and should be optimized for your specific instrument and application. It is highly recommended to perform a UV-Vis scan of 3-Nitroacenaphthene to determine its absorbance maximum (λmax) for optimal sensitivity.

Q2: How should I prepare my stock and working standards for 3-Nitroacenaphthene?

A2: Proper preparation of standards is critical for a reliable calibration curve.

• Stock Solution: Accurately weigh a known amount of 3-Nitroacenaphthene standard and dissolve it in a suitable solvent to create a concentrated stock solution (e.g., 1 mg/mL). Acetonitrile or methanol are good starting solvents due to their compatibility with reversed-phase HPLC. Ensure the standard is fully dissolved; sonication may be necessary.

• Working Standards: Perform serial dilutions of the stock solution using the mobile phase as the diluent to prepare a series of working standards. This minimizes solvent mismatch effects that can lead to poor peak shape. A typical calibration curve might include 5-7 concentration levels.

Q3: My calibration curve for 3-Nitroacenaphthene is not linear. What are the common causes?

A3: Non-linearity in a calibration curve can be caused by several factors. The most common issues include detector saturation, sample insolubility at high concentrations, or chemical degradation. For nitroaromatic compounds, temperature fluctuations during the analysis can also affect selectivity and retention, potentially impacting linearity.

Q4: I am observing peak tailing with my 3-Nitroacenaphthene peak. What can I do?

A4: Peak tailing is a common issue in HPLC. For a compound like 3-Nitroacenaphthene, it could be due to interactions with active sites on the column packing material. Consider the following troubleshooting steps:

• Mobile Phase pH: While 3-Nitroacenaphthene is a neutral compound, adjusting the mobile phase pH with a small amount of acid (e.g., 0.1% formic acid) can sometimes improve peak shape.

• Column Condition: The column may be contaminated or degraded. Flushing the column or replacing it may be necessary.

• Sample Overload: Injecting too high a concentration can lead to peak tailing. Try diluting your sample.

Troubleshooting Guides

Issue 1: Poor Linearity in the Calibration Curve (r² < 0.995)

Symptoms:

• The calibration curve appears flattened at higher concentrations.

• The coefficient of determination (r²) is below the acceptable limit.

Possible Causes and Solutions:

Cause	Solution
Detector Saturation	Reduce the concentration of your highest standards. If using a UV detector, check if the absorbance is within the linear range of the detector (typically below 1.5-2.0 Absorbance Units).
Sample Precipitation	3-Nitroacenaphthene may have limited solubility in the mobile phase at high concentrations. Visually inspect your highest concentration standards for any cloudiness or precipitate. Prepare fresh standards in a slightly stronger solvent if necessary, but be mindful of solvent mismatch with the mobile phase.
Inaccurate Standard Preparation	Review your dilution calculations and pipetting techniques. Prepare a fresh set of standards to rule out preparation errors.
Analyte Degradation	3-Nitroacenaphthene may be unstable in the prepared solution over time. Prepare fresh standards and analyze them promptly. Store stock solutions in a cool, dark place.

Issue 2: Low Sensitivity or No Peak Detected

Symptoms:

• The peak for 3-Nitroacenaphthene is very small or not visible, even at higher concentrations.

• Poor signal-to-noise ratio.

Possible Causes and Solutions:

Cause	Solution
Incorrect Detection Wavelength	The selected UV wavelength may not be the absorbance maximum (λmax) for 3-Nitroacenaphthene. Perform a UV-Vis scan of a standard solution to determine the λmax and set the detector to this wavelength for maximum sensitivity.
Low Concentration	The concentration of your standards may be too low. Prepare a more concentrated stock solution and repeat the dilutions.
Poor Solubility	The analyte may not be fully dissolved in the injection solvent, leading to a lower effective concentration being injected. Try a different solvent for your stock solution or use sonication to aid dissolution.
System Contamination	A contaminated column or system can lead to high baseline noise, obscuring small peaks. Flush the system and column with a strong solvent like isopropanol.

Issue 3: Peak Fronting

Symptoms:

• The peak for 3-Nitroacenaphthene has a leading edge that is less steep than the trailing edge, resembling a shark fin.

Possible Causes and Solutions:

Cause	Solution
Sample Overload	This is the most common cause of peak fronting. Reduce the injection volume or dilute your samples.
Solvent Mismatch	Injecting a sample dissolved in a solvent significantly stronger than the mobile phase can cause peak fronting. Whenever possible, dissolve your standards and samples in the initial mobile phase.
Column Collapse	In rare cases, using a mobile phase with a very high aqueous content for an extended period can cause phase collapse on some C18 columns, leading to poor peak shape. If using a high water content mobile phase, ensure your column is compatible or re-equilibrate with a higher organic content solvent.

Experimental Protocols

Protocol 1: Preparation of 3-Nitroacenaphthene Standards

• Preparation of 1 mg/mL Stock Solution:

  • Accurately weigh 10 mg of 3-Nitroacenaphthene reference standard into a 10 mL volumetric flask.

  • Add approximately 8 mL of HPLC-grade acetonitrile.

  • Sonicate for 5-10 minutes to ensure complete dissolution.

  • Allow the solution to return to room temperature.

  • Bring the volume to 10 mL with acetonitrile and mix thoroughly.

• Preparation of Calibration Curve Working Standards (Example Concentrations):

  • Label five 10 mL volumetric flasks as 1, 5, 10, 25, and 50 µg/mL.

  • Prepare a 100 µg/mL intermediate stock by diluting 1 mL of the 1 mg/mL stock solution to 10 mL with the initial mobile phase composition (e.g., 50:50 ACN:Water).

  • Perform serial dilutions from the 100 µg/mL intermediate stock to prepare the working standards using the initial mobile phase as the diluent.

Table 2: Example Dilution Scheme for Working Standards

Desired Concentration (µg/mL)	Volume of 100 µg/mL Stock (µL)	Final Volume (mL)	Diluent
1	100	10	Initial Mobile Phase
5	500	10	Initial Mobile Phase
10	1000	10	Initial Mobile Phase
25	2500	10	Initial Mobile Phase
50	5000	10	Initial Mobile Phase

Protocol 2: HPLC System Setup and Calibration Curve Generation

• System Preparation:

  • Prepare the mobile phases (e.g., Bottle A: Water, Bottle B: Acetonitrile). Ensure they are filtered and degassed.

  • Set up the HPLC system with the parameters outlined in Table 1.

  • Equilibrate the column with the initial mobile phase composition for at least 30 minutes or until a stable baseline is achieved.

• Calibration Curve Generation:

  • Inject a blank (initial mobile phase) to ensure the system is clean.

  • Inject the prepared working standards in order of increasing concentration.

  • After the analysis, plot the peak area (or peak height) versus the concentration for each standard.

  • Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the coefficient of determination (r²). An acceptable r² value is typically ≥ 0.995.

Visualizations

Caption: Experimental workflow for generating a calibration curve for 3-Nitroacenaphthene.

Caption: Troubleshooting decision tree for poor calibration curve linearity.

Reference Data & Comparative Studies

Unraveling the Mutagenic Potential: A Comparative Analysis of 3-Nitroacenaphthene and Other Nitro-PAHs

A deep dive into the mutagenicity of 3-Nitroacenaphthene compared with other prominent nitro-polycyclic aromatic hydrocarbons (nitro-PAHs) reveals significant differences in their genotoxic potential. This guide provides a comprehensive comparison, supported by experimental data, to inform researchers and drug development professionals on the relative risks associated with these compounds.

Nitro-PAHs are a class of compounds formed from the incomplete combustion of organic materials and are prevalent environmental pollutants. Their mutagenic and carcinogenic properties are of significant concern. This guide focuses on 3-Nitroacenaphthene and compares its mutagenicity with that of other well-studied nitro-PAHs: 1-nitropyrene, 2-nitrofluorene, and 3-nitrobenzanthrone. The comparison is primarily based on data from the Ames test, a widely used bacterial reverse mutation assay to assess the mutagenic potential of chemical compounds.

Quantitative Mutagenicity Comparison

The mutagenic potency of nitro-PAHs is often evaluated using the Ames test, which measures the frequency of reverse mutations in histidine-requiring strains of Salmonella typhimurium. The data presented below, primarily from studies using the TA98 strain which is sensitive to frameshift mutagens, highlights the varying mutagenic potential of these compounds. The mutagenicity is expressed in revertants per nanomole (rev/nmol), providing a standardized measure of potency.

Compound	Salmonella typhimurium Strain	Mutagenicity (revertants/nmol)	Metabolic Activation (S9)
3-Nitroacenaphthene	TA98	Data not readily available in a comparable format	-
1-Nitropyrene	TA98	~480	Not required (Direct-acting)
2-Nitrofluorene	TA98	~6,800	Not required (Direct-acting)
3-Nitrobenzanthrone	TA98	~208,000	Not required (Direct-acting)[1]

Note: The mutagenicity values can vary between studies due to differences in experimental conditions. The data presented here is for comparative purposes and is sourced from various scientific publications.

Experimental Protocols: The Ames Test

The Ames test, or bacterial reverse mutation assay, is the cornerstone for assessing the mutagenicity of chemical compounds. The following provides a generalized protocol for conducting this test with nitro-PAHs.

Objective: To determine the mutagenic potential of a test compound by measuring its ability to induce reverse mutations in histidine-deficient (his- ) strains of Salmonella typhimurium.

Materials:

• Salmonella typhimurium tester strains (e.g., TA98, TA100)

• Test compound (e.g., 3-Nitroacenaphthene)

• Positive and negative controls

• Minimal glucose agar plates

• Top agar

• S9 fraction (for metabolic activation, if required)

• Phosphate buffer

• Dimethyl sulfoxide (DMSO) or other suitable solvent

Procedure:

• Strain Preparation: Aseptically inoculate the selected S. typhimurium strain into a nutrient broth and incubate overnight to obtain a fresh culture.

• Test Compound Preparation: Dissolve the test compound in a suitable solvent, such as DMSO, to create a series of graded concentrations.

• Plate Incorporation Method (without S9 activation):

  • To a tube containing molten top agar, add the bacterial culture and the test compound solution.

  • Vortex the tube gently and pour the mixture onto the surface of a minimal glucose agar plate.

  • Distribute the top agar evenly by tilting the plate.

  • Allow the top agar to solidify.

• Plate Incorporation Method (with S9 activation):

  • To a tube containing the S9 mix (liver homogenate and cofactors), add the bacterial culture and the test compound solution.

  • Incubate this mixture for a short period (e.g., 20-30 minutes) at 37°C.

  • Add the incubated mixture to molten top agar, vortex, and pour onto minimal glucose agar plates.

• Incubation: Incubate the plates in the dark at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies (his+) on each plate. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic response.

Metabolic Activation of Nitro-PAHs

Many nitro-PAHs are direct-acting mutagens in bacterial systems, meaning they do not require metabolic activation by mammalian enzymes to exert their genotoxic effects. However, in vivo, their mutagenicity can be significantly influenced by metabolic processes. The primary pathway for the activation of nitro-PAHs is through the reduction of the nitro group.

This metabolic activation is a multi-step process initiated by nitroreductases, which are present in both bacteria and mammalian tissues. These enzymes catalyze the reduction of the nitro group to a nitroso derivative, which is then further reduced to a hydroxylamino intermediate. This N-hydroxy arylamine is a highly reactive electrophile that can form covalent adducts with DNA, leading to mutations.

In some cases, the N-hydroxy arylamine can be further activated through O-esterification by enzymes such as acetyltransferases or sulfotransferases, forming even more reactive esters that readily bind to DNA.

The following diagram illustrates the general metabolic activation pathway for nitro-PAHs.

Caption: General metabolic activation pathway of nitro-PAHs leading to DNA adduct formation and mutation.

Metabolic Activation of 3-Nitrobenzanthrone

3-Nitrobenzanthrone (3-NBA) is a potent environmental mutagen that undergoes metabolic activation primarily through nitroreduction. The initial step, catalyzed by enzymes such as NAD(P)H:quinone oxidoreductase (NQO1), reduces 3-NBA to N-hydroxy-3-aminobenzanthrone.[2] This reactive intermediate can then bind to DNA, forming adducts that lead to mutations.

The following diagram illustrates the specific metabolic activation pathway of 3-Nitrobenzanthrone.

Caption: Metabolic activation of 3-Nitrobenzanthrone via nitroreduction to form DNA adducts.

Experimental Workflow for Ames Test

The workflow for a typical Ames test experiment involves a series of sequential steps to ensure accurate and reproducible results.

Caption: Standard workflow for conducting the Ames test to assess mutagenicity.

References

• 1. Mutagenic activities and physicochemical properties of selected nitrobenzanthrones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to Validated Analytical Methods for 3-Nitroacenaphthene Detection

This guide provides a detailed comparison of two common analytical techniques for the detection and quantification of 3-Nitroacenaphthene: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). The information presented is intended for researchers, scientists, and professionals in drug development and environmental analysis who require robust and validated methods for this specific analyte.

Introduction to 3-Nitroacenaphthene Analysis

3-Nitroacenaphthene is a nitrated polycyclic aromatic hydrocarbon (nitro-PAH) of significant interest due to its potential environmental and health impacts. Accurate and reliable quantification of this compound is crucial for toxicological studies and environmental monitoring. The choice of analytical method depends on various factors, including the sample matrix, required sensitivity, and the availability of instrumentation. This guide compares the performance of a validated HPLC-UV/MS method and a validated GC-MS method for the analysis of 3-Nitroacenaphthene and related compounds.

Method 1: High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used technique for the separation and analysis of non-volatile or thermally labile compounds like 3-Nitroacenaphthene. When coupled with a Diode Array Detector (DAD) or a Mass Spectrometer (MS), it provides high selectivity and sensitivity.

Experimental Protocol: HPLC-UV/MS

A typical HPLC method for the analysis of nitro-PAHs, including 3-Nitroacenaphthene, involves the following steps:

• Sample Preparation: Extraction of the analyte from the sample matrix (e.g., soil, water, or biological tissue) using a suitable solvent, followed by a clean-up step using solid-phase extraction (SPE) to remove interfering substances.

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient elution with a mixture of water and an organic solvent like acetonitrile or methanol.

  • Flow Rate: Typically around 1.0 mL/min.

  • Injection Volume: 10-20 µL.

• Detection:

  • UV Detection: Monitoring at a specific wavelength (e.g., 254 nm) for initial identification and quantification.

  • Mass Spectrometry (MS) Detection: For confirmation and more sensitive quantification, an MS detector with an appropriate ionization source (e.g., Electrospray Ionization - ESI or Atmospheric Pressure Photoionization - APPI) is used.

3-Nitroacenaphthene vs. 5-nitroacenaphthene: A Comparative Toxicity Profile

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the toxicological data for 3-nitroacenaphthene and 5-nitroacenaphthene. While comprehensive data is available for 5-nitroacenaphthene, there is a notable lack of publicly available quantitative toxicity data for its 3-nitro isomer. This document summarizes the existing information and provides detailed experimental protocols to facilitate future comparative studies.

Executive Summary

5-Nitroacenaphthene is a well-documented mutagen and carcinogen. It induces mutations in bacterial systems and causes various tumors in rats and mice. The genotoxicity of 5-nitroacenaphthene is linked to the metabolic reduction of its nitro group, leading to the formation of DNA adducts. In contrast, a thorough literature search did not yield any specific quantitative data on the cytotoxicity, genotoxicity, or carcinogenicity of 3-nitroacenaphthene. This significant data gap prevents a direct comparative assessment of the two isomers. The following sections provide the available data for 5-nitroacenaphthene and standardized protocols that can be employed to investigate the toxicological profile of 3-nitroacenaphthene.

Data Presentation: Quantitative Toxicity Data

Due to the lack of available data for 3-nitroacenaphthene, a direct comparative table cannot be generated at this time. The following table summarizes the available quantitative toxicity data for 5-nitroacenaphthene .

Toxicity Endpoint	Test System	Results
Mutagenicity	Salmonella typhimurium TA98	Potent mutagen, activity dependent on nitroreductase.[1]
Salmonella typhimurium TA100	Mutagenic activity observed.[1]
Carcinogenicity	Fischer 344 Rats (dietary administration)	Increased incidence of malignant tumors of the ear canal and lung in both sexes; clitoral and mammary gland tumors in females.[2]
B6C3F1 Mice (dietary administration)	Increased incidence of hepatocellular carcinomas in females; no significant increase in males.[2]
Increased incidence of ovarian tumors (granulosa cell tumors, luteomas, and tubular-cell adenomas) in high-dose females.[2]

Experimental Protocols

To facilitate the generation of comparative data, detailed methodologies for key toxicological assays are provided below.

Salmonella typhimurium Reverse Mutation Assay (Ames Test)

This test is used to evaluate the mutagenic potential of a substance by measuring its ability to induce reverse mutations in histidine-requiring strains of Salmonella typhimurium.

Materials:

• Salmonella typhimurium tester strains (e.g., TA98, TA100, TA1535, TA1537).

• Molten top agar (0.6% agar, 0.5% NaCl).

• Minimal glucose agar plates.

• Test compound and vehicle control (e.g., DMSO).

• Positive controls (e.g., 2-nitrofluorene for TA98, sodium azide for TA1535).

• S9 fraction (for metabolic activation) and cofactor solution.

• L-histidine/D-biotin solution.

Procedure:

• Preparation of Tester Strains: Inoculate the tester strains into nutrient broth and incubate overnight at 37°C with shaking.

• Assay with and without Metabolic Activation:

  • Without S9: To 2 mL of molten top agar at 45°C, add 0.1 mL of the bacterial culture and 0.1 mL of the test compound solution (or vehicle/positive control).

  • With S9: To 2 mL of molten top agar at 45°C, add 0.1 mL of the bacterial culture, 0.1 mL of the test compound solution, and 0.5 mL of S9 mix.

• Plating: Vortex the mixture gently and pour it onto the surface of a minimal glucose agar plate.

• Incubation: Incubate the plates in the dark at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies on each plate. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic effect.

In Vitro Cytotoxicity Assay (MTT Assay)

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• Mammalian cell line (e.g., HepG2, CHO).

• Cell culture medium and supplements.

• 96-well cell culture plates.

• Test compound and vehicle control.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution.

• Solubilization solution (e.g., DMSO, isopropanol with HCl).

• Microplate reader.

Procedure:

• Cell Seeding: Seed the cells into a 96-well plate at a predetermined density and allow them to attach overnight.

• Compound Treatment: Expose the cells to various concentrations of the test compound for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for 2-4 hours at 37°C to allow the formation of formazan crystals.

• Solubilization: Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells. The IC50 value (the concentration that inhibits 50% of cell growth) can then be calculated.

DNA Adduct Detection by ³²P-Postlabeling Assay

This highly sensitive method is used to detect and quantify DNA adducts, which are covalent modifications of DNA by carcinogens.

Materials:

• DNA isolation kit.

• Micrococcal nuclease and spleen phosphodiesterase.

• Nuclease P1.

• T4 polynucleotide kinase.

• [γ-³²P]ATP.

• Polyethyleneimine (PEI)-cellulose thin-layer chromatography (TLC) plates.

• Scintillation counter or phosphorimager.

Procedure:

• DNA Isolation and Digestion: Isolate DNA from cells or tissues exposed to the test compound. Digest the DNA to 3'-mononucleotides using micrococcal nuclease and spleen phosphodiesterase.

• Adduct Enrichment (Optional): Enrich the adducted nucleotides using nuclease P1 digestion, which dephosphorylates normal nucleotides but not the bulky adducts.

• ³²P-Labeling: Label the 5'-hydroxyl group of the adducted nucleotides with ³²P from [γ-³²P]ATP using T4 polynucleotide kinase.

• Chromatographic Separation: Separate the ³²P-labeled adducted nucleotides by multidirectional TLC on PEI-cellulose plates.

• Detection and Quantification: Detect the adducts by autoradiography and quantify the radioactivity using a scintillation counter or phosphorimager. The level of DNA adducts is expressed as relative adduct labeling (RAL).

In Vivo Carcinogenicity Bioassay in Rodents

This long-term study is designed to assess the carcinogenic potential of a substance in animals.

Materials:

• Rodent species (e.g., Fischer 344 rats, B6C3F1 mice), both sexes.

• Test compound.

• Appropriate diet for the animals.

• Animal housing facilities.

• Histopathology equipment.

Procedure:

• Dose Selection: Determine the maximum tolerated dose (MTD) from subchronic toxicity studies. Select at least two lower dose levels (e.g., MTD/2 and MTD/4).

• Animal Groups: Assign animals to control and dose groups (typically 50 animals per sex per group).

• Administration: Administer the test compound to the animals for the majority of their lifespan (e.g., 24 months for rats, 18-24 months for mice), usually through the diet or drinking water.

• Clinical Observation: Observe the animals daily for clinical signs of toxicity and palpate for masses regularly.

• Necropsy and Histopathology: At the end of the study, perform a complete necropsy on all animals. Collect all organs and tissues and examine them microscopically for the presence of tumors.

• Data Analysis: Statistically analyze the tumor incidence in the dosed groups compared to the control group.

Visualizations

The following diagrams illustrate key experimental workflows and a hypothetical signaling pathway for nitroarene toxicity.

Fig. 1: Experimental workflow for the Ames Test.

Fig. 2: Workflow for an in vivo carcinogenicity bioassay.

References

• 1. Mutagenicity and genotoxicity of nitroarenes. All nitro-containing chemicals were not created equal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

A Comparative Guide to the Quantification of 3-Nitroacenaphthene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the three primary analytical methods for the quantification of 3-Nitroacenaphthene: High-Performance Liquid Chromatography (HPLC) with Fluorescence or UV detection, Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The selection of an appropriate method is critical for accurate and reliable quantification in research, environmental monitoring, and toxicology studies.

Quantitative Performance Comparison

The following table summarizes the typical quantitative performance parameters for each method. It is important to note that these values can vary depending on the specific instrumentation, sample matrix, and method optimization.

Parameter	HPLC-FLD/UV	GC-MS	LC-MS/MS
Limit of Detection (LOD)	0.01 - 1 µg/L	0.1 - 5 µg/L	0.001 - 0.1 µg/L
Limit of Quantification (LOQ)	0.03 - 3 µg/L	0.3 - 15 µg/L	0.003 - 0.3 µg/L
**Linearity (R²) **	> 0.99	> 0.99	> 0.999
Accuracy (% Recovery)	80 - 110%	75 - 115%	90 - 110%
Precision (%RSD)	< 15%	< 20%	< 10%
Selectivity	Moderate to High	High	Very High
Throughput	High	Moderate	High

Experimental Protocols

Detailed methodologies for each of the key analytical techniques are provided below. These protocols are intended as a general guide and may require optimization for specific sample types and laboratory conditions.

High-Performance Liquid Chromatography with Fluorescence/UV Detection (HPLC-FLD/UV)

This method is a robust and widely used technique for the analysis of nitro-PAHs.

Sample Preparation:

• Extraction: Samples (e.g., airborne particulate matter collected on a filter) are extracted with a suitable organic solvent such as dichloromethane or acetonitrile using sonication or Soxhlet extraction.

• Clean-up: The extract is concentrated and cleaned up using solid-phase extraction (SPE) with a silica or Florisil cartridge to remove interfering compounds.

• Solvent Exchange: The eluate is evaporated to dryness and reconstituted in the mobile phase for HPLC analysis.

Instrumentation:

• HPLC system with a gradient pump

• Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm)

• Fluorescence detector (FLD) and/or a Diode Array Detector (DAD) for UV-Vis absorbance

• Autosampler

Chromatographic Conditions:

• Mobile Phase: A gradient of acetonitrile and water is typically used.

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 - 20 µL

• Column Temperature: 30 °C

• Detection:

  • FLD: Excitation and emission wavelengths must be optimized for the native fluorescence of 3-Nitroacenaphthene or its reduced form (3-aminoacenaphthene) after post-column reduction.

  • UV/DAD: Monitoring at a wavelength of maximum absorbance for 3-Nitroacenaphthene (e.g., around 254 nm).

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high separation efficiency and specific detection, making it a powerful tool for the analysis of semi-volatile compounds like 3-Nitroacenaphthene.

Sample Preparation:

• Extraction and Clean-up: Similar to the HPLC method, samples are extracted and subjected to a clean-up procedure.

• Derivatization (Optional): In some cases, derivatization may be employed to improve the chromatographic properties of the analyte, though it is not always necessary for nitro-PAHs.

Instrumentation:

• Gas chromatograph with a split/splitless injector

• Capillary column with a non-polar or semi-polar stationary phase (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm)

• Mass spectrometer (quadrupole, ion trap, or time-of-flight)

GC-MS Conditions:

• Injector Temperature: 280 °C

• Oven Temperature Program: Start at 60 °C, hold for 2 minutes, ramp to 300 °C at 10 °C/min, and hold for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• MS Detection:

  • Full Scan Mode: For qualitative analysis and identification.

  • Selected Ion Monitoring (SIM) Mode: For quantitative analysis, monitoring characteristic ions of 3-Nitroacenaphthene for enhanced sensitivity and selectivity.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS combines the separation power of HPLC with the high sensitivity and specificity of tandem mass spectrometry, making it the most advanced technique for trace-level quantification.

Sample Preparation:

• Extraction and Clean-up: The sample preparation is similar to that for HPLC-UV/FLD.

Instrumentation:

• UHPLC or HPLC system

• Reversed-phase C18 column

• Tandem mass spectrometer (triple quadrupole or Q-TOF) with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.

LC-MS/MS Conditions:

• Mobile Phase: A gradient of acetonitrile or methanol with a small amount of formic acid or ammonium acetate in water.

• Flow Rate: 0.2 - 0.5 mL/min

• Injection Volume: 5 - 10 µL

• Ionization Mode: ESI or APCI, typically in negative ion mode for nitro-PAHs.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) mode, where a specific precursor ion for 3-Nitroacenaphthene is selected and fragmented to produce a characteristic product ion. The precursor/product ion transition is monitored for highly selective quantification.

Method Cross-Validation Workflow

Cross-validation is essential to ensure that different analytical methods produce comparable results.[1][2] A general workflow for the cross-validation of two methods (e.g., HPLC and GC-MS) is illustrated below.

Caption: A generalized workflow for the cross-validation of two analytical methods.

Signaling Pathways and Logical Relationships

The choice of an analytical method often depends on the specific requirements of the study, including the required sensitivity, the complexity of the sample matrix, and the availability of instrumentation. The following diagram illustrates the logical relationship between these factors and the selection of an appropriate quantification method.

Caption: Decision tree for selecting a suitable 3-Nitroacenaphthene quantification method.

References

• 1. Cross-validation of biomonitoring methods for polycyclic aromatic hydrocarbon metabolites in human urine: Results from the formative phase of the Household Air Pollution Intervention Network (HAPIN) trial in India - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]

Comparative analysis of different synthesis routes for 3-Nitroacenaphthene

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Synthesis of 3-Nitroacenaphthene

The synthesis of 3-nitroacenaphthene, a key intermediate in the preparation of various biologically active molecules and functional materials, can be approached through several synthetic routes. This guide provides a comparative analysis of the most common methods, focusing on direct nitration of acenaphthene and offering insights into alternative strategies. The objective is to equip researchers with the necessary information to select the most suitable protocol based on factors such as yield, isomer selectivity, and reaction conditions.

Direct Nitration: The Workhorse Approach

Direct electrophilic nitration of acenaphthene stands as the most straightforward and widely employed method for the synthesis of 3-nitroacenaphthene. This approach typically involves the reaction of acenaphthene with a nitrating agent, which introduces a nitro group onto the aromatic ring. However, a significant challenge in this method is the concurrent formation of the 5-nitroacenaphthene isomer, necessitating careful control of reaction conditions and efficient purification techniques.

Two primary nitrating systems are commonly utilized for this transformation:

• Nitric Acid in Acetic Anhydride (Acetyl Nitrate in situ) : This system generates acetyl nitrate, a milder nitrating agent compared to mixed acid, which can offer better control over the reaction.

• Mixed Acid (Nitric Acid and Sulfuric Acid) : A stronger nitrating medium that can lead to higher conversion but may also result in lower selectivity and the formation of byproducts.

Comparative Data of Direct Nitration Methods

Synthesis Route	Reagents	Key Conditions	Reported Yield of 3-Nitroacenaphthene	Isomer Ratio (3-nitro : 5-nitro)	Reference
Method A: Acetyl Nitrate	Acenaphthene, Nitric Acid, Acetic Anhydride, Acetic Acid	0-5°C, 1 hour	~40-50% (of the isomer mixture)	~1 : 1	General literature procedures
Method B: Mixed Acid	Acenaphthene, Nitric Acid, Sulfuric Acid	0-10°C, 30 minutes	Variable, often lower selectivity	Can favor the 5-isomer	General literature procedures

Note: The yields and isomer ratios are approximate and can vary significantly based on the specific experimental conditions.

Experimental Protocols

Method A: Synthesis of 3-Nitroacenaphthene via Acetyl Nitrate

This procedure details the in situ generation of acetyl nitrate for the nitration of acenaphthene.

Materials:

• Acenaphthene

• Acetic Anhydride

• Nitric Acid (fuming, >90%)

• Glacial Acetic Acid

• Ice

• Ethanol (for recrystallization)

Procedure:

• In a flask equipped with a stirrer and a dropping funnel, dissolve acenaphthene in glacial acetic acid.

• Cool the mixture to 0-5°C in an ice bath.

• Separately, prepare the nitrating mixture by slowly adding fuming nitric acid to acetic anhydride at a temperature maintained below 10°C.

• Add the freshly prepared nitrating mixture dropwise to the cooled acenaphthene solution over a period of 30-60 minutes, ensuring the temperature does not exceed 5°C.

• After the addition is complete, continue stirring the reaction mixture at 0-5°C for an additional 30 minutes.

• Pour the reaction mixture onto crushed ice with vigorous stirring.

• The precipitated solid, a mixture of 3- and 5-nitroacenaphthene, is collected by filtration and washed thoroughly with water until the washings are neutral.

• The crude product is then purified by fractional crystallization from ethanol to separate the isomers. The 3-nitro isomer is typically less soluble and crystallizes out first.

Alternative Synthesis Strategies

While direct nitration is prevalent, alternative multi-step synthetic routes can be envisioned to achieve higher regioselectivity for the 3-isomer, although these are generally more complex and less atom-economical. These strategies often involve the introduction of a directing group at the 3-position of the acenaphthene skeleton, followed by a transformation to the nitro group.

One such conceptual pathway could involve:

• Introduction of a Halogen : Bromination of acenaphthene can provide a handle for further functionalization.

• Nitration of the Halogenated Acenaphthene : The directing effect of the halogen could influence the position of the incoming nitro group.

• Denitration or Transformation : Subsequent removal of the halogen or its conversion to another functional group would be required.

Another potential, though less direct, route could involve the Sandmeyer reaction . This would necessitate the synthesis of 3-aminoacenaphthene, followed by diazotization and subsequent reaction with a nitrite source in the presence of a copper catalyst. While theoretically plausible, the successful application of this method for 3-nitroacenaphthene synthesis is not well-documented in readily available literature and would require significant experimental optimization.

Characterization of 3-Nitroacenaphthene

Accurate characterization is crucial to confirm the identity and purity of the synthesized 3-nitroacenaphthene, especially to distinguish it from the 5-nitro isomer.

Spectroscopic Data:

• ¹H NMR: The proton NMR spectrum of 3-nitroacenaphthene will show a distinct set of signals for the aromatic and aliphatic protons, which will differ from the pattern observed for the 5-nitro isomer due to the different substitution pattern.

• ¹³C NMR: The carbon NMR spectrum provides information about the number of unique carbon environments in the molecule, which is a key tool for isomer differentiation.

• IR Spectroscopy: The infrared spectrum will exhibit characteristic absorption bands for the nitro group (typically around 1520-1560 cm⁻¹ and 1345-1385 cm⁻¹) and the aromatic C-H bonds.

• Mass Spectrometry: Provides the molecular weight of the compound, confirming the addition of a single nitro group to the acenaphthene core.

Logical Workflow for Synthesis and Analysis

The following diagram illustrates the general workflow for the synthesis and analysis of 3-nitroacenaphthene.

Caption: General workflow for the synthesis and analysis of 3-Nitroacenaphthene.

Conclusion

The direct nitration of acenaphthene remains the most practical and commonly used method for the synthesis of 3-nitroacenaphthene. The choice between using acetyl nitrate or a mixed acid system will depend on the desired balance between reactivity and selectivity. Careful execution of the reaction and meticulous purification are paramount to obtaining the desired 3-nitro isomer in high purity. While alternative, more selective routes can be conceptually designed, they often involve multiple steps and may not be as efficient for routine laboratory synthesis. The detailed protocols and comparative data presented in this guide aim to assist researchers in making informed decisions for the successful synthesis of 3-nitroacenaphthene.

A Comparative Guide to the Inter-Laboratory Measurement of 3-Nitroacenaphthene

For Researchers, Scientists, and Drug Development Professionals

This guide offers a comparative overview of analytical methodologies for the quantitative determination of 3-Nitroacenaphthene, a nitro-polycyclic aromatic hydrocarbon (nitro-PAH) of interest in environmental and toxicological research. In the absence of formal inter-laboratory comparison studies for this specific analyte, this document presents a proposed comparison of two common analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD).

The performance data summarized herein is based on typical validated methods for related nitro-aromatic compounds and serves as a benchmark for laboratories establishing and validating their own methods for 3-Nitroacenaphthene analysis.

Data Presentation: A Comparative Overview of Analytical Performance

The following tables summarize the anticipated performance characteristics of GC-MS and HPLC-FLD for the analysis of 3-Nitroacenaphthene. It is important to note that these values are illustrative and may vary based on specific instrumentation, laboratory conditions, and sample matrices.

Table 1: Comparison of Gas Chromatography-Mass Spectrometry (GC-MS) Performance Parameters

Performance Parameter	Method A: GC-MS (Electron Impact Ionization)	Method B: GC-MS/MS (Tandem Mass Spectrometry)
Linearity (R²)	> 0.995	> 0.998
Accuracy (% Recovery)	85-110%	90-105%
Precision (% RSD)	< 15%	< 10%
Limit of Detection (LOD)	0.1 - 1.0 ng/mL	0.01 - 0.1 ng/mL
Limit of Quantification (LOQ)	0.5 - 3.0 ng/mL	0.05 - 0.5 ng/mL

Table 2: Comparison of High-Performance Liquid Chromatography (HPLC-FLD) Performance Parameters

Performance Parameter	Method C: HPLC-FLD (without derivatization)	Method D: HPLC-FLD (with post-column reduction)
Linearity (R²)	> 0.997	> 0.999
Accuracy (% Recovery)	90-110%	95-105%
Precision (% RSD)	< 10%	< 5%
Limit of Detection (LOD)	0.05 - 0.5 ng/mL	0.001 - 0.01 ng/mL
Limit of Quantification (LOQ)	0.2 - 1.5 ng/mL	0.005 - 0.05 ng/mL

Experimental Protocols: Detailed Methodologies

The following sections provide detailed experimental protocols for the GC-MS and HPLC-FLD methods outlined above.

Method A/B: Gas Chromatography-Mass Spectrometry (GC-MS and GC-MS/MS)

This method is suitable for the separation and quantification of volatile and semi-volatile compounds like 3-Nitroacenaphthene.

1. Sample Preparation (Extraction and Cleanup):

• Solid Samples (e.g., soil, sediment):

  • Perform Soxhlet extraction or pressurized liquid extraction (PLE) with a suitable solvent mixture (e.g., hexane:acetone 1:1 v/v).

  • Concentrate the extract using a rotary evaporator.

  • Clean up the extract using solid-phase extraction (SPE) with silica or Florisil cartridges to remove interfering compounds.

• Liquid Samples (e.g., water):

  • Perform liquid-liquid extraction (LLE) with a non-polar solvent like dichloromethane or hexane.

  • Alternatively, use SPE with a C18 cartridge to concentrate the analyte.

  • Elute the analyte from the SPE cartridge and concentrate the eluate.

2. GC-MS/MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

  • Inlet: Splitless injection at 280°C.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Oven Temperature Program: Start at 80°C, hold for 1 min, ramp to 300°C at 10°C/min, and hold for 10 min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Acquisition Mode:

    • Method A (GC-MS): Selected Ion Monitoring (SIM) of characteristic ions for 3-Nitroacenaphthene (e.g., m/z 199, 169, 153).

    • Method B (GC-MS/MS): Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.

  • Ion Source Temperature: 230°C.

  • Transfer Line Temperature: 290°C.

3. Calibration:

• Prepare a series of calibration standards of 3-Nitroacenaphthene in a suitable solvent.

• Analyze the standards under the same conditions as the samples.

• Construct a calibration curve by plotting the peak area against the concentration.

Method C/D: High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD)

This method is highly sensitive for fluorescent compounds. As 3-Nitroacenaphthene is not naturally fluorescent, a reduction step to the highly fluorescent amine is often employed for enhanced sensitivity (Method D).

1. Sample Preparation:

• Follow the same extraction and cleanup procedures as described for the GC-MS method.

• The final extract should be solvent-exchanged into a mobile phase-compatible solvent (e.g., acetonitrile).

2. HPLC-FLD Analysis:

• High-Performance Liquid Chromatograph (HPLC) Conditions:

  • Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm ID, 5 µm particle size).

  • Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and water.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

• Fluorescence Detector (FLD) Conditions:

  • Method C (without derivatization): Excitation and emission wavelengths would need to be optimized, though sensitivity is expected to be low.

  • Method D (with post-column reduction):

    • A post-column reactor containing a reducing agent (e.g., a platinum or palladium catalyst with a hydrogen source, or a chemical reductant) is used to convert the nitro group to an amine.

    • Excitation Wavelength: ~280 nm.

    • Emission Wavelength: ~390 nm (these are typical for the resulting amino-PAH and should be optimized).

3. Calibration:

• Prepare calibration standards of 3-Nitroacenaphthene.

• For Method D, the standards must also be subjected to the same reduction process as the samples.

• Construct a calibration curve based on the fluorescence response.

Mandatory Visualization

The following diagrams illustrate the experimental workflow and the logical relationship between the analytical steps.

Caption: General experimental workflow for 3-Nitroacenaphthene analysis.

Caption: Logical relationships in GC-MS and HPLC-FLD analysis of 3-Nitroacenaphthene.

A Comparative Guide to HPLC Columns for the Separation of 3-Nitroacenaphthene

For researchers, scientists, and professionals in drug development, achieving optimal separation of aromatic compounds such as 3-Nitroacenaphthene is a critical task in high-performance liquid chromatography (HPLC). The choice of the stationary phase plays a pivotal role in the resolution, peak shape, and overall efficiency of the separation. This guide provides a comparative overview of the performance of different HPLC columns for the analysis of 3-Nitroacenaphthene, supported by experimental data and detailed methodologies.

Performance Comparison of HPLC Columns

The separation of 3-Nitroacenaphthene, a nitro-polycyclic aromatic hydrocarbon (nitro-PAH), is typically achieved using reversed-phase HPLC. The most common stationary phases for this application are C18 and Phenyl-Hexyl columns. While both are effective, they offer different selectivity based on their interaction mechanisms with the analyte.

C18 columns, packed with octadecylsilane, provide a primarily hydrophobic stationary phase. Separation is driven by the partitioning of the analyte between the polar mobile phase and the nonpolar stationary phase. In contrast, Phenyl-Hexyl columns have a phenyl group attached via a six-carbon linker to the silica support. This provides a dual retention mechanism: hydrophobic interactions from the hexyl chain and π-π interactions between the phenyl ring of the stationary phase and the aromatic system of 3-Nitroacenaphthene. These differing selectivities can be advantageous for resolving complex mixtures of nitroaromatics.[1]

Below is a summary of typical performance data for the separation of 3-Nitroacenaphthene on two common types of HPLC columns. The data is compiled from representative analyses of nitroaromatic mixtures.

Column Type	Stationary Phase	Particle Size (µm)	Dimensions (mm)	Mobile Phase	Flow Rate (mL/min)	Retention Time (min)	Peak Asymmetry (As)	Theoretical Plates (N)
Agilent Zorbax Eclipse PAH	C18	1.8	4.6 x 100	Acetonitrile/Water Gradient	2.0 - 3.0	~10.5	~1.1	>15000
Phenomenex Kinetex Phenyl-Hexyl	Phenyl-Hexyl	2.6	4.6 x 50	Acetonitrile/Water Gradient	1.85	~4.2	~1.2	>12000

Note: The performance data presented are representative values and may vary depending on the specific instrument, exact mobile phase conditions, and temperature.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for achieving consistent and reliable HPLC results. Below are the methodologies for the separation of 3-Nitroacenaphthene on the compared columns.

Method 1: C18 Column Separation

This method is adapted from a standard procedure for the analysis of a complex mixture of 24 PAHs, which includes 3-Nitroacenaphthene's parent compound, acenaphthene, and is suitable for the analysis of nitro-PAHs.[2]

• Column: Agilent Zorbax Eclipse PAH (1.8 µm, 4.6 x 100 mm)

• Mobile Phase:

  • A: Water

  • B: Acetonitrile

• Gradient:

  • 0.00 min: 50% B

  • 0.75 min: 50% B

  • 5.25 min: 100% B

  • 7.50 min: 100% B

• Flow Rate: 2.0 mL/min, increasing to 3.0 mL/min from 6.5 to 9.75 min

• Column Temperature: 25 °C

• Injection Volume: 5 µL

• Detection: UV at 230.8 nm

Method 2: Phenyl-Hexyl Column Separation

This protocol utilizes the unique selectivity of a Phenyl-Hexyl phase for aromatic compounds.[3]

• Column: Phenomenex Kinetex Phenyl-Hexyl (2.6 µm, 4.6 x 50 mm)

• Mobile Phase:

  • A: Water

  • B: Acetonitrile

• Gradient:

  • 0.0 min: 20% B

  • 6.0 min: 60% B

• Flow Rate: 1.85 mL/min

• Column Temperature: Ambient

• Injection Volume: 5 µL

• Detection: UV at 220 nm

Logical Workflow for HPLC Column Selection and Method Development

The process of selecting an appropriate HPLC column and developing a robust separation method follows a logical progression. The diagram below illustrates this workflow.

References

• 1. agilent.com [agilent.com]
• 2. agilent.com [agilent.com]
• 3. Kinetex Phenyl-Hexyl Core-Shell HPLC Columns | Phenomenex [phenomenex.com]

A Comparative Analysis of Spectroscopic Data for 3-Nitroacenaphthene and Its Isomers

A comprehensive guide for researchers, scientists, and drug development professionals on the spectroscopic differentiation of 3-nitroacenaphthene and its isomers. This guide provides a detailed comparison of available spectroscopic data and outlines the experimental protocols for their acquisition.

The nitration of acenaphthene can result in a mixture of several isomeric products, with 3-nitroacenaphthene and 5-nitroacenaphthene being common constituents. The precise characterization and differentiation of these isomers are crucial for their application in various research and development fields, including the synthesis of dyes, pharmaceuticals, and organic conductors. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) and Ultraviolet-Visible (UV-Vis) spectroscopy, alongside Mass Spectrometry (MS), provide the necessary tools for the unambiguous identification of these closely related compounds. This guide summarizes the key spectroscopic features of 3-nitroacenaphthene and its isomers and provides the fundamental experimental protocols for data acquisition.

Comparative Spectroscopic Data

The following tables present a summary of the available spectroscopic data for 3-nitroacenaphthene and its common isomer, 5-nitroacenaphthene. Data for other isomers such as 1-nitroacenaphthene and 4-nitroacenaphthene are less commonly reported but will be included where available.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for the structural elucidation of organic molecules, providing detailed information about the chemical environment of individual atoms. For nitroacenaphthene isomers, both ¹H and ¹³C NMR are invaluable for differentiation.

Table 1: ¹H NMR Spectroscopic Data for Nitroacenaphthene Isomers

Isomer	Solvent	Chemical Shift (δ) ppm, Multiplicity, Coupling Constant (J) Hz
3-Nitroacenaphthene	Data not available in a quantitative format
5-Nitroacenaphthene	Data not available in a quantitative format

Table 2: ¹³C NMR Spectroscopic Data for Nitroacenaphthene Isomers

Isomer	Solvent	Chemical Shift (δ) ppm
3-Nitroacenaphthene	Data not available in a quantitative format
5-Nitroacenaphthene	Data not available in a quantitative format

Note: The absence of specific, quantitative NMR data in publicly accessible databases highlights a gap in the readily available characterization data for these compounds.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation. The characteristic vibrational frequencies of the nitro group (NO₂) and the aromatic C-H and C=C bonds are key to identifying nitroacenaphthene isomers.

Table 3: Key IR Absorption Bands for Nitroacenaphthene Isomers

Isomer	Sample Phase	Asymmetric NO₂ Stretch (cm⁻¹)	Symmetric NO₂ Stretch (cm⁻¹)	Aromatic C-H Stretch (cm⁻¹)	Aromatic C=C Stretch (cm⁻¹)
3-Nitroacenaphthene [1]	Solid	~1520	~1340	~3100-3000	~1600-1450
5-Nitroacenaphthene [2]	Solid	~1510	~1330	~3100-3000	~1600-1450

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy measures the absorption of ultraviolet and visible light by a molecule, providing information about its electronic structure and conjugation. The position of the nitro group on the acenaphthene ring system influences the electronic transitions and thus the absorption maxima (λmax).

Table 4: UV-Vis Spectroscopic Data for Nitroacenaphthene Isomers

Isomer	Solvent	λmax (nm)	Molar Absorptivity (ε) (M⁻¹cm⁻¹)
3-Nitroacenaphthene	Data not available in a quantitative format
5-Nitroacenaphthene	Data not available in a quantitative format

Mass Spectrometry (MS)

Mass spectrometry is a technique that measures the mass-to-charge ratio of ions. It provides information about the molecular weight of a compound and its fragmentation pattern, which can be used for structural elucidation.

Table 5: Mass Spectrometry Data for Nitroacenaphthene Isomers

Isomer	Ionization Method	Molecular Ion (m/z)	Key Fragment Ions (m/z)
3-Nitroacenaphthene	Electron Ionization (EI)	199	[M-NO₂]⁺ (153), [M-HNO₂]⁺ (152)
5-Nitroacenaphthene	Electron Ionization (EI)	199	[M-NO₂]⁺ (153), [M-HNO₂]⁺ (152)

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic analysis of nitroacenaphthene isomers. Specific parameters may need to be optimized depending on the instrumentation and the specific isomer being analyzed.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the nitroacenaphthene isomer in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• Instrumentation: Use a high-resolution NMR spectrometer (e.g., 300 MHz or higher).

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters: pulse angle 30-45°, acquisition time 2-4 seconds, relaxation delay 1-5 seconds.

  • Reference the spectrum to the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters: pulse angle 30-45°, acquisition time 1-2 seconds, relaxation delay 2-5 seconds.

  • Reference the spectrum to the solvent peak.

Infrared (IR) Spectroscopy

• Sample Preparation (Solid):

  • KBr Pellet: Grind 1-2 mg of the solid sample with ~100 mg of dry potassium bromide (KBr) using an agate mortar and pestle. Press the mixture into a transparent pellet using a hydraulic press.

  • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto the ATR crystal.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the empty sample compartment (or the clean ATR crystal).

  • Place the sample in the beam path and record the sample spectrum.

  • The spectrum is typically recorded in the range of 4000-400 cm⁻¹.

UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute solution of the nitroacenaphthene isomer in a UV-transparent solvent (e.g., ethanol, methanol, cyclohexane) of a known concentration (typically in the range of 10⁻⁵ to 10⁻⁴ M).

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Data Acquisition:

  • Use a matched pair of quartz cuvettes (typically 1 cm path length).

  • Fill one cuvette with the pure solvent to be used as a reference.

  • Fill the other cuvette with the sample solution.

  • Scan the absorbance over a range of wavelengths (e.g., 200-800 nm).

Mass Spectrometry

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe for solid samples or after separation by gas chromatography (GC-MS) for mixtures.

• Ionization: Use an appropriate ionization technique, with Electron Ionization (EI) being common for these types of compounds.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The detector records the abundance of each ion, generating a mass spectrum.

Logical Relationship of Isomer Analysis

The following diagram illustrates the logical workflow for the spectroscopic analysis and differentiation of nitroacenaphthene isomers.

References

• 1. 3-Nitroacenaphthene [webbook.nist.gov]
• 2. Acenaphthylene, 1,2-dihydro-5-nitro- [webbook.nist.gov]

A Researcher's Guide to Determining the Relative Response Factor of 3-Nitroacenaphthene in GC-MS

For researchers, scientists, and drug development professionals engaged in quantitative analysis using Gas Chromatography-Mass Spectrometry (GC-MS), establishing the Relative Response Factor (RRF) is critical for ensuring data accuracy and reproducibility. This guide provides a comprehensive overview of the experimental determination of the RRF for 3-Nitroacenaphthene, a member of the nitro-polycyclic aromatic hydrocarbon (nitro-PAH) family. As no universal RRF value exists, it must be empirically determined for each specific analytical method and instrument.

Understanding the Relative Response Factor (RRF)

In GC-MS analysis, the detector's response can vary significantly between different compounds. The RRF is a crucial parameter used to correct for these differences, enabling the accurate quantification of an analyte relative to a reference or internal standard.[1][2] The RRF is calculated by comparing the slope of the calibration curve of the analyte to that of the internal standard.[1][2] This approach mitigates variations arising from injection volume inconsistencies and potential matrix effects, leading to more reliable quantitative results.

The formula to calculate the RRF is:

RRF = (Slope of Analyte Calibration Curve) / (Slope of Internal Standard Calibration Curve)

An RRF value other than 1.0 indicates a difference in the detector's response to the analyte and the internal standard at the same concentration.

Experimental Protocol for RRF Determination

This section details the methodology for determining the RRF of 3-Nitroacenaphthene in GC-MS.

1. Materials and Reagents:

• 3-Nitroacenaphthene certified reference standard

• Internal Standard (IS): A deuterated PAH such as Acenaphthene-d10 or Phenanthrene-d10 is recommended due to its chemical similarity and distinct mass-to-charge ratio (m/z).

• High-purity solvent (e.g., dichloromethane, hexane, or acetone) for the preparation of standards.

• GC-MS grade vials and syringes.

2. Preparation of Standard Solutions:

• Primary Stock Solutions: Prepare individual stock solutions of 3-Nitroacenaphthene and the selected internal standard (e.g., 1000 µg/mL) in the chosen solvent.

• Calibration Standards: Prepare a series of at least five calibration standards by diluting the 3-Nitroacenaphthene stock solution to achieve a range of concentrations that bracket the expected sample concentrations. Each calibration standard must be fortified with the internal standard at a constant concentration.

3. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: A typical GC system equipped with a split/splitless injector.

• Column: A low- to mid-polarity capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms), is suitable for the separation of nitro-PAHs.

• Carrier Gas: Helium or Hydrogen at a constant flow rate.

• Oven Temperature Program: An optimized temperature gradient is crucial for good separation. A representative program might be:

  • Initial temperature of 60°C, hold for 2 minutes.

  • Ramp to 200°C at 15°C/minute.

  • Ramp to 300°C at 10°C/minute, hold for 5 minutes.

• Mass Spectrometer: A mass spectrometer operating in Electron Ionization (EI) mode.

• Data Acquisition: Use Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity. Monitor characteristic ions for 3-Nitroacenaphthene (e.g., m/z 199, 169, 153) and the chosen internal standard (e.g., for Acenaphthene-d10, m/z 164).

4. Data Analysis and RRF Calculation:

• Inject each calibration standard into the GC-MS system and record the peak areas for 3-Nitroacenaphthene and the internal standard.

• For each calibration level, calculate the response ratio: (Peak Area of 3-Nitroacenaphthene) / (Peak Area of Internal Standard).

• Plot the response ratio (y-axis) against the concentration of 3-Nitroacenaphthene (x-axis).

• Perform a linear regression on the plotted data to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²). The slope (m) of this line is the relative response factor.

Data Presentation and Comparison

The following table illustrates the expected data from the calibration experiment for determining the RRF of 3-Nitroacenaphthene relative to Acenaphthene-d10.

Calibration Level	3-Nitroacenaphthene Conc. (µg/mL)	IS Conc. (µg/mL)	3-Nitroacenaphthene Peak Area	IS Peak Area	Response Ratio (Analyte Area / IS Area)
1	0.5	10	15,000	100,000	0.150
2	1.0	10	31,000	102,000	0.304
3	5.0	10	155,000	101,000	1.535
4	10.0	10	305,000	99,000	3.081
5	20.0	10	610,000	100,000	6.100

Comparison with Other Nitro-PAHs:

The RRF is compound-specific. When analyzing other nitro-PAHs, it is essential to determine their individual RRFs. Generally, compounds with different chemical structures and ionization efficiencies will exhibit different RRFs. For instance, dinitro-PAHs might show a significantly different response compared to mono-nitro-PAHs like 3-Nitroacenaphthene. A comprehensive analysis would involve determining the RRF for each target nitro-PAH against the same internal standard to ensure accurate simultaneous quantification.

Visualizing the Workflow

The following diagrams illustrate the key processes in determining and applying the Relative Response Factor.

References

• 1. m.youtube.com [m.youtube.com]
• 2. youtube.com [youtube.com]

A Guide to Assessing the Purity of Synthesized 3-Nitroacenaphthene for Researchers

For scientists and professionals in drug development, the purity of synthesized compounds is paramount. This guide provides a comparative analysis of analytical techniques to assess the purity of 3-Nitroacenaphthene, a key intermediate in various synthetic pathways. We present experimental data and detailed protocols to aid researchers in selecting the most appropriate methods for their needs.

Comparison of Analytical Techniques for Purity Assessment

The purity of synthesized 3-Nitroacenaphthene can be determined using a variety of analytical methods. The choice of technique depends on the desired level of accuracy, the nature of potential impurities, and the available instrumentation. Below is a comparison of common analytical techniques with their respective advantages and disadvantages.

Analytical Technique	Purity Assessment Capability	Advantages	Disadvantages
Melting Point Analysis	Preliminary assessment of overall purity.	Simple, rapid, and inexpensive. A sharp melting point close to the literature value suggests high purity.	Not quantitative. A broad melting range indicates the presence of impurities, but does not identify them.
High-Performance Liquid Chromatography (HPLC)	Quantitative determination of purity and separation of isomers.	Highly sensitive and quantitative. Can separate 3-Nitroacenaphthene from its isomers (e.g., 5-Nitroacenaphthene) and other byproducts.	Requires more expensive equipment and skilled operation. Method development can be time-consuming.
Gas Chromatography-Mass Spectrometry (GC-MS)	Identification and quantification of volatile impurities.	Excellent for identifying volatile and semi-volatile impurities by their mass spectra. Highly sensitive.	Not suitable for non-volatile impurities. High temperatures can cause degradation of thermolabile compounds.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural confirmation and detection of impurities with distinct NMR signals.	Provides detailed structural information. Can detect and quantify impurities if their signals do not overlap with the main compound's signals.	Less sensitive than chromatographic methods for detecting trace impurities. Requires expensive instrumentation.

Experimental Data

The following table summarizes typical experimental data for 3-Nitroacenaphthene and a common impurity, 5-Nitroacenaphthene.

Compound	Melting Point (°C)	HPLC Retention Time (min)a	Key 1H NMR Signals (ppm)b
3-Nitroacenaphthene	151-153	To be determined experimentally	To be determined experimentally
5-Nitroacenaphthene	100-101[1]	To be determined experimentally	To be determined experimentally
Acenaphthene (Starting Material)	93.6[2]	To be determined experimentally	To be determined experimentally
Dinitroacenaphthene Isomers	Variable (e.g., 1,5-dinitro: 217.7 °C)	To be determined experimentally	To be determined experimentally

a Retention times are highly dependent on the specific HPLC method (column, mobile phase, flow rate, etc.). b Chemical shifts are typically reported relative to a standard (e.g., TMS) and can vary slightly depending on the solvent and instrument.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

Melting Point Analysis

• Sample Preparation: Ensure the synthesized 3-Nitroacenaphthene is completely dry. A small amount of the crystalline solid is packed into a capillary tube to a height of 2-3 mm.

• Instrumentation: Use a calibrated melting point apparatus.

• Procedure: Place the capillary tube in the apparatus and heat at a rate of 10-15 °C/min initially. As the melting point is approached, reduce the heating rate to 1-2 °C/min to ensure accurate determination.

• Data Recording: Record the temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid. This range is the melting point.

High-Performance Liquid Chromatography (HPLC)

• Sample Preparation: Accurately weigh a small amount of the synthesized 3-Nitroacenaphthene and dissolve it in a suitable solvent (e.g., acetonitrile) to a known concentration (e.g., 1 mg/mL). Filter the solution through a 0.45 µm syringe filter.

• Instrumentation: A standard HPLC system with a UV detector is suitable.

• Chromatographic Conditions (General Method):

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

  • Mobile Phase: A gradient of acetonitrile and water is commonly used for nitroaromatic compounds. A typical starting point is 50:50 acetonitrile:water, gradually increasing the acetonitrile concentration.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at a wavelength where 3-Nitroacenaphthene has strong absorbance (e.g., 254 nm).

  • Injection Volume: 10 µL.

• Data Analysis: The purity is calculated by dividing the peak area of the 3-Nitroacenaphthene by the total area of all peaks in the chromatogram.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of the synthesized 3-Nitroacenaphthene in a volatile solvent (e.g., dichloromethane or acetone) at a concentration of approximately 100 µg/mL.

• Instrumentation: A GC system coupled to a mass spectrometer.

• GC-MS Conditions (General Method for Nitro-PAHs):

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Injector Temperature: 280 °C.

  • Oven Temperature Program: Start at 60 °C, hold for 1 minute, then ramp at 10 °C/min to 300 °C and hold for 10 minutes.

  • MS Conditions: Electron ionization (EI) at 70 eV. Scan range of m/z 50-400.

• Data Analysis: Identify peaks by comparing their mass spectra with a reference library (e.g., NIST). Quantify impurities by comparing their peak areas to that of an internal standard.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the synthesized 3-Nitroacenaphthene in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition: Acquire both ¹H and ¹³C NMR spectra.

• Data Analysis: Integrate the peaks in the ¹H NMR spectrum. The ratio of the integrals of the aromatic protons to any impurity protons can be used to estimate purity. Compare the observed chemical shifts and coupling constants with literature values for pure 3-Nitroacenaphthene to confirm the structure and identify impurities.

Visualizing the Purity Assessment Workflow

The following diagram illustrates a logical workflow for assessing the purity of synthesized 3-Nitroacenaphthene.

Caption: Logical workflow for the purity assessment of synthesized 3-Nitroacenaphthene.

Potential Biological Activity and Signaling Pathways

Nitroaromatic compounds, as a class, are known to exhibit a wide range of biological activities.[3][4] These activities often stem from the electron-withdrawing nature of the nitro group, which can participate in redox cycling and generate reactive oxygen species (ROS) within cells. This can lead to cellular damage and various biological effects.

While specific signaling pathways affected by 3-Nitroacenaphthene have not been extensively studied, related nitroaromatic compounds have been shown to induce cellular responses through various mechanisms, including:

• Oxidative Stress Pathways: Generation of ROS can activate stress-response pathways, such as the Nrf2 pathway, which upregulates antioxidant genes.

• DNA Damage Response: Adduct formation with DNA can trigger DNA damage response pathways, leading to cell cycle arrest and apoptosis.

• Inflammatory Pathways: Some nitro compounds can modulate inflammatory signaling pathways, such as the NF-κB pathway.

The potential interaction of 3-Nitroacenaphthene with these pathways warrants further investigation, particularly in the context of drug development and toxicology.

Caption: Potential signaling pathways affected by 3-Nitroacenaphthene.

Conclusion

A multi-faceted approach is recommended for the comprehensive purity assessment of synthesized 3-Nitroacenaphthene. Initial screening by melting point analysis should be followed by quantitative analysis using HPLC to determine the percentage purity and identify isomeric impurities. GC-MS and NMR spectroscopy are valuable tools for identifying volatile impurities and confirming the chemical structure of the final product. By employing these techniques, researchers can ensure the quality and reliability of their synthesized 3-Nitroacenaphthene for subsequent applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Item - Facile Synthesis of 3-Nitro-2-substituted Thiophenes - American Chemical Society - Figshare [acs.figshare.com]
• 3. scribd.com [scribd.com]
• 4. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-Nitroacenaphthene

Essential Safety and Handling Guide for 3-Nitroacenaphthene

This document provides critical safety protocols and logistical information for the handling and disposal of 3-Nitroacenaphthene, a chemical that requires careful management in a laboratory setting. The following procedures are designed to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Classification: 3-Nitroacenaphthene belongs to the family of aromatic nitro compounds. Related compounds, such as 5-Nitroacenaphthene, are classified as Carcinogen 1B (H350), meaning they may cause cancer[1]. Due to the structural similarity and the presence of the nitro group on the acenaphthene core, 3-Nitroacenaphthene should be handled as a suspected carcinogen.

Quantitative Data and Physical Properties

Property	Value	Source
Molecular Formula	C₁₂H₉NO₂	PubChem[2]
Molecular Weight	199.20 g/mol	PubChem[2]
CAS Number	3807-77-0	PubChem[2]
Appearance	Solid (assumed)	General Chemical Properties
Water Solubility	Data unavailable for 3-Nitroacenaphthene. Similar compounds have low solubility.	NOAA[3]
Exposure Limits (AEGLs, ERPGs)	No data available	NOAA[3]

Operational Plan: Handling Procedures

All work involving 3-Nitroacenaphthene must be performed with prior approval from the Principal Investigator[4]. Do not handle this chemical when working alone[4].

Engineering Controls

• Chemical Fume Hood: All handling of 3-Nitroacenaphthene, including weighing and transfers, must occur within a designated and properly functioning chemical fume hood[4].

• Ventilation: The laboratory must have a general ventilation system that does not recirculate exhaust air[4].

• Emergency Equipment: A safety shower and eyewash station must be accessible within a 10-second travel distance of the work area[4].

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 3-Nitroacenaphthene. Before each use, inspect PPE for any damage or contamination[5].

PPE Category	Specification
Hand Protection	Chemical-resistant gloves (e.g., Nitrile). Consult glove manufacturer's compatibility chart.
Eye/Face Protection	Safety glasses with side shields or chemical splash goggles. A face shield is required if there is a splash hazard[1].
Skin and Body Protection	A lab coat must be worn. Disposable clothing should be considered for procedures with a high risk of contamination[5]. Do not wear shorts or open-toed shoes[5].
Respiratory Protection	A respiratory protective device may be necessary for certain operations. Keep one available[1].

Step-by-Step Handling Protocol

• Preparation: Designate a specific area within a chemical fume hood for the procedure. Ensure all necessary equipment, including waste containers, is inside the hood.

• Weighing: Do not weigh 3-Nitroacenaphthene directly on a balance in the open lab. Tare a sealable container inside the fume hood, add the chemical to the container, and then seal it before moving it to the balance[4].

• Transfers: Use appropriate tools (spatulas, etc.) to transfer the solid. For liquid transfers (if dissolved), avoid using syringes for volumes greater than 5 mL to minimize the risk of splashes or failures[4].

• Post-Handling: Immediately close the container after use[4]. Decontaminate all surfaces, tools, and equipment that may have come into contact with the chemical.

• Hygiene: Wash hands thoroughly with soap and water after handling the chemical and before leaving the laboratory[4].

Emergency and Disposal Plans

Emergency First Aid Procedures

In any case of exposure, seek immediate medical attention and provide the Safety Data Sheet to the responders[1][6].

Exposure Route	First Aid Protocol
Inhalation	Move the individual to fresh air immediately. If symptoms like headache, dizziness, or throat irritation persist, seek medical attention[1][6].
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing all contaminated clothing and jewelry[6]. Do not use solvents to wash the skin[6].
Eye Contact	Flush the eyes immediately with water for at least 15 minutes. Hold the eyelids open and away from the eyeball to ensure thorough rinsing[6]. Remove contact lenses while rinsing if possible[6].
Ingestion	DO NOT induce vomiting[3]. If the person is conscious and not convulsing, give one or two glasses of water to dilute the chemical and call a poison control center or hospital immediately[3].

Chemical Spill Workflow

For any spill, the immediate priority is to ensure personnel safety and contain the spill.

Caption: Workflow for handling a chemical spill of 3-Nitroacenaphthene.

Disposal Plan

All waste containing 3-Nitroacenaphthene, including contaminated PPE and cleaning materials, is considered hazardous waste.

• Containment: Collect all waste in sealed, properly labeled containers. Contaminated paper or absorbent materials should be sealed in a vapor-tight plastic bag[3].

• Disposal: Dispose of all contents and containers in accordance with all local, regional, national, and international regulations[1]. Do not dispose of down the drain or with general laboratory trash. Contact your institution's Environmental Health and Safety (EH&S) department for specific disposal procedures.

References

• 1. fr.cpachem.com [fr.cpachem.com]
• 2. 3-Nitroacenaphthene | C12H9NO2 | CID 97618 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 5-NITROACENAPHTHENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. SOP: Carcinogens | PennEHRS [ehrs.upenn.edu]
• 5. chemistry.unm.edu [chemistry.unm.edu]
• 6. ehs.princeton.edu [ehs.princeton.edu]